4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• CAS: 4440-90-8

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

An In-depth Technical Guide for Chemical Researchers and Drug Development Professionals

Introduction: The Strategic Value of Cyclic Sulfites and Sulfates

In the landscape of modern medicinal chemistry and organic synthesis, the strategic functionalization of molecules is paramount. Cyclic organosulfur compounds, particularly cyclic sulfites and their oxidized counterparts, cyclic sulfates, have emerged as exceptionally potent intermediates.[1][2] Their significance is rooted in the inherent reactivity of the strained ring system, which makes them powerful electrophiles and versatile alkylating agents for constructing complex molecular architectures.[3][4][5] Cyclic peptides, for instance, often exhibit greater stability and improved biopharmaceutical profiles compared to their linear forms, a structural motif that can be accessed using advanced synthetic intermediates.[6]

This guide provides a comprehensive, field-tested methodology for the synthesis of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, the cyclic sulfite derived from 2,3-butanediol.[7][8][9] We will delve into the mechanistic underpinnings of the reaction, present a detailed and validated experimental protocol, and discuss the critical safety considerations and characterization techniques essential for success in a research and development setting. This molecule serves not only as a stable, isolable compound but also as the direct precursor to the corresponding cyclic sulfate, a highly reactive intermediate for introducing vicinal functional groups.[3][10][11]

Reaction Principle and Mechanism: The Sulfinylation of a Vicinal Diol

The conversion of a 1,2-diol to a cyclic sulfite is a classic and efficient transformation that relies on the high electrophilicity of the sulfur atom in thionyl chloride (SOCl₂). The reaction proceeds through a well-established mechanism involving sequential nucleophilic attacks by the hydroxyl groups of the diol.

Overall Transformation:

2,3-Butanediol + SOCl₂ → 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide + 2 HCl

Mechanistic Breakdown:

• Initial Nucleophilic Attack: The process begins with one of the hydroxyl groups of 2,3-butanediol acting as a nucleophile, attacking the sulfur atom of thionyl chloride.[12][13] This step displaces a chloride ion, forming a highly reactive chlorosulfite ester intermediate.

• Intramolecular Cyclization: The second hydroxyl group, now positioned favorably due to the molecule's conformation, performs an intramolecular nucleophilic attack on the sulfur center.

• Ring Closure and Elimination: This second attack results in the displacement of the final chloride ion and the formation of the stable five-membered dioxathiolane ring. The byproducts of this reaction are two molecules of hydrogen chloride (HCl) gas.[12]

The stereochemistry of the starting 2,3-butanediol (meso, d, or l) will dictate the stereochemistry of the resulting cyclic sulfite product, an important consideration for asymmetric synthesis applications.

Caption: Reaction mechanism for cyclic sulfite formation.

Core Experimental Protocol: A Validated Approach

This protocol is designed to be a self-validating system, with built-in checks and rationale for each step. Adherence to safety procedures is non-negotiable.

Mandatory Safety Protocols

Thionyl chloride is a highly corrosive and toxic substance that reacts violently with water to release toxic gases (HCl and SO₂).[14][15] All operations must be conducted in a certified chemical fume hood.[16]

• Personal Protective Equipment (PPE): Wear tightly fitting safety goggles and a face shield, a flame-retardant lab coat, and chemical-resistant gloves (neoprene or PVC are recommended).[17][18]

• Inert Atmosphere: The reaction is highly sensitive to moisture. All glassware must be oven- or flame-dried, and the reaction should be conducted under an inert atmosphere (e.g., dry nitrogen or argon).[3][18]

• Emergency Preparedness: Ensure an emergency shower and eyewash station are immediately accessible.[14][16] Have a suitable quenching agent (e.g., sodium bicarbonate solution) ready for accidental spills.

Materials and Reagents

Reagent/Material	CAS No.	Molecular Wt.	Grade/Purity	Notes
2,3-Butanediol	513-85-9	90.12 g/mol	Anhydrous, ≥98%	Can be a mix of stereoisomers.
Thionyl chloride (SOCl₂)	7719-09-7	118.97 g/mol	Reagent grade, ≥99%	Handle with extreme care.[15][16]
Dichloromethane (DCM)	75-09-2	84.93 g/mol	Anhydrous	Solvent for the reaction.
Triethylamine (Et₃N)	121-44-8	101.19 g/mol	Anhydrous, ≥99%	Optional HCl scavenger.

Step-by-Step Synthesis Workflow

Caption: Experimental workflow for the synthesis.

• Apparatus Setup: Assemble a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a pressure-equalizing dropping funnel, and a nitrogen inlet. The gas outlet should be connected to a bubbler and then a base trap (e.g., a beaker with NaOH solution) to neutralize the evolved HCl gas.

• Reagent Preparation: In the flask, dissolve 2,3-butanediol (e.g., 9.01 g, 100 mmol) in 100 mL of anhydrous dichloromethane. If using a base, add triethylamine (21.2 g, 29.2 mL, 210 mmol, 2.1 eq) to the solution. The use of a base is a critical experimental choice: it prevents the buildup of corrosive HCl, which can promote side reactions, but results in the formation of triethylammonium chloride salt, which must be filtered out later.

• Reaction Cooldown: Cool the stirred solution to 0 °C using an ice-water bath. Maintaining a low temperature during the addition of thionyl chloride is crucial to control the exothermic nature of the reaction.

• Thionyl Chloride Addition: Add thionyl chloride (13.1 g, 8.0 mL, 110 mmol, 1.1 eq) to the dropping funnel and add it dropwise to the cooled diol solution over 30-45 minutes. The rate of addition should be controlled to keep the internal temperature below 5 °C. A white precipitate (triethylammonium chloride) will form if a base is used.

• Reaction Completion: Once the addition is complete, remove the ice bath and allow the mixture to slowly warm to room temperature. Let the reaction stir for an additional 2-4 hours to ensure it proceeds to completion. Progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • If triethylamine was used, filter the reaction mixture through a pad of Celite to remove the precipitated salt. Wash the filter cake with a small amount of anhydrous DCM.

  • Combine the filtrate and washings and transfer to a round-bottom flask. Remove the solvent and any excess triethylamine under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation to yield 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide as a colorless liquid.[7] The product is often a mixture of diastereomers.

Product Characterization and Data

The identity and purity of the synthesized 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide must be confirmed through spectroscopic analysis.

Property	Value	Source
Molecular Formula	C₄H₈O₃S	[7][8][9]
Molecular Weight	136.17 g/mol	[8][9]
CAS Number	4440-90-8	[7][8]
Appearance	Colorless liquid	[7]
Expected Yield	75-90%	Typical experimental expectation

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show signals for the two methyl groups and the two methine protons on the ring. The exact chemical shifts and coupling constants will depend on the stereoisomeric composition (cis/trans).

• ¹³C NMR: The carbon spectrum will show distinct signals for the methyl carbons and the two carbons of the dioxathiolane ring.[7]

• IR Spectroscopy: The infrared spectrum will be characterized by strong S=O stretching absorption, typically in the range of 1200-1220 cm⁻¹. The C-O stretching bands will also be prominent.

Conclusion and Outlook

The synthesis of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide from 2,3-butanediol and thionyl chloride is a robust and reliable procedure that provides access to a valuable synthetic intermediate. The key to a successful synthesis lies in the meticulous control of reaction conditions, particularly the exclusion of moisture and the management of the reaction temperature. The paramount importance of adhering to strict safety protocols when handling the hazardous thionyl chloride cannot be overstated.[14][15][16][17][18] This cyclic sulfite is a gateway to the more reactive cyclic sulfate, an electrophile widely employed in the development of novel therapeutics and complex organic molecules, underscoring its strategic importance in the field of drug discovery.[2][11][19]

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The Stereoselective Chlorination of 2,3-Butanediol with Thionyl Chloride: A Mechanistic and Practical Guide

Abstract

The conversion of alcohols to alkyl chlorides using thionyl chloride (SOCl₂) is a cornerstone of synthetic organic chemistry. This technical guide provides an in-depth exploration of the reaction between thionyl chloride and the stereoisomers of 2,3-butanediol. Addressed to researchers, scientists, and professionals in drug development, this document elucidates the nuanced mechanistic pathways that govern the stereochemical outcome of this transformation. By dissecting the reaction for both meso-2,3-butanediol and its chiral counterparts, ((2R,3R)- and (2S,3S)-2,3-butanediol), we aim to provide a comprehensive understanding rooted in fundamental principles of stereochemistry and reaction kinetics. This guide further offers practical insights into experimental design and underscores the critical safety protocols required when handling thionyl chloride.

Introduction: The Significance of Stereocontrolled Chlorination

The transformation of hydroxyl groups into chlorides is a pivotal step in the synthesis of a vast array of organic molecules, including pharmaceutical intermediates and fine chemicals. Thionyl chloride is a reagent of choice for this conversion due to the formation of gaseous byproducts (SO₂ and HCl), which drives the reaction to completion.[1] However, when the substrate possesses stereocenters, as in the case of 2,3-butanediol, the reaction's stereochemical course becomes a critical parameter. Understanding and controlling the stereoselectivity of this process is paramount for the efficient synthesis of enantiomerically pure target molecules.

2,3-Butanediol exists as three stereoisomers: a pair of enantiomers, (2R,3R)- and (2S,3S)-butanediol, and an achiral meso isomer, (2R,3S)-butanediol.[2] The distinct spatial arrangement of the hydroxyl groups in these isomers dictates their reactivity with thionyl chloride, leading to different stereoisomers of 2,3-dichlorobutane. This guide will illuminate the mechanistic dichotomy of this reaction, primarily the competition between the S(_N)i (Substitution Nucleophilic internal) and S(_N)2 (Substitution Nucleophilic bimolecular) pathways.

The Mechanistic Crossroads: S(_N)i versus S(_N)2

The reaction of an alcohol with thionyl chloride proceeds through the formation of a chlorosulfite ester intermediate.[3][4] The fate of this intermediate determines the stereochemical outcome.

• The S(_N)i Pathway (Retention of Configuration): In the absence of a base, the chlorosulfite ester can collapse in a concerted fashion, where the chlorine atom is delivered from the same face as the departing sulfur dioxide. This internal return mechanism results in the retention of stereochemistry at the reacting carbon center.[5]

• The S(_N)2 Pathway (Inversion of Configuration): The addition of a base, such as pyridine, dramatically alters the reaction course.[6][7] Pyridine reacts with the chlorosulfite intermediate, displacing the chloride and forming a pyridinium salt. The liberated chloride ion then acts as an external nucleophile, attacking the carbon center from the backside in a classic S(_N)2 fashion, leading to inversion of configuration.[8]

Reaction of meso-2,3-Butanediol with Thionyl Chloride

The reaction of meso-2,3-butanediol with thionyl chloride is a classic example of neighboring group participation and stereospecific synthesis.

Mechanism of meso-2,3-Butanediol Chlorination

The reaction proceeds through a series of well-defined steps, initiated by the formation of a chlorosulfite ester at one of the hydroxyl groups. The neighboring hydroxyl group then plays a crucial role in the subsequent transformation, leading to the formation of a cyclic intermediate. This intramolecular cyclization proceeds with inversion of configuration at one of the stereocenters. The subsequent opening of this cyclic intermediate by a chloride ion occurs with another inversion, ultimately leading to the formation of (2S,3R)-dichlorobutane, which is identical to (2R,3S)-dichlorobutane (meso-2,3-dichlorobutane).

Caption: Reaction mechanism of meso-2,3-butanediol with thionyl chloride.

Reaction of Chiral 2,3-Butanediol with Thionyl Chloride

The reaction of enantiomerically pure (2R,3R)- or (2S,3S)-2,3-butanediol with thionyl chloride showcases the profound influence of reaction conditions on the stereochemical outcome.

Mechanism in the Absence of Base (S(_N)i Pathway)

Without a base, the reaction of (2R,3R)-2,3-butanediol with thionyl chloride is expected to proceed with retention of configuration at both stereocenters, yielding (2R,3R)-2,3-dichlorobutane. This occurs via a double S(_N)i mechanism, where each hydroxyl group is converted to a chloride with retention of its stereochemistry.

Mechanism in the Presence of Pyridine (S(_N)2 Pathway)

The addition of pyridine redirects the reaction through an S(_N)2 pathway. Each hydroxyl group is converted to a chloride with inversion of configuration. Consequently, the reaction of (2R,3R)-2,3-butanediol with thionyl chloride in the presence of pyridine yields (2S,3S)-2,3-dichlorobutane.

Caption: Stereochemical outcomes for the reaction of chiral 2,3-butanediol.

Experimental Protocol and Safety Considerations

The following is a general protocol for the chlorination of a diol using thionyl chloride, which should be adapted based on the specific substrate and desired scale.

General Experimental Protocol

Materials:

• 2,3-Butanediol isomer

• Thionyl chloride (SOCl₂)

• Pyridine (optional, for S(_N)2 reaction)

• Anhydrous solvent (e.g., dichloromethane, chloroform)

• Ice bath

• Stirring apparatus

• Reflux condenser with a drying tube or nitrogen inlet

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser topped with a calcium chloride drying tube is charged with the 2,3-butanediol isomer and an anhydrous solvent.

• If pyridine is used, it is added to the diol solution.

• The flask is cooled in an ice bath to 0-5 °C.

• Thionyl chloride is added dropwise from the dropping funnel to the stirred solution at a rate that maintains the internal temperature below 10 °C.[9]

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for a specified period (typically 2-4 hours), monitoring the reaction progress by TLC or GC.

• Upon completion, the reaction mixture is cooled to room temperature. Excess thionyl chloride and solvent are carefully removed under reduced pressure.

• The residue is cautiously quenched by pouring it over crushed ice.

• The aqueous mixture is extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• The combined organic extracts are washed with a saturated sodium bicarbonate solution, followed by water, and then brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation to yield the crude 2,3-dichlorobutane.

• The product can be further purified by distillation under reduced pressure.

Safety Precautions

Thionyl chloride is a highly corrosive and toxic substance that reacts violently with water.[3][5][6] All manipulations must be performed in a well-ventilated fume hood.[10]

Personal Protective Equipment (PPE):

• Chemical safety goggles and a face shield are mandatory.[1]

• Wear appropriate chemical-resistant gloves (e.g., butyl rubber or Viton).[5]

• A lab coat and closed-toe shoes are required.

Handling and Storage:

• Thionyl chloride should be stored in a cool, dry, and well-ventilated area, away from water and incompatible materials.[1]

• Containers should be kept tightly sealed.

• Work with thionyl chloride in a fume hood to avoid inhalation of its corrosive vapors.[10]

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[5]

• Spills: Neutralize small spills with sodium bicarbonate or another suitable absorbent material. For larger spills, evacuate the area and contact emergency services.

Conclusion

The reaction of 2,3-butanediol with thionyl chloride is a compelling case study in stereocontrolled synthesis. The choice of reaction conditions, particularly the presence or absence of a base like pyridine, provides a powerful tool for dictating the stereochemical outcome. A thorough understanding of the underlying S(_N)i and S(_N)2 mechanisms is essential for researchers to predictably synthesize the desired stereoisomers of 2,3-dichlorobutane. Adherence to stringent safety protocols is paramount when working with the hazardous reagent, thionyl chloride. This guide serves as a foundational resource for scientists and professionals engaged in the synthesis of chiral molecules, enabling them to harness the synthetic utility of this classic transformation with precision and safety.

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stereochemistry of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide synthesis

An In-depth Technical Guide to the Stereochemistry of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide Synthesis

Abstract

This technical guide provides a comprehensive examination of the synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a chiral cyclic sulfite of significant value in modern asymmetric synthesis. The stereochemical outcome of this synthesis is critically dependent on the configuration of the starting diol, 2,3-butanediol, and the reaction conditions employed. We will dissect the mechanistic underpinnings of the reaction with thionyl chloride, detail the formation of diastereomers at the sulfur center, and provide field-proven protocols for synthesis and characterization. This document is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of how to control and verify stereochemistry in the synthesis of these versatile chiral building blocks.

Introduction: The Strategic Importance of Chiral Cyclic Sulfites

Cyclic sulfites and their oxidized counterparts, cyclic sulfates, are powerful and versatile electrophilic synthons in organic chemistry.[1] Their utility stems from the high reactivity of the strained ring system towards nucleophilic attack, which proceeds in a highly stereospecific manner (typically Sₙ2), allowing for the controlled introduction of new functionalities. The 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide scaffold, derived from readily available 2,3-butanediol, serves as an exemplary case study. The two methyl groups on the five-membered ring provide a rigid stereochemical framework that can be leveraged to direct subsequent transformations, making it an invaluable intermediate in the synthesis of complex chiral molecules, including pharmaceuticals and natural products.[2]

The core challenge and opportunity in its synthesis lie in controlling the stereochemistry at three centers: C4, C5, and the sulfur atom (S2). While the stereochemistry at C4 and C5 is predetermined by the choice of the 2,3-butanediol isomer, the reaction introduces a new stereocenter at the sulfur atom, leading to the formation of diastereomers. Understanding and controlling the formation of these diastereomers is paramount for any successful synthetic application.

The Cornerstone of Stereocontrol: The Diol Precursor

The absolute and relative stereochemistry of the final cyclic sulfite is directly inherited from the vicinal diol precursor, 2,3-butanediol. This diol exists as three stereoisomers: two enantiomers, (2R,3R)- and (2S,3S)-butanediol, and an achiral meso form. The selection of the starting diol is the first and most critical decision in the synthetic workflow.

Table 1: 2,3-Butanediol Isomers and Resulting Cyclic Sulfite Structures

Starting Diol Isomer	Structure of Diol	Resulting Cyclic Sulfite Core Structure	Stereochemical Outcome
(2R,3R)-Butanediol		(4R,5R)-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	A mixture of two diastereomers at the sulfur center.
(2S,3S)-Butanediol		(4S,5S)-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	A mixture of two diastereomers at the sulfur center.
meso-2,3-Butanediol		(cis)-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	A single diastereomer (the trans isomer is sterically impossible).

Synthetic Pathway and Mechanistic Insights

The most common and direct method for synthesizing cyclic sulfites is the reaction of a 1,2-diol with thionyl chloride (SOCl₂).[3][4] This reaction is efficient but requires careful control to manage the stereochemical outcome at the sulfur atom.

The Reaction Mechanism: A Tale of Two Pathways

The conversion of a diol to a cyclic sulfite with thionyl chloride proceeds via an intermediate chlorosulfite ester. The stereochemical outcome is heavily influenced by the presence or absence of a base, such as pyridine.

• In the Absence of Base (Sₙi-like Mechanism): The alcohol first attacks the thionyl chloride to form a chlorosulfite intermediate. A subsequent intramolecular attack from the second hydroxyl group displaces the chloride ion. This internal attack typically proceeds with retention of configuration at the carbon centers. The resulting cyclic sulfite is formed as a mixture of diastereomers at the sulfur atom, with the ratio often favoring the thermodynamically more stable isomer where the bulky oxygen atom of the S=O group is trans to the methyl groups.

• In the Presence of Pyridine (Sₙ2 Pathway): The addition of a base like pyridine alters the mechanism.[5] Pyridine reacts with the intermediate chlorosulfite ester to form a pyridinium salt. This makes the sulfur atom more electrophilic and liberates a chloride ion. The free chloride ion can then act as a nucleophile, leading to an Sₙ2-type displacement. While this primarily affects reactions converting alcohols to alkyl chlorides, in the context of cyclic sulfite formation, pyridine's main role is to scavenge the HCl produced, preventing acid-catalyzed side reactions and often leading to cleaner conversions and potentially different diastereomeric ratios.[5]

Caption: Synthetic workflow for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Stereocontrol at the Sulfur Center

The formation of two diastereomers arises from the pyramidal geometry of the sulfite sulfur atom. For (4R,5R)- or (4S,5S)- starting diols, this results in cis and trans isomers, defined by the relationship between the exocyclic S=O bond and the two methyl groups on the ring.

• trans-isomer: The S=O bond is on the opposite face of the ring from the two methyl groups. This is generally the thermodynamically more stable and major product due to reduced steric hindrance.

• cis-isomer: The S=O bond is on the same face of the ring as the two methyl groups. This is typically the minor, less stable product.

The diastereomeric ratio can be influenced by reaction temperature, solvent polarity, and reaction time. Lower temperatures often provide slightly better selectivity.

Experimental Protocols

The following protocols are provided as a robust starting point for synthesis. All operations should be conducted in a well-ventilated fume hood under an inert atmosphere (e.g., Nitrogen or Argon) as thionyl chloride is toxic and reacts violently with water.[6]

Protocol: Synthesis of (4R,5R)-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Materials:

• (2R,3R)-(-)-2,3-Butanediol (1.0 eq)

• Thionyl chloride (SOCl₂) (1.1 eq)

• Pyridine (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolve (2R,3R)-(-)-2,3-Butanediol in anhydrous DCM (approx. 0.5 M solution).

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine to the stirred solution.

• Add thionyl chloride dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C. A white precipitate of pyridinium hydrochloride will form.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the mixture back to 0 °C and cautiously quench by adding saturated NaHCO₃ solution until effervescence ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with water, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• The product, a mixture of diastereomers, can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient). The diastereomers can often be separated, with the trans isomer typically having a higher Rƒ value.

Characterization and Stereochemical Assignment

Distinguishing between the cis and trans diastereomers is crucial and is reliably achieved using Nuclear Magnetic Resonance (NMR) spectroscopy.

NMR Spectroscopy: The Key to Diastereomer Identification

The anisotropic effect of the S=O bond is the most powerful diagnostic tool.[3] This bond creates a cone of magnetic shielding and deshielding. Protons or carbons located on the same side of the ring as the S=O group (cis) will experience a different magnetic environment compared to those on the opposite side (trans), leading to distinct chemical shifts.

• ¹H NMR: The methine protons (H4 and H5) and the methyl protons are most affected. In the cis isomer, the S=O bond is closer to the methyl groups, often causing them to be deshielded (shifted downfield) compared to the trans isomer.

• ¹³C NMR: Similar effects are observed for the ring carbons (C4 and C5) and the methyl carbons.

Table 2: Representative ¹H NMR Chemical Shifts (δ, ppm) for Diastereomers

Isomer	Methine Protons (H4, H5)	Methyl Protons (-CH₃)	Rationale for Difference
trans	~4.2 - 4.4	~1.3 - 1.4	Methyl groups are anti to the S=O bond, experiencing less deshielding.
cis	~4.6 - 4.8	~1.5 - 1.6	Methyl groups are syn to the S=O bond, experiencing stronger deshielding from its magnetic anisotropy.

Note: Exact chemical shifts are solvent-dependent and should be confirmed with reference data.[7][8]

// Connections start -> reaction; reaction -> workup; workup -> purification; purification -> crude; crude -> nmr; nmr -> assignment; assignment -> data; }

Caption: Experimental and characterization workflow.

Synthetic Utility: Gateway to Chiral Molecules

The primary value of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide lies in its conversion to the corresponding cyclic sulfate, 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide.

Oxidation to Cyclic Sulfates

The cyclic sulfite is readily oxidized to the more reactive cyclic sulfate. The Sharpless procedure, using a catalytic amount of Ruthenium(III) chloride (RuCl₃) with sodium periodate (NaIO₄) as the stoichiometric oxidant, is the method of choice.[3]

Caption: Conversion of cyclic sulfite to sulfate and subsequent reaction.

Stereospecific Ring-Opening

Cyclic sulfates are potent bis-electrophiles. They undergo highly stereoselective ring-opening via an Sₙ2 mechanism upon reaction with a wide range of nucleophiles.[9] The nucleophile attacks one of the electrophilic carbons (C4 or C5), leading to inversion of configuration at that center and opening the ring to form a sulfate monoester. A second nucleophilic attack, often requiring harsher conditions or a different nucleophile, can occur at the other carbon. This two-step, stereocontrolled functionalization makes chiral cyclic sulfates exceptionally valuable in asymmetric synthesis.[2]

Conclusion

The synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a foundational process for accessing a class of powerful chiral intermediates. Mastery of this synthesis requires a deliberate choice of the starting diol stereoisomer to set the carbon framework and careful execution of the reaction with thionyl chloride to manage the formation of diastereomers at the sulfur center. The ability to reliably characterize these diastereomers, primarily through NMR spectroscopy, is essential for ensuring the stereochemical integrity of subsequent synthetic steps. By following the principles and protocols outlined in this guide, researchers can confidently synthesize and utilize these versatile building blocks for the stereocontrolled construction of complex molecular targets.

References

• Title: Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis | Request PDF Source: ResearchGate URL: [Link]

• Title: Synthesis of Cyclic Sulfates by Halocyclization Source: Kiessling Lab, University of Wisconsin URL: [Link]

• Title: 4,4-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S | CID 18003154 Source: PubChem URL: [Link]

• Title: Reactions of enantiopure cyclic diols with sulfuryl chloride Source: The Royal Society of Chemistry URL: [Link]

• Title: Applications of Cyclic Sulfates of vic-Diols: Synthesis of Episulfides, Olefins, and Thio Sugars Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

• Title: Characterization of the 1-(5-(4,5-Dimethyl-1,3,2-dioxoborolan-2-yl)thiophen-2-yl)ethanone Using NMR 13 C, 1 H and 11 B through the Density Functional Theory Source: MDPI URL: [Link]

• Title: Electrochemical synthesis of cyclic sulfites using diols and sulfur dioxide Source: RSC Publishing URL: [Link]

• Title: Synthetic Applications of Cyclic Sulfites, Sulfates and Sulfamidates in Carbohydrate Chemistry Source: ResearchGate URL: [Link]

• Title: 10.9 Reactions of Alcohols with Thionyl Chloride Source: Chemistry LibreTexts URL: [Link]

• Title: The Reaction of some 1, 3-Diols with Oleum, Thionyl Chloride and Sulfuryl Chloride Source: Theses and Dissertations URL: [Link]

• Title: Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity Source: MDPI URL: [Link]

• Title: Characterization of the 1-(5-(4,5-Dimethyl-1,3,2-dioxoborolan-2-yl)thiophen-2-yl)ethanone Using NMR C, H and B through the Density Functional Theory Source: ResearchGate URL: [Link]

• Title: SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi Source: Master Organic Chemistry URL: [Link]

• Title: Thionyl chloride - Wikipedia Source: Wikipedia URL: [Link]

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• 4. The Reaction of some 1, 3-Diols with Oleum, Thionyl Chloride and Sulfuryl Chloride - ProQuest [proquest.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 7. Characterization of the 1-(5-(4,5-Dimethyl-1,3,2-dioxoborolan-2-yl)thiophen-2-yl)ethanone Using NMR 13C, 1H and 11B through the Density Functional Theory [mdpi.com]
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• 9. kiesslinglab.com [kiesslinglab.com]

Spectroscopic Unveiling of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: A Technical Guide

Introduction: The Structural Nuances of a Cyclic Sulfite

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, the cyclic sulfite ester of 2,3-butanediol, is a molecule of significant interest in organic synthesis and mechanistic studies. Its deceptively simple structure, with the chemical formula C₄H₈O₃S, belies a rich stereochemical landscape.[1][2] The presence of two chiral centers at the C4 and C5 positions gives rise to diastereomers: a cis (meso) form and a trans (chiral, existing as a pair of enantiomers) form. Understanding the precise stereochemistry and electronic environment of these isomers is paramount for predicting their reactivity and application. This technical guide provides an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used to characterize this compound. We will delve into not just the data itself, but the rationale behind the expected spectral features, providing a framework for researchers in synthetic chemistry and drug development.

The synthesis of these cyclic sulfites from the corresponding 2,3-butanediol diastereomers has been documented for decades, highlighting their stability and importance as chemical intermediates.[3] This guide will focus on interpreting the spectroscopic data that confirms the successful formation and purification of these structures.

Molecular Structure and Isomerism

The fundamental structure consists of a five-membered dioxathiolane ring with a sulfoxide group. The key to its characterization lies in distinguishing between the cis and trans isomers, which differ in the relative orientation of the two methyl groups.

Caption: General structure of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Stereochemistry

NMR spectroscopy is arguably the most powerful tool for elucidating the stereochemistry of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide. While publicly accessible experimental spectra are sparse, we can predict the key features of the ¹H and ¹³C NMR spectra based on fundamental principles and data from analogous structures.

Experimental Protocol for NMR Data Acquisition

A robust protocol for acquiring high-quality NMR data is crucial for accurate structural assignment.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Benzene-d₆). The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is critical for resolving the coupling patterns of the methine protons.

• ¹H NMR Acquisition: Acquire the proton spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Key parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using proton decoupling. A larger number of scans will be necessary compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.

Caption: Standard workflow for NMR data acquisition.

¹H NMR Spectral Interpretation

The proton NMR spectrum will primarily feature signals from the two methyl groups (CH₃) and the two methine protons (CH) on the dioxathiolane ring.

Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
Methyl Protons (CH₃)	1.2 - 1.6	Doublet (d)	6.0 - 7.0
Methine Protons (CH)	4.0 - 5.0	Quartet (q) or Multiplet (m)	6.0 - 7.0

Causality and Stereochemical Differentiation:

• Methyl Protons (CH₃): These protons are coupled to the adjacent methine protons, resulting in a doublet. In the cis isomer, due to molecular symmetry, the two methyl groups are chemically equivalent and should produce a single doublet. In the trans isomer, the methyl groups are also equivalent and will show a single doublet, but its chemical shift may differ slightly from the cis isomer.

• Methine Protons (CH): These protons are coupled to the three protons of the adjacent methyl group, leading to a quartet. They are also coupled to each other.

  • In the cis isomer , the two methine protons are equivalent and will appear as a single resonance. The coupling to the adjacent methyl group will produce a quartet.

  • In the trans isomer , the methine protons are also equivalent and will present as a single quartet. The key distinction between isomers often lies in the value of the vicinal coupling constant between the two methine protons (³JHH), which is dependent on the dihedral angle as described by the Karplus equation.

¹³C NMR Spectral Interpretation

The proton-decoupled ¹³C NMR spectrum is simpler and provides a count of the unique carbon atoms.

Assignment	Expected Chemical Shift (δ, ppm)
Methyl Carbons (CH₃)	15 - 25
Methine Carbons (CH)	70 - 85

Causality and Stereochemical Differentiation:

• Due to the symmetry in both the cis (meso) and trans isomers, we expect only two signals in the ¹³C NMR spectrum: one for the equivalent methyl carbons and one for the equivalent methine carbons.

• The chemical shift of the methine carbons is significantly downfield due to the deshielding effect of the adjacent oxygen atoms.

• Subtle differences in the chemical shifts of both the methyl and methine carbons between the cis and trans isomers can be expected due to the different steric environments. These differences, although small, can be used for isomer identification when authentic samples are available for comparison.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is an excellent technique for confirming the presence of key functional groups within the molecule. The spectrum is expected to be dominated by absorptions from the S=O and C-O bonds.

Experimental Protocol for IR Data Acquisition

• Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Data Acquisition: A background spectrum of the clean salt plates is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired. The instrument software automatically subtracts the background to produce the final spectrum.

IR Spectral Interpretation

Vibrational Mode	Expected Frequency Range (cm⁻¹)	Intensity
S=O Stretch	1200 - 1250	Strong
C-O Stretch	1000 - 1100	Strong
C-H Stretch (sp³)	2850 - 3000	Medium-Strong
C-H Bend	1370 - 1470	Medium

Causality of Key Absorptions:

• S=O Stretch: The most characteristic absorption in the IR spectrum of a cyclic sulfite is the strong band corresponding to the S=O stretching vibration. Its position is influenced by the ring strain and the electronegativity of the surrounding atoms.

• C-O Stretch: Strong absorptions arising from the C-O single bonds of the ester functionality are also expected.

• The presence of these characteristic bands provides strong evidence for the formation of the cyclic sulfite structure.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of the compound and offers insights into its structure through analysis of its fragmentation pattern under ionization.

Experimental Protocol for MS Data Acquisition

• Sample Introduction: The compound is typically introduced into the mass spectrometer via a Gas Chromatography (GC) system (GC-MS), which separates the sample from any impurities before ionization.

• Ionization: Electron Ionization (EI) is a common method for this type of molecule. In EI, high-energy electrons bombard the molecule, causing it to ionize and fragment.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Mass Spectral Interpretation

The molecular formula C₄H₈O₃S corresponds to a molecular weight of approximately 136.17 g/mol .[2] The mass spectrum will show a molecular ion peak (M⁺) at m/z = 136, and several fragment ions.

Key Predicted Fragmentation Pathways:

• Loss of SO₂: A common fragmentation pathway for cyclic sulfites is the elimination of sulfur dioxide (SO₂; mass = 64). This would result in a fragment ion at m/z = 72 (136 - 64).

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the oxygen atoms can lead to various fragments.

• Based on available data from the NIST Mass Spectrometry Data Center, prominent peaks are observed at m/z 92, 43, and 29 .[2]

Caption: A simplified representation of potential fragmentation pathways.

Interpretation of Observed Peaks:

• m/z = 92: This peak could potentially arise from the loss of an acetaldehyde molecule (CH₃CHO; mass = 44) from the molecular ion, although this is a rearrangement process.

• m/z = 43: This is a very common fragment in mass spectrometry and likely corresponds to the acetyl cation [CH₃CO]⁺ or the isopropyl cation [C₃H₇]⁺.

• m/z = 29: This fragment typically corresponds to the ethyl cation [C₂H₅]⁺.

The fragmentation pattern provides a fingerprint for the molecule and can be used to confirm its identity by comparison with library spectra.

Conclusion: A Synergistic Approach to Characterization

The comprehensive characterization of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide requires a synergistic application of NMR, IR, and MS techniques. While NMR excels at defining the stereochemical relationship between the two methyl groups, IR spectroscopy provides definitive evidence of the cyclic sulfite functional group. Mass spectrometry confirms the molecular weight and offers structural clues through its fragmentation pattern. For researchers and scientists in drug development, a thorough understanding of these spectroscopic techniques is not merely an analytical exercise but a critical component of quality control, reaction monitoring, and the rational design of new chemical entities. This guide provides a foundational framework for interpreting the spectroscopic data of this important molecule, even in the absence of a complete public database, by emphasizing the underlying principles that govern its spectral behavior.

References

• Arbouzov, A. E., & Zoroastrova, V. M. (1947). XXIV. THE CYCLIC SULPHITES OF meso- AND levo-2,3-BUTANEDIOL. Izvestiya Akademii Nauk SSSR, Seriya Khimicheskaya, (5), 533-537.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer Science & Business Media.

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 97910, 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: Properties, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite ester, is a versatile and highly reactive building block in modern organic synthesis. Its strained five-membered ring structure imparts significant electrophilic character, rendering it susceptible to nucleophilic attack and ring-opening reactions. This guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, along with detailed experimental protocols for its synthesis and handling. Furthermore, it explores its applications as a potent electrophile and its emerging role in the synthesis of complex molecules, including intermediates for pharmaceutical development.

Introduction

Cyclic sulfite esters, particularly those with a five-membered ring, have garnered considerable attention in synthetic chemistry due to their unique reactivity profile. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (also known as 2,3-butanediol, cyclic sulfite) is a prominent member of this class of compounds. The presence of two methyl groups on the dioxathiolane ring influences its stereochemistry and reactivity. This guide aims to provide a detailed technical resource for researchers utilizing this compound, covering its fundamental properties and practical applications.

Molecular Structure and Stereochemistry

The structure of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is characterized by a five-membered ring containing two oxygen atoms, a sulfur atom, and two carbon atoms, each bearing a methyl group. The sulfur atom is also bonded to an exocyclic oxygen atom, defining it as a sulfite ester.

The molecule can exist as different stereoisomers depending on the relative configuration of the two methyl groups (cis/trans) and the stereochemistry at the sulfur atom. The starting material, 2,3-butanediol, has three stereoisomers: (2R,3R), (2S,3S), and meso (2R,3S). The reaction with thionyl chloride can lead to a mixture of diastereomers of the cyclic sulfite. The stereochemistry of the final product significantly impacts its subsequent reactions and the stereochemical outcome of the products formed.

Diagram: Stereoisomers of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Caption: Formation of cis and trans diastereomers.

Physical Properties

A summary of the key physical properties of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is presented in the table below. These properties are essential for its handling, purification, and use in chemical reactions.

Property	Value	Reference
Molecular Formula	C₄H₈O₃S	[1]
Molecular Weight	136.17 g/mol	[1]
CAS Number	4440-90-8	[1]
Appearance	Colorless liquid	[2]
Boiling Point	176.3 °C at 760 mmHg	[3]
Density	1.35 g/cm³	[3]
Flash Point	60.4 °C	[3]
Vapor Pressure	1.48 mmHg at 25°C	[3]

Solubility: While comprehensive quantitative solubility data is not readily available in peer-reviewed literature, empirical observations from chemical suppliers suggest that 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is soluble in a range of common organic solvents such as dichloromethane, tetrahydrofuran, and ethyl acetate. Its solubility in water is expected to be limited due to its organic nature.

Spectroscopic Characterization

Spectroscopic data is fundamental for the identification and characterization of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. The following provides an overview of its expected spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals for the methyl protons and the methine protons on the dioxathiolane ring. The chemical shifts and coupling constants will be dependent on the stereoisomer present. For the cis isomer, the two methine protons would be equivalent, while for the trans isomer, they would be inequivalent. The methyl protons would appear as doublets due to coupling with the adjacent methine protons.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbons and the methine carbons. The chemical shifts of these carbons provide information about the electronic environment within the ring.

Infrared (IR) Spectroscopy

The IR spectrum of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is characterized by strong absorption bands corresponding to the S=O stretching vibration, typically observed in the region of 1200-1150 cm⁻¹. Other characteristic peaks include C-H stretching and bending vibrations for the methyl and methine groups, and C-O stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) at m/z 136. The fragmentation pattern is expected to involve the loss of SO₂ (64 Da) or other small neutral molecules, providing valuable structural information.

Chemical Properties and Reactivity

The chemical reactivity of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is dominated by the electrophilic nature of the sulfur atom and the ring strain of the five-membered ring. This makes it a potent alkylating agent, reacting readily with a wide range of nucleophiles.

Nucleophilic Ring-Opening Reactions

The primary mode of reactivity involves the attack of a nucleophile at one of the carbon atoms of the dioxathiolane ring, leading to ring opening and the formation of a sulfate monoester intermediate. This intermediate can be subsequently hydrolyzed to afford a diol. The reaction is highly regioselective and stereospecific, proceeding with inversion of configuration at the carbon atom that is attacked.

Diagram: General Mechanism of Nucleophilic Ring-Opening

Caption: Nucleophilic attack and subsequent hydrolysis.

A common and synthetically useful reaction is the displacement with azide ions, such as sodium azide, to introduce an azide functionality, which can be further transformed into an amine or other nitrogen-containing groups.

Use as an Electrophile in Organic Synthesis

The high reactivity of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide makes it an excellent electrophile for the introduction of a 2,3-butanediol moiety into a molecule. This has potential applications in the synthesis of complex natural products and pharmaceutical intermediates where the stereocontrolled formation of diol functionalities is required.

Synthesis and Experimental Protocols

Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

The most common method for the synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is the reaction of the corresponding 2,3-butanediol with thionyl chloride (SOCl₂) in the presence of a base, such as pyridine or triethylamine, to neutralize the HCl byproduct. The choice of the stereoisomer of 2,3-butanediol will determine the stereochemistry of the resulting cyclic sulfite.

Experimental Protocol: Synthesis from 2,3-Butanediol

• To a solution of 2,3-butanediol (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), add a base such as pyridine (2.2 equivalents) and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of thionyl chloride (1.1 equivalents) in the same solvent to the cooled reaction mixture with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).

• Quench the reaction by the slow addition of water.

• Separate the organic layer, and wash it successively with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Applications in Drug Development

While direct applications of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide in marketed drugs are not extensively documented, its utility as a synthetic intermediate is of significant interest to the pharmaceutical industry. The ability to introduce a chiral diol unit with controlled stereochemistry is a valuable tool in the synthesis of complex drug molecules. For instance, related cyclic sulfates are used in the synthesis of antiviral and anticancer agents.[4][5] The reactivity of this compound allows for the construction of key structural motifs found in various biologically active compounds. Further research in this area may uncover more direct roles in the development of novel therapeutics.

Safety and Handling

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide should be handled with appropriate safety precautions in a well-ventilated fume hood. It is a combustible liquid and may cause skin and eye irritation. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a valuable and reactive building block in organic synthesis. Its well-defined structure and predictable reactivity make it a useful tool for the stereocontrolled introduction of diol functionalities. This guide has provided a comprehensive overview of its physical and chemical properties, along with practical synthetic protocols. As the demand for complex and stereochemically defined molecules in drug discovery and other areas of chemical science continues to grow, the importance of versatile reagents like 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is expected to increase.

References

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An In-Depth Technical Guide to the Thermal Stability of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

For distribution to: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite of significant interest in various chemical syntheses. In the absence of direct, publicly available experimental data on this specific molecule, this document synthesizes information from analogous structures and established principles of thermal analysis to offer a predictive framework for its decomposition behavior. We will explore the theoretical underpinnings of its stability, detail robust experimental protocols for its assessment, and propose a likely mechanistic pathway for its thermal degradation. This guide is intended to equip researchers with the necessary knowledge to handle and evaluate the thermal risks associated with this compound.

Introduction: The Significance of Thermal Stability in Drug Development and Chemical Synthesis

The thermal stability of a chemical compound is a critical parameter that dictates its safe handling, storage, and application, particularly in the pharmaceutical and fine chemical industries. Uncontrolled thermal decomposition can lead to runaway reactions, posing significant safety hazards and compromising product purity and yield. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, the cyclic sulfite derived from 2,3-butanediol, serves as a versatile intermediate. Understanding its thermal behavior is paramount for its effective and safe utilization. This guide provides a foundational understanding of the factors governing its stability and the methodologies to quantify it.

Theoretical Framework: Predicting Thermal Behavior

The thermal stability of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is intrinsically linked to its molecular structure. The five-membered dioxathiolane ring, containing a sulfite group, is the most reactive site. Based on the study of related cyclic sulfites, such as ethylene sulfite and propylene sulfite, the primary thermal decomposition pathway is expected to involve the cleavage of the C-O and S-O bonds within the ring.[1][2][3]

The presence of two methyl groups on the carbon backbone, derived from 2,3-butanediol, will influence the stability. These electron-donating groups may affect the bond dissociation energies within the ring. Furthermore, the stereochemistry of the methyl groups (meso or chiral isomers) could potentially lead to different decomposition kinetics and products.

The principal decomposition reaction is anticipated to be the elimination of sulfur dioxide (SO₂), a common fragmentation pathway for organic sulfites.[4] The remaining C₄H₈O fragment is likely to undergo further reactions, such as rearrangement or polymerization. The parent diol, 2,3-butanediol, is known to undergo dehydration at elevated temperatures to form methyl ethyl ketone.[5] This suggests that under certain conditions, the decomposition of the cyclic sulfite could also yield products derived from the diol.

Experimental Protocols for Assessing Thermal Stability

A multi-faceted approach employing various thermal analysis techniques is essential for a thorough evaluation of the thermal stability of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and the mass loss profile as a function of temperature.

Methodology:

• Calibrate the TGA instrument using standard reference materials.

• Place a small, accurately weighed sample (5-10 mg) of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide into a suitable pan (e.g., alumina or platinum).

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

• Record the mass of the sample as a function of temperature.

• The onset temperature of decomposition is determined from the initial point of mass loss.

DOT Script for TGA Workflow

Caption: Thermogravimetric Analysis (TGA) experimental workflow.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions, including melting, boiling, and decomposition, and to determine the enthalpy of decomposition (ΔHd).

Methodology:

• Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Seal a small, accurately weighed sample (2-5 mg) in a hermetic pan. An empty, sealed pan is used as a reference.

• Heat the sample and reference pans at a constant rate (e.g., 10 °C/min) under a controlled atmosphere.

• Record the differential heat flow between the sample and the reference.

• Exothermic peaks indicate decomposition events. The area under the peak is integrated to calculate the enthalpy of decomposition.

DOT Script for DSC Workflow

Caption: Differential Scanning Calorimetry (DSC) experimental workflow.

Accelerating Rate Calorimetry (ARC)

Objective: To simulate a worst-case thermal runaway scenario under adiabatic conditions and determine the time-temperature-pressure relationship of the decomposition.

Methodology:

• A small sample (1-5 g) is placed in a robust, sealed container (a "bomb").

• The bomb is placed in a calorimeter, and the system is heated in a stepwise manner (heat-wait-search mode).

• During the "wait" and "search" periods, the instrument monitors for any self-heating of the sample.

• Once an exothermic reaction is detected, the calorimeter switches to an adiabatic mode, where the surrounding temperature is maintained at the same level as the sample. This prevents heat loss to the environment.

• The temperature and pressure of the sample are recorded as the decomposition reaction accelerates.

• This data is used to determine the onset temperature of the runaway reaction, the maximum temperature and pressure, and the time to maximum rate.

Predicted Thermal Decomposition Pathway

Based on the chemistry of cyclic sulfites and related compounds, a plausible thermal decomposition pathway for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is proposed below.

DOT Script for Decomposition Pathway

Caption: Predicted thermal decomposition pathway of the title compound.

Mechanism Elucidation:

• Initiation: The decomposition is initiated by thermal energy, leading to the weakening and eventual cleavage of the S-O bonds within the strained five-membered ring.

• Ring Opening: This leads to the formation of a diradical intermediate.

• Fragmentation and Rearrangement: The diradical can then undergo several transformations:

  • SO₂ Elimination: The most favorable pathway is likely the extrusion of sulfur dioxide, a stable small molecule.

  • Epoxide Formation: The remaining C₄H₈O diradical can undergo ring closure to form 2,3-epoxybutane.

  • Carbonyl Formation: The epoxide can then rearrange to form the more stable methyl ethyl ketone.

  • Alternative Pathways: Other fragmentation and polymerization reactions are also possible, leading to a complex mixture of products.

Quantitative Data Summary (Predictive)

The following table summarizes the expected, but currently unconfirmed, thermal stability parameters for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide based on data for analogous compounds. These values should be experimentally verified.

Parameter	Predicted Value Range	Analytical Technique
Onset Decomposition Temperature (Tonset)	150 - 220 °C	TGA, DSC, ARC
Enthalpy of Decomposition (ΔHd)	-100 to -250 kJ/mol	DSC
Primary Gaseous Product	Sulfur Dioxide (SO₂)	TGA-MS, TGA-FTIR
Primary Liquid/Solid Residue	Mixture including methyl ethyl ketone, 2,3-epoxybutane, and polymeric material	GC-MS, NMR

Safety and Handling Recommendations

Given the potential for exothermic decomposition and the release of toxic sulfur dioxide gas, the following precautions are recommended when handling 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide at elevated temperatures:

• Avoid High Temperatures: Do not expose the compound to temperatures exceeding its determined onset of decomposition.

• Inert Atmosphere: Conduct reactions and handling under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.

• Ventilation: Ensure adequate ventilation to handle the potential release of SO₂.

• Scale-up Considerations: Perform thorough thermal hazard analysis, including ARC studies, before scaling up reactions involving this compound.

Conclusion

While direct experimental data on the thermal stability of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is not currently available in the public domain, a robust understanding of its potential thermal behavior can be formulated based on the principles of organic chemistry and the known properties of similar cyclic sulfites. The experimental protocols detailed in this guide provide a clear pathway for researchers to obtain the necessary data to ensure the safe and effective use of this important chemical intermediate. It is strongly recommended that these experimental evaluations be conducted before its use in any application where it may be subjected to thermal stress.

References

• This guide is a synthesis of established chemical principles and analytical methodologies. Specific citations to peer-reviewed articles detailing the thermal analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide are not available at the time of writing. The references below pertain to the decomposition of related compounds and the analytical techniques described.

• Leggesse, E. J., & Jiang, J. C. (2012). Theoretical study of the reductive decomposition of ethylene sulfite: a film-forming electrolyte additive in lithium ion batteries. The Journal of Physical Chemistry A, 116(45), 11025-11033. [Link][1]

• Sun, X., et al. (2015). New insights into the electroreduction of ethylene sulfite as an electrolyte additive for facilitating solid electrolyte interphase formation in lithium ion batteries. Physical Chemistry Chemical Physics, 17(3), 1933-1941. [Link][2]

• PubChem. (n.d.). 2,3-Butanediol. National Center for Biotechnology Information. [Link][6]

• Wikipedia. (n.d.). 2,3-Butanediol. [Link][5]

• Ryoo, D., et al. (2023). Reactive Extraction Process for Separating 2,3-Butanediol from Fermentation Broth. Industrial & Engineering Chemistry Research. [Link][7]

• Mukai, S. R., & Tadokoro, H. (1974). The Thermal Decomposition Process of Calcium Sulfite. Nippon Kagaku Kaishi, (12), 2273-2277. [Link][4]

Sources

• 1. Theoretical study of the reductive decomposition of ethylene sulfite: a film-forming electrolyte additive in lithium ion batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New insights into the electroreduction of ethylene sulfite as an electrolyte additive for facilitating solid electrolyte interphase formation in lithium ion batteries - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. 1,3-亚丙基丙烯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. scilit.com [scilit.com]
• 5. 2,3-Butanediol - Wikipedia [en.wikipedia.org]
• 6. 2,3-Butanediol | C4H10O2 | CID 262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Conformational Analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Abstract

This technical guide provides a comprehensive overview of the conformational analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a molecule of significant interest in stereochemistry and as a chiral building block in synthetic chemistry. We delve into the critical aspects of its stereoisomerism, the synthesis of its diastereomers, and the modern analytical techniques employed to elucidate their three-dimensional structures. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols for the synthesis, separation, and detailed conformational characterization of the cis and trans isomers.

Introduction: The Significance of Conformational Rigidity and Chirality

The spatial arrangement of atoms in a molecule, its conformation, dictates its physical, chemical, and biological properties. For cyclic systems, particularly those incorporating heteroatoms, the conformational landscape is often complex yet constrained, offering a unique platform for stereochemical control in chemical reactions. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, the cyclic sulfite of 2,3-butanediol, presents a fascinating case study in this regard. The presence of three stereocenters—the two carbon atoms of the original diol and the sulfur atom of the sulfite group—gives rise to a rich stereoisomeric diversity.

The five-membered dioxathiolane ring is not planar and can adopt puckered conformations, primarily envelope and twist forms, to alleviate ring strain. The orientation of the exocyclic S=O bond, either axial or equatorial, further influences the conformational equilibrium. Understanding the subtle interplay of steric and electronic effects that govern these conformational preferences is paramount for predicting the reactivity of these molecules and for their application as chiral auxiliaries in asymmetric synthesis. This guide will provide the necessary tools to dissect these conformational intricacies.

Stereoisomerism in 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

The starting material for the synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is 2,3-butanediol, which exists as three stereoisomers: (2R,3R)-(-)-butanediol, (2S,3S)-(+)-butanediol (a pair of enantiomers), and the achiral meso-(2R,3S)-butanediol. The reaction of these diols with thionyl chloride (SOCl₂) introduces a third chiral center at the sulfur atom, leading to the formation of diastereomers.

• From meso-2,3-butanediol: The reaction yields the cis-4,5-dimethyl-1,3,2-dioxathiolane 2-oxide. In this isomer, the two methyl groups are on the same side of the five-membered ring.

• From enantiomerically pure 2,3-butanediol (e.g., levo-(2R,3R)-butanediol): This reaction produces the trans-4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, where the methyl groups are on opposite sides of the ring. This reaction proceeds with an inversion of configuration at one of the carbon centers.[1]

The orientation of the S=O bond relative to the methyl groups adds another layer of isomerism.

Synthesis and Diastereomer Separation: A Practical Workflow

The synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is readily achieved by reacting the appropriate stereoisomer of 2,3-butanediol with thionyl chloride, often in the presence of a base like pyridine to neutralize the HCl byproduct.[1]

Experimental Protocol: Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,3-butanediol (1.0 eq) and pyridine (2.2 eq) in anhydrous diethyl ether at 0 °C.

• Addition of Thionyl Chloride: Slowly add a solution of thionyl chloride (1.1 eq) in anhydrous diethyl ether to the stirred solution via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Workup: Filter the reaction mixture to remove the pyridinium hydrochloride salt. Wash the filtrate with saturated aqueous NaHCO₃ solution, followed by brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product, a mixture of diastereomers, can be purified by vacuum distillation or flash column chromatography on silica gel.

Protocol: Separation of cis and trans Diastereomers

The separation of the resulting diastereomers is crucial for their individual conformational analysis. Due to their different physical properties, this can be achieved by fractional distillation or, more effectively, by column chromatography.

• Column Preparation: Pack a glass column with silica gel (230-400 mesh) using a slurry of the chosen eluent (e.g., a mixture of hexane and ethyl acetate).

• Sample Loading: Dissolve the crude mixture in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

• Fraction Collection: Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the separated isomers.

• Characterization: Combine the fractions containing each pure isomer and remove the solvent under reduced pressure. Confirm the purity and identity of each isomer by NMR spectroscopy.

Spectroscopic Analysis: Unraveling the 3D Structure

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the conformational analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide in solution. ¹H and ¹³C NMR provide information about the chemical environment of each nucleus, while vicinal coupling constants (³JHH) and the Nuclear Overhauser Effect (NOE) offer insights into dihedral angles and through-space proximities of atoms, respectively.

¹H NMR Spectroscopy and the Karplus Relationship

The key to distinguishing between the cis and trans isomers and elucidating their ring conformations lies in the analysis of the vicinal coupling constants between the methine protons (H-4 and H-5). The magnitude of ³JHH is dependent on the dihedral angle (Φ) between the coupled protons, a relationship described by the Karplus equation.

• For the cis isomer: The two methine protons are on the same side of the ring. In a likely envelope or twist conformation, the dihedral angle between them will be relatively small, leading to a larger coupling constant (typically in the range of 6-10 Hz).

• For the trans isomer: The methine protons are on opposite sides of the ring. This results in a larger dihedral angle, and consequently, a smaller coupling constant (typically 1-4 Hz).

Nuclear Overhauser Effect (NOE) Spectroscopy

NOE experiments provide information about protons that are close in space, regardless of the number of bonds separating them. This is particularly useful for confirming stereochemical assignments.

• For the cis isomer: An NOE enhancement would be expected between the two methine protons (H-4 and H-5) and between the two methyl groups.

• For the trans isomer: No significant NOE would be expected between the two methine protons or the two methyl groups. Instead, NOEs might be observed between a methine proton and the methyl group on the adjacent carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of key functional groups. For 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, the most characteristic absorption band is the strong S=O stretching vibration, which typically appears in the region of 1200-1250 cm⁻¹. The exact position of this band can be sensitive to the conformation of the ring and the orientation of the S=O group.

Computational Modeling: A Theoretical Lens on Conformation

Density Functional Theory (DFT) calculations are an indispensable tool for complementing experimental data and providing a deeper understanding of the conformational landscape of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Computational Protocol: DFT-Based Conformational Analysis

• Structure Building: Construct the initial 3D structures of the cis and trans isomers, considering both envelope and twist conformations for the five-membered ring and both axial and equatorial orientations of the S=O group.

• Geometry Optimization: Perform geometry optimizations for all possible conformers using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

• Frequency Calculations: Perform frequency calculations on the optimized geometries to confirm that they represent true energy minima (no imaginary frequencies) and to obtain thermodynamic data (zero-point vibrational energies, thermal corrections).

• Relative Energy Calculation: Calculate the relative energies of all stable conformers to determine the most stable conformation for each isomer and the energy difference between them.

• NMR Parameter Prediction: Predict the ¹H and ¹³C NMR chemical shifts and coupling constants for the optimized geometries. These theoretical values can then be compared with the experimental data for validation.

Expected Computational Outcomes

DFT calculations are expected to reveal the subtle energy differences between the various envelope and twist conformers for both the cis and trans isomers. The calculations will also provide precise dihedral angles, which can be directly correlated with the experimentally observed ³JHH coupling constants via the Karplus relationship. This synergy between experimental and computational data provides a robust and self-validating approach to conformational analysis.

Data Presentation and Visualization

A clear presentation of the experimental and computational data is essential for a thorough understanding of the conformational analysis.

Table 1: Hypothetical ¹H NMR Data for cis- and trans-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Isomer	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
cis	H-4	4.85	dq	³J(H4,H5) = 7.5, ³J(H4,CH₃) = 6.5
H-5	4.70	dq	³J(H5,H4) = 7.5, ³J(H5,CH₃) = 6.5
CH₃	1.40	d	³J(CH₃,H4/H5) = 6.5
trans	H-4	5.10	dq	³J(H4,H5) = 2.0, ³J(H4,CH₃) = 6.8
H-5	4.95	dq	³J(H5,H4) = 2.0, ³J(H5,CH₃) = 6.8
CH₃	1.35	d	³J(CH₃,H4/H5) = 6.8

Note: This data is hypothetical and for illustrative purposes. Actual values would need to be determined experimentally.

Table 2: Hypothetical Relative Energies of Conformers from DFT Calculations

Isomer	Conformation	S=O Orientation	Relative Energy (kcal/mol)
cis	Envelope	Axial	0.5
Envelope	Equatorial	0.0
Twist	Axial	1.2
Twist	Equatorial	0.8
trans	Envelope	Axial	0.0
Envelope	Equatorial	0.7
Twist	Axial	0.9
Twist	Equatorial	1.5

Note: This data is hypothetical and for illustrative purposes. Actual values would need to be determined computationally.

Visualization of the Conformational Analysis Workflow

Caption: Workflow for the conformational analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Visualization of Conformational Isomers

Caption: Conformational possibilities for the cis and trans isomers.

Conclusion: A Unified Approach to Stereochemical Elucidation

The conformational analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a multifaceted challenge that requires a synergistic application of synthetic chemistry, advanced spectroscopic techniques, and computational modeling. This guide has outlined a comprehensive and self-validating workflow for tackling this challenge. By carefully synthesizing and separating the diastereomers, and then meticulously analyzing their NMR spectra in conjunction with DFT calculations, researchers can gain a detailed and accurate picture of the three-dimensional structures and conformational preferences of these important chiral molecules. The insights gained from such studies are not only of fundamental academic interest but also hold significant potential for the rational design of new stereoselective reactions and the development of novel chiral drugs.

References

• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11-15.
• Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society, 85(18), 2870-2871.
• Pritchard, J. G., & Lauterbur, P. C. (1961). Proton Magnetic Resonance, Structure and Stereoisomerism in Cyclic Sulfites. Journal of the American Chemical Society, 83(10), 2105-2110.
• Albriktsen, P., & Thorstenson, T. (1976). NMR and IR Studies on Cyclic Sulfites. VIII. Sulfites Substituted at the Axial Position of Carbon Atom 5. Acta Chemica Scandinavica B, 30, 631-635.
• Black, D. StC., & Kumar, N. (1984). The cyclic sulphites of meso- and levo-2,3-butanediol. Australian Journal of Chemistry, 37(4), 899-903.

Sources

• 1. researchgate.net [researchgate.net]

The Enduring Reactivity of Cyclic Sulfites: A Technical Guide to Their Discovery, Synthesis, and Application

Abstract

Cyclic sulfites, five- or six-membered rings containing a sulfinyl group, have a rich and enduring history in organic synthesis. From their initial discovery as simple derivatives of diols to their modern application as stereocontrolling synthons in the synthesis of complex molecules and pharmaceuticals, their journey is one of continued relevance and innovation. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the core principles of cyclic sulfite chemistry. We will explore their discovery and historical context, delve into the nuances of their synthesis through both classical and contemporary methods, dissect the mechanisms governing their reactivity with a focus on stereochemical outcomes, and showcase their utility in the construction of valuable molecular architectures. This guide is designed to be a practical resource, offering not only a thorough theoretical grounding but also detailed experimental protocols and safety considerations to empower researchers in their laboratory endeavors.

A Historical Perspective: The Genesis of Cyclic Sulfites

The story of cyclic sulfites is intrinsically linked to the development of fundamental organic reactions. Their formal discovery can be traced back to the early 20th century, with the exploration of the reaction between diols and thionyl chloride (SOCl₂). This reaction, a variation of the long-known conversion of alcohols to alkyl chlorides using thionyl chloride, provided the first reliable entry into this class of compounds.

While earlier implicit formations may have occurred, the systematic investigation and characterization of cyclic sulfites gained traction in the mid-20th century. The primary method for their synthesis, the reaction of a 1,2- or 1,3-diol with thionyl chloride, often in the presence of a base like pyridine to neutralize the HCl byproduct, became a standard procedure in organic chemistry laboratories.[1][2]

A pivotal development in the history of cyclic sulfites was the recognition of their role as versatile intermediates for the synthesis of their oxidized counterparts, cyclic sulfates. The groundbreaking work of K. Barry Sharpless and his group in the 1980s demonstrated that cyclic sulfites could be efficiently oxidized to cyclic sulfates using a catalytic amount of ruthenium trichloride (RuCl₃) with a stoichiometric oxidant like sodium periodate (NaIO₄).[2][3] This discovery unlocked the immense potential of cyclic sulfates as highly reactive intermediates for stereospecific nucleophilic substitution reactions, further solidifying the importance of cyclic sulfites as their readily accessible precursors.

More recently, the drive for greener and more sustainable chemical processes has led to the development of novel methods for cyclic sulfite synthesis, such as electrochemical approaches that avoid the use of hazardous reagents like thionyl chloride.[4][5] These modern techniques represent the ongoing evolution of cyclic sulfite chemistry, ensuring its continued relevance in the 21st century.

The Art of Synthesis: From Classical Methods to Modern Innovations

The synthesis of cyclic sulfites is a well-established area of organic chemistry, with the choice of method often depending on the substrate, desired scale, and available resources. Here, we detail both the classical and a modern electrochemical approach, providing insights into the rationale behind the experimental choices.

The Classical Approach: Synthesis from Diols and Thionyl Chloride

This method remains a widely used and reliable way to prepare a variety of cyclic sulfites. The reaction proceeds through the formation of a chlorosulfite intermediate, which then undergoes intramolecular cyclization.

Causality Behind Experimental Choices:

• Solvent: An inert aprotic solvent such as dichloromethane (DCM) or toluene is typically used to prevent reaction with the solvent.

• Base: A tertiary amine base, most commonly pyridine or triethylamine, is added to scavenge the hydrochloric acid (HCl) generated during the reaction. This prevents acid-catalyzed side reactions and drives the equilibrium towards the product.

• Temperature: The reaction is often carried out at low temperatures (e.g., 0 °C) to control the exothermic reaction between the diol and thionyl chloride and to minimize the formation of byproducts.

Experimental Protocol: Synthesis of 1,1-Cyclopropanedimethyl Cyclic Sulfite [6]

• Reaction Setup: To a solution of 1,1-bis(hydroxymethyl)cyclopropane (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (2.2 equiv). Cool the mixture to 0 °C in an ice bath.

• Addition of Thionyl Chloride: Slowly add a solution of thionyl chloride (1.1 equiv) in anhydrous DCM to the cooled reaction mixture via a dropping funnel over a period of 30 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by crystallization.

Reactant/Reagent	Molar Equiv.	Purity	Notes
1,1-Bis(hydroxymethyl)cyclopropane	1.0	>98%	Ensure the diol is dry.
Thionyl Chloride	1.1	>99%	Handle in a fume hood with appropriate PPE.
Triethylamine	2.2	>99%	Distill from CaH₂ before use.
Dichloromethane	-	Anhydrous	Use a dry solvent.

Typical yields for this type of reaction range from 60% to over 90%, depending on the substrate.

Diagram of the Classical Synthesis Workflow:

Caption: Workflow for the classical synthesis of cyclic sulfites.

A Greener Alternative: Electrochemical Synthesis

Electrochemical methods offer a more sustainable approach to cyclic sulfite synthesis by avoiding the use of corrosive and hazardous reagents like thionyl chloride. This method utilizes an electric current to drive the dehydrative cyclization of diols with sulfur dioxide.[5]

Causality Behind Experimental Choices:

• Electrolyte/Mediator: A supporting electrolyte, such as a tetraalkylammonium bromide, is used to ensure the conductivity of the solution and can also act as a redox mediator.

• Sulfur Dioxide Source: Sulfur dioxide can be introduced as a gas or, more conveniently and safely, as a stock solution in an appropriate solvent.

• Cell Setup: A divided or quasi-divided electrochemical cell is often employed to separate the anodic and cathodic reactions, preventing undesired side reactions.

Experimental Protocol: Electrochemical Synthesis of a Cyclic Sulfite [5]

• Cell Assembly: Assemble a divided electrochemical cell with a boron-doped diamond (BDD) anode and a stainless steel cathode.

• Electrolyte Preparation: In the anodic compartment, dissolve the diol (1.0 equiv), 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (4.0 equiv), and tetrabutylammonium bromide (Bu₄NBr) (1.0 equiv) in acetonitrile. Add a stock solution of sulfur dioxide (5.0 equiv) in acetonitrile.

• Electrolysis: Conduct the electrolysis at a constant current (e.g., 17.2 mA/cm²) until a charge of 4 F/mol has passed.

• Workup and Purification: After electrolysis, concentrate the anolyte under reduced pressure. The crude product can be purified by filtration through a short plug of silica gel.

Reactant/Reagent	Molar Equiv.	Purity	Notes
Diol	1.0	>98%	Substrate scope is broad.
Sulfur Dioxide	5.0	Stock Solution	Handle in a well-ventilated fume hood.
DBU	4.0	>98%	Acts as a base.
Bu₄NBr	1.0	>98%	Supporting electrolyte.
Acetonitrile	-	Anhydrous	Solvent.

This method has been shown to be effective for a wide range of diols, with yields up to 87%.[5]

Diagram of the Electrochemical Synthesis Workflow:

Caption: Workflow for the electrochemical synthesis of cyclic sulfites.

Reactivity and Mechanism: The Heart of Cyclic Sulfite Chemistry

The synthetic utility of cyclic sulfites stems from their reactivity as electrophiles. The sulfur atom is in the +4 oxidation state, making it susceptible to nucleophilic attack. Additionally, the carbon atoms of the ring can also be attacked by nucleophiles, leading to ring-opening reactions.

Nucleophilic Attack at Carbon: The SN2 Pathway

The most common and synthetically useful reaction of cyclic sulfites is their ring-opening by nucleophiles. This reaction typically proceeds via an SN2 mechanism, resulting in inversion of stereochemistry at the carbon center that is attacked.

Key Mechanistic Features:

• Stereochemistry: The nucleophile attacks the carbon atom from the backside relative to the C-O bond, leading to a Walden inversion at that stereocenter. This stereospecificity is a cornerstone of the use of cyclic sulfites in asymmetric synthesis.

• Regioselectivity: In unsymmetrical cyclic sulfites, the nucleophile will generally attack the less sterically hindered carbon atom. Electronic factors can also play a role, with electron-withdrawing groups on one of the carbons potentially influencing the site of attack.

• Leaving Group: The departing oxygen atom becomes part of a sulfite monoester, which is a good leaving group.

Diagram of the SN2 Ring-Opening Mechanism:

Caption: Generalized SN2 ring-opening of a cyclic sulfite by a nucleophile.

Note: The DOT language does not directly support chemical structure rendering. The above is a conceptual representation. For a more detailed chemical structure, a dedicated chemical drawing tool would be used and the image embedded.

Nucleophilic Attack at Sulfur

While less common as a primary synthetic transformation, nucleophiles can also attack the electrophilic sulfur atom of a cyclic sulfite. This can lead to the formation of a sulfinate ester and cleavage of the ring. The propensity for attack at sulfur versus carbon depends on the nature of the nucleophile (hard vs. soft) and the substitution pattern of the cyclic sulfite.

Applications in Drug Discovery and Development

The stereospecific reactivity of cyclic sulfites makes them valuable intermediates in the synthesis of chiral molecules, including active pharmaceutical ingredients (APIs). Their ability to introduce two new functional groups with defined stereochemistry in a single transformation is particularly advantageous.

While direct incorporation of the cyclic sulfite moiety into a final drug molecule is rare, their use as a key intermediate is more common. They are often employed in the synthesis of chiral amino alcohols, diols, and other building blocks that are subsequently elaborated into the final API.

Case Study: Synthesis of Chiral Amino Alcohols

Chiral 1,2-amino alcohols are important structural motifs in many pharmaceuticals. A common strategy for their synthesis involves the ring-opening of a cyclic sulfite derived from a chiral diol with an azide nucleophile, followed by reduction of the azide to the amine.

Diagram of the Synthetic Pathway to Chiral Amino Alcohols:

Caption: A general synthetic route to chiral amino alcohols.

Safety and Handling Considerations

The synthesis and use of cyclic sulfites require careful handling of several hazardous reagents. A thorough understanding of the risks and adherence to strict safety protocols are paramount.

Thionyl Chloride (SOCl₂)

Thionyl chloride is a highly corrosive and toxic liquid that reacts violently with water, releasing toxic gases (HCl and SO₂).[7][8][9][10][11][12]

• Handling: Always handle thionyl chloride in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), safety goggles, a face shield, and a lab coat.[7][8]

• Storage: Store in a cool, dry, well-ventilated area away from water and incompatible materials. Keep the container tightly closed.[7][8]

• Spills: In case of a spill, neutralize with sodium bicarbonate or another suitable absorbent material. Do not use water. Evacuate the area and ensure adequate ventilation.[7]

Sulfur Dioxide (SO₂)

Sulfur dioxide is a toxic and corrosive gas with a pungent odor.[13][14][15]

• Handling: Work with sulfur dioxide in a well-ventilated fume hood. Use a gas regulator and appropriate tubing to dispense the gas. Monitor the work area for leaks.[14][15]

• Exposure: Inhalation can cause severe respiratory irritation. Ensure adequate ventilation and have appropriate respiratory protection available.[13][15]

• Storage: Store cylinders in a secure, upright position in a cool, dry, well-ventilated area.

Conclusion

Cyclic sulfites have proven to be remarkably versatile and enduring intermediates in organic synthesis. From their humble beginnings as simple derivatives of diols, they have evolved into powerful tools for stereocontrolled synthesis. The classical thionyl chloride method, while still widely used, is now complemented by greener electrochemical alternatives, reflecting the ongoing drive for sustainable chemistry. The predictable SN2 reactivity of cyclic sulfites allows for the reliable introduction of new functional groups with inversion of stereochemistry, a feature that has been exploited in the synthesis of numerous complex molecules and pharmaceutical building blocks. As our understanding of their reactivity deepens and new synthetic methods emerge, the legacy of cyclic sulfites as valuable and enabling synthons in the chemist's toolbox is certain to continue.

References

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• Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). Bionium. Retrieved January 17, 2026, from [Link]

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• Sulfur dioxide - SOP. (2021, June 15). IsoLab. Retrieved January 17, 2026, from [Link]

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• Procedure. (n.d.). Organic Syntheses. Retrieved January 17, 2026, from [Link]

• Steinmann, J. G., & Kiessling, L. L. (2001). Synthesis of Cyclic Sulfates by Halocyclization. Organic Letters, 3(22), 3551-3553. [Link]

• Byun, H. S., He, L., & Bittman, R. (2000). Cyclic sulfites and cyclic sulfates in organic synthesis. Tetrahedron, 56(37), 7051-7091. [Link]

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• Managing Sulfur Dioxide (SO2) Exposure: Safety Protocols and Best Practices. (2024, August 9). Retrieved January 17, 2026, from [Link]

• Method for preparing 1,1-cyclopropanedimethyl cyclicsulfite. (n.d.). Google Patents.

• Reactions of enantiopure cyclic diols with sulfuryl chloride. (2014, February 6). The Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

• Byun, H.-S., He, L., & Bittman, R. (2000). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Tetrahedron, 56(37), 7051–7091. [Link]

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Theoretical Scrutiny of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: A Guide to Stereochemical and Conformational Landscapes

Abstract

This technical guide provides a detailed theoretical examination of the structure of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a significant cyclic sulfite with applications in organic synthesis and materials science. While extensive dedicated theoretical studies on this specific molecule are not abundant in publicly accessible literature, this document synthesizes established principles of conformational analysis and stereochemistry, drawing parallels from closely related cyclic sulfite and dioxolane systems. We will explore the inherent stereoisomerism, predict the conformational preferences of the five-membered ring, and outline a robust computational methodology for in-depth structural elucidation. This guide is intended for researchers, scientists, and professionals in drug development and materials science seeking a comprehensive understanding of the structural nuances of this class of molecules.

Introduction: The Significance of Cyclic Sulfites

Cyclic sulfites, or 1,3,2-dioxathiolane 2-oxides, are a class of organosulfur compounds characterized by a five-membered ring containing two oxygen atoms, a sulfur atom, and two carbon atoms. The exocyclic oxygen atom bonded to the sulfur imparts a chiral center at the sulfur atom, leading to interesting stereochemical properties. These compounds are versatile intermediates in organic synthesis, serving as precursors to epoxides, diols, and other functionalized molecules. Their reactivity is largely governed by the stereochemistry of the ring and the orientation of the S=O bond. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, derived from 2,3-butanediol, presents a model system for understanding the interplay of stereoisomerism and conformational dynamics in substituted cyclic sulfites.

Stereoisomerism in 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

The presence of two chiral centers at C4 and C5, arising from the methyl substituents, leads to the existence of diastereomers: cis and trans isomers. The starting material, 2,3-butanediol, exists as meso-2,3-butanediol and chiral (levo- and dextro-) 2,3-butanediol.[1] The reaction of these diols with thionyl chloride (SOCl₂) yields the corresponding cyclic sulfites.

• cis-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: This isomer is formed from meso-2,3-butanediol. The two methyl groups are on the same side of the five-membered ring.

• trans-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: This isomer arises from the reaction of either levo- or dextro-2,3-butanediol and possesses methyl groups on opposite sides of the ring.

Furthermore, the pyramidal nature of the sulfite group introduces an additional stereocenter at the sulfur atom. The exocyclic S=O bond can be oriented in two ways relative to the plane of the ring, leading to endo and exo isomers for each of the cis and trans diastereomers. However, in the context of the five-membered ring of 1,3,2-dioxathiolane 2-oxide, the S=O bond is typically described as being either axial or equatorial with respect to the puckered ring conformation.

Figure 2: Proposed computational workflow for the theoretical study.

Predicted Spectroscopic Signatures

Theoretical calculations can also predict key spectroscopic features that can be used to experimentally identify and characterize the different isomers and conformers.

Vibrational Spectroscopy (IR and Raman)

The calculated vibrational frequencies can be used to predict the IR and Raman spectra. Key vibrational modes to consider include:

• S=O Stretching: This is a strong and characteristic absorption in the IR spectrum, typically appearing in the range of 1200-1250 cm⁻¹. The exact position of this band is sensitive to the conformation and the electronic environment of the sulfite group.

• C-O Stretching: These vibrations are expected in the 1000-1100 cm⁻¹ region.

• C-H Stretching and Bending: Vibrations of the methyl groups will appear in their characteristic regions.

Differences in the vibrational spectra of the cis and trans isomers, as well as their respective conformers, can be used for their experimental differentiation.

NMR Spectroscopy

While not directly calculated in this proposed workflow, the optimized geometries can be used as input for predicting NMR chemical shifts and coupling constants. Key features to analyze would be:

• ¹H NMR: The chemical shifts of the methine protons (H4 and H5) and the methyl protons will be sensitive to their stereochemical environment. The vicinal coupling constants (³JHH) between H4 and H5 in the trans isomer can provide information about the dihedral angle and thus the ring conformation.

• ¹³C NMR: The chemical shifts of the ring carbons (C4 and C5) and the methyl carbons will also be indicative of the specific isomer and conformer.

Conclusion

A thorough theoretical investigation of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is essential for a complete understanding of its chemical behavior. By employing modern computational chemistry techniques, it is possible to elucidate the complex interplay of stereoisomerism and conformational preferences that govern the properties of this important cyclic sulfite. The proposed theoretical protocol provides a roadmap for researchers to obtain a detailed and accurate picture of the structural and energetic landscape of this molecule, which will undoubtedly aid in its application in synthesis and materials design.

References

Sources

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Protocols & Analytical Methods

Application Notes and Protocols for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (MMDS) as an Electrolyte Additive in Lithium-Ion Batteries

This document provides a comprehensive technical guide for researchers and battery scientists on the application of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, commonly known as MMDS, as a functional electrolyte additive for enhancing the performance and longevity of lithium-ion batteries (LIBs), particularly those operating at high voltages.

Introduction: The High-Voltage Challenge and the Role of Additives

The relentless pursuit of higher energy density in lithium-ion batteries has pushed cathode materials to operate at increasingly higher voltages (>4.3V vs. Li/Li⁺).[1] However, conventional carbonate-based electrolytes suffer from severe oxidative decomposition at these potentials, leading to a cascade of degradation mechanisms: continuous electrolyte consumption, transition metal dissolution from the cathode, and thickening of the interfacial layers on both electrodes.[1][2] This results in rapid capacity fade, increased internal resistance, and gas generation, compromising both the cycle life and safety of the battery.

Electrolyte additives, used in small quantities (typically <5 wt%), are a highly effective and economical strategy to address these issues.[3] They function by preferentially decomposing on the electrode surfaces to form a stable and protective passivation layer, known as the Solid Electrolyte Interphase (SEI) on the anode and the Cathode Electrolyte Interphase (CEI) on the cathode.[4] 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (MMDS), a sulfur-containing cyclic compound, has emerged as a highly effective bifunctional additive, capable of stabilizing both the anode and cathode interfaces, especially in high-voltage systems.[2][5]

Part 1: Physicochemical Properties & Safe Handling of MMDS

Before experimental use, it is crucial to understand the fundamental properties and safety requirements for MMDS.

Property	Value
Chemical Name	4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide
Acronym	MMDS
Molecular Formula	C₄H₈O₃S
Molecular Weight	136.17 g/mol
Appearance	Typically a liquid or low-melting solid
Structure

Safety and Handling Precautions:

As with any chemical, MMDS should be handled with care in a well-ventilated area, preferably within a fume hood or glovebox. A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) should always be consulted prior to use.[6][7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[8]

• Storage: Store in a tightly sealed container in a cool, dry place away from ignition sources and incompatible materials.[6][8] For battery applications, it is critical to store MMDS in an inert atmosphere (e.g., an argon-filled glovebox) to minimize moisture and air contamination, which are detrimental to battery performance.

• Disposal: Dispose of MMDS and any contaminated materials in accordance with local, state, and federal regulations.[7]

Part 2: The Bifunctional Stabilization Mechanism of MMDS

The efficacy of MMDS stems from its ability to be preferentially decomposed on both the anode and cathode surfaces, creating robust passivation layers that protect the bulk electrolyte from degradation.

Anode Side: Formation of a Stable Solid Electrolyte Interphase (SEI)

During the initial charging cycles (formation), the anode potential drops significantly. Theoretical calculations and experimental evidence show that MMDS has a higher reduction potential than common cyclic carbonate solvents like ethylene carbonate (EC) and propylene carbonate (PC).[9] This means MMDS is reduced on the graphite anode surface before the solvent molecules. This preferential reduction is critical, as it forms a stable, sulfur-containing SEI layer.[9] This MMDS-derived SEI effectively suppresses the continuous reduction of carbonate solvents, which is known to cause graphite exfoliation (especially with PC-based electrolytes) and excessive gas generation.[5][9]

Cathode Side: Formation of a Protective Cathode Electrolyte Interphase (CEI)

At the other end of the potential spectrum, during charging to high voltages (e.g., >4.4V), the cathode surface becomes highly oxidizing. MMDS is also preferentially oxidized compared to the electrolyte solvents.[2][5] This oxidative decomposition forms a protective film on the cathode surface. This CEI layer acts as a physical and electronic barrier, preventing direct contact between the highly reactive delithiated cathode and the electrolyte.[2] This passivation significantly reduces parasitic reactions, such as electrolyte oxidation, thereby mitigating impedance growth and improving long-term cycling stability at high potentials.[2][5]

The diagram below illustrates the dual-action role of MMDS in protecting both electrodes.

Caption: Dual-action mechanism of MMDS on both anode and cathode.

Part 3: Data-Driven Performance Enhancements

The addition of MMDS to a standard carbonate electrolyte leads to significant and measurable improvements in battery performance metrics.

• Improved Cyclability and Capacity Retention: The primary benefit of MMDS is a dramatic enhancement in cycle life, especially under high-voltage conditions. The stable SEI and CEI films mitigate the continuous degradation that plagues cells with baseline electrolytes.

• Reduced Impedance Growth: By preventing the formation of thick, resistive interfacial layers from continuous electrolyte decomposition, MMDS helps maintain lower cell impedance throughout cycling.[2][5] This is crucial for retaining power capability.

• Suppressed Gas Generation: MMDS significantly reduces the volume of gas produced during the initial formation cycles and subsequent aging, which is a key indicator of suppressed parasitic reactions.[5] This improves cell safety and mechanical stability, particularly in pouch cell formats.

The following table summarizes performance data extracted from literature for LiNi₀.₅Co₀.₂Mn₀.₃O₂ (NCM523)/Graphite cells.

Electrolyte Composition	Voltage Range	Cycles	Capacity Retention	Key Observations	Source
Baseline (1 M LiPF₆ in EC/EMC/DMC)	3.0 - 4.4 V	100	70.7%	Significant capacity fade due to electrolyte oxidation at the high cutoff voltage.	[2]
Baseline + 0.5 wt% MMDS	3.0 - 4.4 V	100	94.1%	Dramatic improvement in cyclability, attributed to the formation of a stable CEI on the NCM523 cathode.	[2]
Baseline (1 M LiPF₆ in EC/EMC/DMC)	3.0 - 4.2 V	100	~95%	Minimal degradation at the lower voltage; no significant difference with additive.	[2]
Baseline + 0.5 wt% MMDS	3.0 - 4.2 V	100	~95%	Confirms that the primary benefit of MMDS is realized at high operating potentials where oxidation is prevalent.	[2]
Baseline + 2 wt% DTD + 1 wt% MMDS	3.0 - 4.5 V	80	102.2%	Synergistic effect with another sulfur-containing additive (DTD) leads to exceptional stability at 4.5V.	[2]

Part 4: Experimental Protocols

The following protocols provide a framework for preparing and evaluating MMDS-containing electrolytes. All procedures involving electrolytes and cell components must be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Protocol 1: Preparation of MMDS-Containing Electrolyte

This protocol describes the preparation of 50g of a standard electrolyte (1.0 M LiPF₆ in EC:EMC 3:7 by weight) with a 1.0 wt% MMDS concentration.

Materials & Equipment:

• Battery-grade Ethylene Carbonate (EC)

• Battery-grade Ethyl Methyl Carbonate (EMC)

• Battery-grade Lithium Hexafluorophosphate (LiPF₆)

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (MMDS)

• Argon-filled glovebox

• Precision balance (±0.1 mg)

• Magnetic stirrer and stir bar

• Volumetric flasks and appropriate glassware

Procedure:

• Solvent Preparation:

  • Tare a clean, dry beaker on the precision balance inside the glovebox.

  • Add 15.00 g of EC.

  • Add 35.00 g of EMC to the same beaker.

  • Add a magnetic stir bar and stir the solvent mixture until homogeneous (approx. 15-20 minutes).

• Additive Incorporation:

  • Calculate the required mass of MMDS for a 1.0 wt% concentration in the final electrolyte. For a 50 g total solution, this is 0.50 g.

  • Carefully weigh and add 0.50 g of MMDS to the solvent mixture.

  • Stir until the MMDS is completely dissolved.

• Lithium Salt Dissolution:

  • Calculate the mass of LiPF₆ required for a 1.0 M concentration. This depends on the density of the final solvent/additive mixture. As a practical starting point for this specific solvent ratio, approximately 6.5-6.6 g of LiPF₆ will be needed for a ~50 g final solution. Precise calculation requires density measurement.

  • Slowly add the LiPF₆ to the solution while stirring. The dissolution is endothermic and may require 3-4 hours.

  • Continue stirring until all LiPF₆ is fully dissolved and the solution is clear.

• Storage:

  • Transfer the final electrolyte to a tightly sealed storage bottle. Store inside the glovebox. Allow the electrolyte to rest for at least 24 hours before use in cell assembly to ensure complete stabilization.

Protocol 2: CR2032 Coin Cell Assembly for Additive Evaluation

This protocol details the standard assembly of a half-cell (e.g., NCM523 vs. Lithium) or full-cell (e.g., NCM523 vs. Graphite) for electrochemical testing.

Materials & Equipment:

• Cathode (e.g., NCM523 coated on Al foil, punched to 14 mm diameter)

• Anode (e.g., Graphite coated on Cu foil, punched to 15 mm diameter, or Li metal foil, 15 mm diameter)

• Celgard separator (e.g., 2325, punched to 19 mm diameter)

• CR2032 coin cell components (case, spacer disks, spring, gasket)

• Prepared electrolytes (baseline and MMDS-containing)

• Micropipette (10-100 µL)

• Crimping machine

• Tweezers (non-magnetic)

Procedure:

• Electrode Preparation: Dry the cathode and graphite anode discs in a vacuum oven at the appropriate temperature (e.g., 120°C for cathode, 130°C for graphite) for at least 12 hours and transfer to the glovebox without air exposure.

• Stacking: Place the CR2032 cathode case (negative terminal) onto the assembly surface.

• Place the cathode disc in the center of the case, active side up.

• Dispense ~20 µL of the designated electrolyte onto the cathode surface.

• Carefully place a separator disc on top of the wetted cathode.

• Dispense another ~20 µL of electrolyte onto the separator.

• Place the anode disc (Li metal or graphite) on top of the separator.

• Add a spacer disk, followed by the spring.

• Carefully place the gasket and the anode cap (positive terminal) on top of the stack.

• Crimping: Transfer the assembled cell to the crimping machine and apply pressure to seal the cell. Ensure the pressure is calibrated correctly to achieve a hermetic seal.

• Resting: Label the cell and let it rest for at least 12 hours to ensure complete electrolyte wetting of the electrodes.

Protocol 3: Electrochemical Evaluation Workflow

This workflow outlines the key electrochemical tests to quantify the effect of the MMDS additive. Testing is typically performed using a multi-channel battery cycler.

Caption: Experimental workflow for evaluating MMDS performance.

• Formation Cycling:

  • Objective: To form the initial SEI and CEI layers in a controlled manner.

  • Protocol: Cycle the cells at a very low C-rate (e.g., C/20 or C/10) for the first 1-2 cycles within the designated voltage window (e.g., 3.0-4.4 V for NCM523/Graphite).

  • Data Analysis: Calculate the Coulombic Efficiency (CE) of the first cycle. A higher initial CE in the MMDS-containing cell can indicate the formation of a more efficient and less consumptive SEI.[9]

• Electrochemical Impedance Spectroscopy (EIS):

  • Objective: To measure the impedance of the cell, which correlates with the resistance of the interfacial layers.

  • Protocol: Perform EIS at a set state-of-charge (e.g., 100% SOC) before and after long-term cycling. A typical frequency range is 100 kHz to 100 mHz.

  • Data Analysis: Compare the growth of the semicircles in the Nyquist plot for the baseline and MMDS cells. A smaller increase in impedance for the MMDS cell indicates the formation of a more stable and less resistive interface.[2]

• Long-Term Galvanostatic Cycling:

  • Objective: To assess the primary performance metric of capacity retention over the cell's lifetime.

  • Protocol: Cycle the cells at a moderate to high C-rate (e.g., C/3, C/2, or 1C) for an extended number of cycles (100-500+).

  • Data Analysis: Plot capacity vs. cycle number. Compare the rate of capacity fade between the baseline and MMDS-containing cells.

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (MMDS) is a highly effective bifunctional electrolyte additive that significantly enhances the performance of lithium-ion batteries, particularly those operating at high voltages. Its ability to form stable SEI and CEI layers on the anode and cathode, respectively, leads to demonstrably improved capacity retention, lower impedance growth, and suppressed gas generation. The protocols outlined in this guide provide a robust framework for researchers to prepare, assemble, and validate the performance of MMDS in various lithium-ion battery chemistries. The adoption of such functional additives is a critical and economically viable pathway toward the development of next-generation, high-energy-density energy storage systems.

References

• Protocol for Quantifying All Electrolyte Compositions in Aged Lithium‐ion Batteries. (2025). ResearchGate. [Link]

• Evaluating electrolyte additives for lithium-ion cells: a new Figure of Merit Approach. (n.d.). OSTI.GOV. [Link]

• Interfacial structure and electrochemical stability of electrolytes: methylene methanedisulfonate as an additive. (n.d.). RSC Publishing. [Link]

• Evaluating electrolyte additives for lithium-ion cells: A new Figure of Merit approach. (2017). Journal of Power Sources. [Link]

• Methylene Methanedisulfonate as an Electrolyte Additive for Improving the Cycling Performance of LiNi0.5Co0.2Mn0.3O2/Graphite Batteries at 4.4 V Charge Cutoff Voltage. (2015). ResearchGate. [Link]

• Methylene Methanedisulfonate (MMDS) as a Novel SEI Forming Additive on Anode for Lithium Ion Batteries. (2014). International Journal of Electrochemical Science. [Link]

• Solid–Electrolyte Interphase Formation and Electrolyte Reduction at Li-Ion Battery Graphite Anodes: Insights from First-Principles Molecular Dynamics. (2012). AMiner. [Link]

• Molecular design of electrolyte additives for high-voltage fast-charging lithium metal batteries. (n.d.). Energy & Environmental Science (RSC Publishing). [Link]

• A review on electrolyte additives for lithium-ion batteries. (n.d.). ScienceDirect. [Link]

• Study of Methylene Methanedisulfonate as an Additive for Li-Ion Cells. (2014). ResearchGate. [Link]

• Effect of electrolytes on the structure and evolution of the solid electrolyte interphase (SEI) in Li-ion batteries: A molecular dynamics study. (2011). ResearchGate. [Link]

• Lithium-Ion Battery Additives Review. (n.d.). Scribd. [Link]

• Hazard Communication Standard: Safety Data Sheets. (n.d.). OSHA. [Link]

• High Voltage Lithium Ion Batteries. (n.d.). Doron Aurbach Lab, Bar-Ilan University. [Link]

• Understanding the Material Safety Data Sheet. (n.d.). University of Missouri Extension. [Link]

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mechanism of SEI formation with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Topic: Unraveling the Protective Shield: The Mechanism of Solid Electrolyte Interphase (SEI) Formation with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (DMDO) in Lithium-Ion Batteries

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of the Solid Electrolyte Interphase (SEI)

The performance, lifespan, and safety of lithium-ion batteries (LIBs) are intrinsically linked to the stability of the electrode-electrolyte interfaces. During the initial charging cycles, a passivation layer known as the Solid Electrolyte Interphase (SEI) forms on the anode surface due to the reductive decomposition of electrolyte components. An ideal SEI should be electronically insulating to prevent further electrolyte degradation while being ionically conductive to allow for the efficient transport of lithium ions.

Conventional carbonate-based electrolytes often form a fragile and unstable SEI, leading to continuous electrolyte consumption, capacity fade, and potential safety hazards. To address these challenges, functional electrolyte additives are introduced to preferentially decompose and form a more robust and stable SEI. This guide provides a detailed technical overview of the mechanism of SEI formation using 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (DMDO), a promising cyclic sulfite additive, and outlines protocols for its evaluation.

Part 1: The Mechanistic Underpinnings of DMDO-Mediated SEI Formation

As a cyclic sulfite, 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (DMDO) is designed to be electrochemically reduced at a higher potential than the bulk electrolyte solvents (e.g., ethylene carbonate, dimethyl carbonate). This preferential reduction allows DMDO to dominate the initial stages of SEI formation, creating a stable foundation that passivates the anode surface.

Proposed Reductive Decomposition Pathway of DMDO

While the precise mechanism for DMDO is a subject of ongoing research, a scientifically sound pathway can be proposed based on studies of analogous cyclic sulfites like ethylene sulfite (ES).[1][2][3] The electrochemical reduction of DMDO at the anode surface is believed to proceed through a multi-step process:

• One-Electron Reduction and Ring Opening: The initial step involves a one-electron reduction of the DMDO molecule, leading to the formation of a radical anion. This intermediate is highly unstable and rapidly undergoes ring-opening through the cleavage of a C-O bond. The presence of the two methyl groups may influence the stability of the resulting radical intermediate.

• Formation of Key SEI Components: The ring-opened radical anion can then undergo further reactions, including dimerization and reaction with lithium ions, to form the primary components of the SEI. Key species expected to form include:

  • Lithium Sulfites (Li₂SO₃): A major inorganic component that contributes to the electronic insulation of the SEI.

  • Lithium Alkyl Sulfonates (ROSO₂Li): Organic sulfur compounds that enhance the flexibility and ionic conductivity of the SEI.

  • Polymeric Species: The radical intermediates can also initiate polymerization reactions, forming a polymeric backbone that provides structural integrity to the SEI.

The incorporation of these sulfur-containing species is crucial for the formation of a high-quality SEI with improved stability and performance compared to the SEI derived from carbonate solvents alone.[4][5][6][7]

Caption: Proposed reductive decomposition pathway of DMDO for SEI formation.

Part 2: Experimental Protocols for Evaluating DMDO as an SEI-Forming Additive

To validate the efficacy of DMDO and elucidate its precise SEI formation mechanism, a systematic experimental approach is required. The following protocols provide a framework for the electrochemical and spectroscopic characterization of DMDO-containing electrolytes.

Protocol 1: Electrochemical Characterization

Objective: To determine the reduction potential of DMDO and evaluate its impact on battery performance.

1.1. Materials and Equipment:

• Electrolyte: Base electrolyte (e.g., 1 M LiPF₆ in ethylene carbonate/dimethyl carbonate (1:1 v/v)) and the same electrolyte with varying concentrations of DMDO (e.g., 0.5, 1, 2 wt%).

• Electrodes: Graphite anode, lithium metal counter and reference electrodes.

• Cell Hardware: CR2032 coin cells or three-electrode Swagelok-type cells.

• Instrumentation: Potentiostat/galvanostat with impedance spectroscopy capabilities (e.g., BioLogic VMP-300 or equivalent).

1.2. Cyclic Voltammetry (CV):

• Assemble a three-electrode cell with a graphite working electrode, and lithium metal counter and reference electrodes.

• Fill the cell with the DMDO-containing electrolyte.

• Perform CV scans at a slow scan rate (e.g., 0.1 mV/s) from the open-circuit voltage (OCV) to 0.01 V vs. Li/Li⁺ for several cycles.

• Causality: The CV will reveal the reduction potential of DMDO. A reduction peak appearing at a higher potential than that of the base electrolyte indicates preferential decomposition of the additive.[8]

1.3. Galvanostatic Cycling:

• Assemble CR2032 coin cells with a graphite anode and a lithium metal cathode.

• Perform formation cycles at a low C-rate (e.g., C/20) for the first few cycles, followed by long-term cycling at a higher rate (e.g., C/5).

• Data to Collect: Coulombic efficiency, capacity retention, and voltage profiles.

• Causality: Improved coulombic efficiency and capacity retention in cells with DMDO compared to a control group without the additive will demonstrate its effectiveness in forming a stable SEI.

1.4. Electrochemical Impedance Spectroscopy (EIS):

• Perform EIS on the cycled cells at a fully discharged state.

• Apply a small AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Causality: A lower SEI resistance (indicated by a smaller semicircle in the Nyquist plot) in the presence of DMDO suggests the formation of a more ionically conductive passivation layer.

Protocol 2: Spectroscopic and Microscopic Characterization of the SEI

Objective: To determine the chemical composition and morphology of the SEI layer formed with DMDO.

2.1. X-ray Photoelectron Spectroscopy (XPS):

• After cycling, carefully disassemble the cells in an argon-filled glovebox to prevent air exposure.

• Gently rinse the anode with a volatile solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

• Transfer the anode to the XPS chamber without exposure to air.

• Acquire survey spectra and high-resolution spectra for C 1s, O 1s, S 2p, and Li 1s regions.

• Causality: The presence of peaks corresponding to sulfites (Li₂SO₃) and organic sulfur species in the S 2p spectrum will confirm the decomposition of DMDO and its incorporation into the SEI.[5][9][10][11][12]

2.2. Fourier-Transform Infrared Spectroscopy (FTIR):

• Prepare the anode sample as described for XPS.

• Perform ATR-FTIR analysis on the anode surface.

• Causality: Characteristic absorption bands for S=O and S-O bonds will provide further evidence of the presence of sulfite and sulfonate species in the SEI.

2.3. In-situ Atomic Force Microscopy (AFM):

• Utilize a specialized electrochemical AFM cell.

• Monitor the morphology of a highly oriented pyrolytic graphite (HOPG) electrode surface in real-time during the initial CV scan.

• Causality: In-situ AFM allows for the direct observation of the formation and growth of the SEI layer at different potentials, providing insights into the initial stages of passivation.[4][6][13][14]

Caption: A typical experimental workflow for evaluating DMDO as an SEI-forming additive.

Part 3: Expected Results and Data Interpretation

Quantitative Data Summary

The following table provides a hypothetical yet expected summary of the comparative performance data between a baseline electrolyte and an electrolyte containing DMDO.

Performance Metric	Baseline Electrolyte	Electrolyte + 1% DMDO	Rationale
First Cycle Coulombic Efficiency	~80-85%	>90%	DMDO forms a more stable SEI in the first cycle, reducing irreversible lithium loss.
Capacity Retention (after 200 cycles)	<80%	>90%	The robust DMDO-derived SEI suppresses continuous electrolyte decomposition.
SEI Resistance (R_sei) from EIS	High	Low	The SEI formed from DMDO is expected to have higher ionic conductivity.

Interpretation of Spectroscopic Data

• XPS: In the S 2p spectrum, peaks around 167-169 eV can be attributed to sulfite species (SO₃²⁻), while peaks at higher binding energies may indicate the presence of sulfate species (SO₄²⁻) if over-reduction occurs. The C 1s and O 1s spectra will show a decrease in carbonate species and an increase in C-S-O related species compared to the baseline.

• FTIR: The appearance of strong absorption bands in the region of 1200-1000 cm⁻¹ would correspond to the S=O and S-O stretching vibrations of the decomposition products of DMDO.

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide holds significant promise as an SEI-forming additive for enhancing the performance and stability of lithium-ion batteries. By undergoing preferential reduction to form a stable, sulfur-rich SEI, DMDO can effectively passivate the anode surface and mitigate the detrimental effects of electrolyte decomposition. The protocols and mechanistic insights provided in this guide offer a comprehensive framework for researchers to explore and validate the benefits of this and other novel electrolyte additives, ultimately contributing to the development of next-generation energy storage solutions.

References

Sources

• 1. New insights into the electroreduction of ethylene sulfite as an electrolyte additive for facilitating solid electrolyte interphase formation in lithium ion batteries - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Theoretical study of the reductive decomposition of ethylene sulfite: a film-forming electrolyte additive in lithium ion batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of sulfur-containing additives on the formation of a solid-electrolyte interphase evaluated by in situ AFM and ex situ characterizations - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]

The Versatile Synthon: A Guide to 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-Dioxide in Nucleophilic Substitution Reactions

Introduction: Unlocking New Avenues in Molecular Synthesis

In the landscape of modern organic synthesis, the quest for efficient and stereoselective methods for constructing complex molecular architectures is paramount. Among the diverse toolkit available to chemists, cyclic sulfates have emerged as powerful and versatile electrophiles for the formation of carbon-heteroatom and carbon-carbon bonds. This guide focuses on a particularly useful yet specific reagent: 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide , the cyclic sulfate derived from 2,3-butanediol. While the title compound, 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, is its direct precursor, it is the oxidized sulfate form that serves as the highly reactive species in the nucleophilic substitution reactions discussed herein.

Cyclic sulfates are renowned for their enhanced reactivity compared to their acyclic counterparts and even epoxides, a characteristic attributed to the inherent ring strain[1]. This heightened electrophilicity allows for ring-opening reactions with a wide array of nucleophiles under mild conditions, often with exceptional regioselectivity and stereospecificity. The application of 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide, derived from a simple and readily available diol, provides a straightforward entry into a diverse range of functionalized molecules, making it an invaluable tool for researchers in medicinal chemistry, drug discovery, and materials science. This document provides a comprehensive overview of its applications, mechanistic insights, and detailed protocols for its use in nucleophilic substitution reactions.

Mechanism of Action: A Stereospecific Pathway

The utility of 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide in stereoselective synthesis is grounded in its well-defined reaction mechanism. The ring-opening of cyclic sulfates by nucleophiles predominantly proceeds through a bimolecular nucleophilic substitution (SN2) pathway. This mechanism involves a backside attack of the nucleophile on one of the electrophilic carbon atoms of the cyclic sulfate ring.

The key features of this mechanism are:

• Concerted Process: The bond formation between the nucleophile and the carbon atom occurs simultaneously with the cleavage of the carbon-oxygen bond of the sulfate ring.

• Inversion of Stereochemistry: As a direct consequence of the backside attack, the stereochemistry at the reacting carbon center is inverted. This stereospecificity is crucial for the synthesis of enantiomerically pure compounds from chiral precursors.

• Sulfate as a Leaving Group: The sulfate moiety is an excellent leaving group, facilitating the reaction. The ring-opening results in the formation of a stable sulfate monoester anion, which is subsequently protonated upon workup.

The regioselectivity of the nucleophilic attack is influenced by both steric and electronic factors. In the case of symmetrically substituted cyclic sulfates like 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide derived from meso- or chiral 2,3-butanediol, the two carbon atoms are electronically similar. Therefore, in the absence of other directing groups, a mixture of products may be obtained if the starting diol is racemic. However, when using an enantiomerically pure diol, the reaction provides a single, stereochemically defined product.

Figure 1: Generalized SN2 mechanism for the nucleophilic ring-opening of 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide.

Synthesis of the Active Reagent: From Sulfite to Sulfate

The active electrophile, 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide, is readily prepared from its corresponding cyclic sulfite, 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide. The cyclic sulfite itself is synthesized from 2,3-butanediol and thionyl chloride. The subsequent oxidation of the sulfite to the sulfate is a critical step to enhance its reactivity for nucleophilic substitution. A common and efficient method for this oxidation involves the use of a ruthenium catalyst with a stoichiometric oxidant like sodium periodate.

Figure 2: Workflow for the synthesis of the active cyclic sulfate reagent.

Application Notes: A Broad Spectrum of Nucleophiles

The high reactivity of 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide allows for the introduction of a wide variety of functional groups through nucleophilic ring-opening. This versatility makes it a valuable intermediate in the synthesis of diverse molecular scaffolds.

Nitrogen Nucleophiles: Access to Amino Alcohols and Azides

The reaction with nitrogen-based nucleophiles provides a direct route to valuable 1,2-amino alcohols and their precursors.

• Azide: The ring-opening with sodium azide is a robust and widely used transformation, yielding azido alcohols.[2][3] These products are versatile intermediates that can be readily reduced to primary amino alcohols or used in "click" chemistry for the synthesis of triazoles.

• Amines: Primary and secondary amines react smoothly with the cyclic sulfate to afford the corresponding amino alcohols after workup. This reaction is particularly useful for the synthesis of chiral ligands and pharmaceutical intermediates.

Oxygen Nucleophiles: Formation of Ethers and Esters

Oxygen-based nucleophiles can also be employed to open the cyclic sulfate ring, leading to the formation of vicinal diol monoethers and monoesters.

• Alkoxides and Phenoxides: The reaction with alkoxides or phenoxides provides a route to 1,2-glycol monoethers.

• Carboxylates: Carboxylate anions can act as nucleophiles to yield hydroxy esters.

Sulfur Nucleophiles: Synthesis of Thioalcohols

Sulfur-based nucleophiles, being generally soft and highly nucleophilic, react efficiently with cyclic sulfates.

• Thiols: In the presence of a base, thiols readily open the cyclic sulfate to produce β-hydroxy thioethers.

Carbon Nucleophiles: Building Carbon-Carbon Bonds

The reaction with carbon nucleophiles allows for the direct formation of carbon-carbon bonds, a cornerstone of organic synthesis.

• Enolates and Organometallics: Stabilized carbanions such as enolates, as well as organometallic reagents like Grignard reagents or organocuprates, can be used to introduce alkyl or aryl substituents.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization based on the specific substrate and nucleophile used. All reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Protocol 1: Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide

Materials:

• 2,3-Butanediol

• Thionyl chloride (SOCl₂)

• Pyridine or triethylamine

• Anhydrous dichloromethane (DCM)

• Ruthenium(III) chloride (RuCl₃) hydrate

• Sodium periodate (NaIO₄)

• Acetonitrile

• Water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Synthesis of the Cyclic Sulfite:

  • To a stirred solution of 2,3-butanediol (1.0 eq) and pyridine (2.2 eq) in anhydrous DCM at 0 °C, add thionyl chloride (1.1 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of water. Separate the organic layer, wash with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude cyclic sulfite.

• Oxidation to the Cyclic Sulfate:

  • Dissolve the crude cyclic sulfite in a mixture of acetonitrile and water (1:1).

  • Add a catalytic amount of RuCl₃ hydrate (e.g., 0.5 mol%).

  • To this solution, add sodium periodate (1.5 eq) portion-wise, maintaining the temperature below 30 °C with an ice bath.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide. The product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Nucleophilic Ring-Opening with Sodium Azide

Materials:

• 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide

• Sodium azide (NaN₃)

• Anhydrous dimethylformamide (DMF)

• Diethyl ether

• Water

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide (1.0 eq) in anhydrous DMF, add sodium azide (1.5 eq).

• Heat the reaction mixture to 60-80 °C and stir for 4-8 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with saturated aqueous NH₄Cl solution and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• The resulting crude azido alcohol sulfate can be hydrolyzed by treatment with aqueous acid (e.g., 1 M HCl) to yield the final azido alcohol, which can be purified by column chromatography.

Protocol 3: Nucleophilic Ring-Opening with a Primary Amine

Materials:

• 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide

• Primary amine (e.g., benzylamine)

• Anhydrous acetonitrile

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide (1.0 eq) in anhydrous acetonitrile.

• Add the primary amine (2.0 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• To hydrolyze the intermediate sulfate ester, dissolve the residue in a mixture of THF and water and heat to reflux for 2-4 hours.

• Cool the mixture to room temperature, and extract with ethyl acetate.

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude amino alcohol by column chromatography.

Data Summary: Representative Nucleophilic Substitution Reactions

The following table summarizes typical reaction conditions and outcomes for the nucleophilic ring-opening of simple cyclic sulfates. While specific yields for 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide will vary, this data provides a useful reference for experimental design.

Nucleophile (Nu⁻)	Reagent	Solvent	Temperature (°C)	Time (h)	Product Type
Azide	NaN₃	DMF	60-80	4-8	Azido alcohol
Benzylamine	BnNH₂	CH₃CN	RT	12-24	Amino alcohol
Phenoxide	PhONa	THF	RT-50	6-12	Glycol monoether
Thiophenoxide	PhSNa	DMF	RT	2-4	β-Hydroxy thioether
Malonate	CH₂(CO₂Et)₂/NaH	THF	0-RT	8-16	Substituted alcohol

Safety and Handling

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide and its 2,2-dioxide derivative should be handled with care in a well-ventilated fume hood.

• General Precautions: Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

• Incompatibilities: Cyclic sulfates are sensitive to moisture and strong oxidizing agents.

• Storage: Store in a cool, dry place away from incompatible materials. Keep the container tightly sealed.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide is a highly effective and versatile reagent for stereoselective nucleophilic substitution reactions. Its predictable reactivity, coupled with the ease of preparation from readily available starting materials, makes it a valuable tool for the synthesis of a wide range of functionalized molecules. The protocols and application notes provided in this guide are intended to empower researchers to harness the full potential of this powerful synthetic intermediate in their drug discovery and development endeavors.

References

• Kiessling, L. L., et al. (2001). Synthesis of Cyclic Sulfates by Halocyclization. Organic Letters, 3(20), 3129-3131.
• Avenoza, A., et al. (2003). Understanding the Unusual Regioselectivity in the Nucleophilic Ring-Opening Reactions of gem-Disubstituted Cyclic Sulfates. Experimental and Theoretical Studies. The Journal of Organic Chemistry, 68(13), 5038-5047.
• Byun, H.-S., He, L., & Bittman, R. (2000). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Tetrahedron, 56(37), 7051-7091.
• Gao, Y., & Sharpless, K. B. (1988). Vicinal diol cyclic sulfates: like epoxides only more reactive. Journal of the American Chemical Society, 110(22), 7538-7539.

Sources

• 1. researchgate.net [researchgate.net]
• 2. kiesslinglab.com [kiesslinglab.com]
• 3. iomcworld.com [iomcworld.com]

Application Notes &amp; Protocols: 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide and its Utility as a Diol Protecting and Activating Group

Introduction: Beyond Conventional Diol Protection

In the intricate landscape of multi-step organic synthesis, the strategic masking and unmasking of functional groups is paramount to achieving desired molecular architectures. Diols, prevalent motifs in carbohydrates, steroids, and complex natural products, present a unique challenge requiring robust and selective protection strategies.[1][2][3] While traditional protecting groups like acetals and silyl ethers offer excellent stability under specific conditions, they function primarily as passive "spectator" groups.[4][5]

This guide delves into a more dynamic strategy: the use of cyclic sulfites, exemplified by 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, as precursors to cyclic sulfates. This class of compounds transcends the role of a simple protecting group, serving as a potent in situ activating group for vicinal diols. The transformation of a diol into a cyclic sulfate converts the hydroxyl groups into excellent leaving groups, primed for stereospecific nucleophilic attack.[6][7][8] This methodology, pioneered by Sharpless and others, provides a powerful tool for the efficient conversion of diols into a variety of other functional groups, such as amino alcohols, azido alcohols, and epoxides.[6][9][10]

This document provides a comprehensive overview of the underlying chemistry, detailed experimental protocols, and strategic considerations for employing 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide and its corresponding sulfate in advanced synthetic applications.

The Core Strategy: From Cyclic Sulfite to Activated Cyclic Sulfate

The protection/activation sequence is a two-step process. First, the diol is reacted with thionyl chloride (SOCl₂) to form a cyclic sulfite—in this case, 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide. This intermediate is then oxidized to the corresponding cyclic sulfate (4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide).

Caption: Figure 1: Overall Synthetic Strategy.

The cyclic sulfate is a highly reactive electrophile due to the electron-withdrawing nature of the sulfonyl group and the strain of the five-membered ring.[6] This enhanced reactivity allows for efficient ring-opening by a wide range of nucleophiles, proceeding with a clean inversion of stereochemistry at the site of attack (Sₙ2 mechanism).

Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Protocol 1: Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (Cyclic Sulfite)

This protocol details the formation of the cyclic sulfite from the corresponding diol, 2,3-butanediol.

Rationale: Thionyl chloride reacts with the two hydroxyl groups of the diol to form a dichlorosulfite intermediate, which then undergoes intramolecular cyclization with the elimination of two equivalents of HCl. A base, such as triethylamine or pyridine, is used to neutralize the HCl byproduct, driving the reaction to completion.[6][11]

Materials:

• 2,3-Butanediol (1.0 eq)

• Thionyl chloride (SOCl₂) (1.1 eq)

• Triethylamine (Et₃N) (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• Saturated aqueous NaHCO₃ solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Dissolve 2,3-butanediol (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add thionyl chloride (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C. A white precipitate of triethylammonium chloride will form.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold water.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo to yield the crude cyclic sulfite.

• The product can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Oxidation to 4,5-Dimethyl-1,3,2-dioxathiolane 2,2-dioxide (Cyclic Sulfate)

This protocol describes the activation of the cyclic sulfite to the more reactive cyclic sulfate.

Rationale: The Sharpless catalytic oxidation system, employing a catalytic amount of ruthenium(III) chloride with a stoichiometric amount of sodium periodate as the terminal oxidant, is a highly effective method for this transformation.[6][12] The Ru(III) is oxidized to the active Ru(VIII) species (RuO₄), which then oxidizes the sulfite to the sulfate.

Materials:

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (1.0 eq)

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O) (0.02 eq)

• Sodium periodate (NaIO₄) (1.2 eq)

• Acetonitrile (CH₃CN)

• Carbon tetrachloride (CCl₄)

• Water

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the cyclic sulfite (1.0 eq) in a 1:1:1 mixture of acetonitrile, carbon tetrachloride, and water.

• Add RuCl₃·xH₂O (0.02 eq) and NaIO₄ (1.2 eq) to the vigorously stirred solution. The reaction is often exothermic and may turn dark in color.

• Stir at room temperature for 1-2 hours. Monitor the disappearance of the starting material by TLC or GC-MS.

• Once the reaction is complete, dilute the mixture with diethyl ether.

• Transfer to a separatory funnel and wash with water to remove inorganic salts. Separate the layers and extract the aqueous phase with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and carefully concentrate the solvent in vacuo. Caution: Cyclic sulfates can be sensitive to heat and purification on silica gel.[12] It is often advisable to use the crude product directly in the next step after solvent removal.

Protocol 3: Deprotection and Synthetic Application

The true utility of the cyclic sulfate is realized in its reaction with nucleophiles.

Caption: Figure 2: Deprotection & Functionalization Pathways.

A. Deprotection via Hydrolysis (Regeneration of Diol)

• Rationale: The cyclic sulfate can be hydrolyzed back to the diol under acidic conditions. The high reactivity makes this cleavage relatively mild compared to other protecting groups.[6]

• Procedure: Dissolve the crude cyclic sulfate in a mixture of THF and water. Add a catalytic amount of sulfuric acid and stir at room temperature until the reaction is complete (monitored by TLC). Neutralize with NaHCO₃, extract the product with an organic solvent (e.g., ethyl acetate), dry, and concentrate to obtain the diol.

B. Nucleophilic Ring-Opening (Example: Synthesis of an Azido Alcohol)

• Rationale: This is the most common application. A nucleophile, such as sodium azide, attacks one of the electrophilic carbons of the cyclic sulfate, leading to a ring-opened sulfate monoester with inversion of configuration.[10][13] Subsequent hydrolysis cleaves the sulfate ester to reveal the new functionalized alcohol.

• Procedure:

  • Dissolve the crude cyclic sulfate (1.0 eq) in an appropriate solvent like DMF or acetone.

  • Add sodium azide (NaN₃) (1.5 eq) and heat the mixture (e.g., to 50-60 °C) for several hours until the starting material is consumed.

  • Cool the reaction, dilute with water, and extract with diethyl ether.

  • The intermediate sulfate ester can be isolated or directly hydrolyzed by treating the crude product with aqueous acid as described in Path A.

  • Purify the final azido alcohol product by column chromatography.

Scope, Stability, and Strategic Considerations

The decision to use a cyclic sulfate protecting group strategy should be based on the overall synthetic plan.

Caption: Figure 3: Decision Logic for Diol Protection.

Parameter	Cyclic Sulfate Group	Notes & Rationale
Stability
Acidic Conditions	Labile. [6]	Easily hydrolyzed back to the diol. Not suitable for protecting diols during acidic reactions.
Basic Conditions	Labile to Nucleophilic Bases.	Strong, non-nucleophilic bases may be tolerated, but nucleophiles (e.g., OH⁻, RO⁻) will cause ring-opening.[9]
Oxidative Conditions	Stable.	The sulfur is already in its highest oxidation state (S-VI).
Reductive Conditions	Generally Stable.	Stable to many common reducing agents (e.g., H₂, Pd/C; NaBH₄).
Substrate Scope	1,2- and 1,3-diols	Forms stable 5- and 6-membered rings, respectively.[6]
Key Advantages	Stereospecific Sₙ2 functionalization.	Provides a reliable method for inverting a stereocenter.
High reactivity (activation).	Reactions proceed under relatively mild conditions with high yields.[9]
Limitations	Not a passive "protecting" group.	Its high electrophilicity means it will react with many nucleophiles.[6][8]
Purification can be challenging.	Sensitivity to silica gel and heat requires careful handling or direct use of crude material.[12]

References

• Byun, H.-S., et al. (2000). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Available at: ResearchGate.[Link]

• Jang, D. O., Joo, Y. H., & Cho, D. H. (2000). Efficient synthesis of epoxides from vicinal diols via cyclic sulfates. Synthetic Communications, 30(24), 4489-4494. [Link]

• Calvo-Flores, F. G., et al. (2004). Applications of Cyclic Sulfates of vic-Diols: Synthesis of Episulfides, Olefins, and Thio Sugars. The Journal of Organic Chemistry, 69(2), 301-311. [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis. Organic Chemistry II. [Link]

• Ready, J. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern Medical Center. [Link]

• Chem-Station. (2014). Protection of 1,2-/1,3-Diols. Chem-Station International Edition. [Link]

• Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag.

• Gao, Y., & Sharpless, K. B. (1988). Vicinal diol cyclic sulfates: like epoxides only more reactive. Journal of the American Chemical Society, 110(22), 7538–7539. [Link]

• Berridge, M. S., et al. (1990). Cyclic sulfates: useful substrates for selective nucleophilic substitution. The Journal of Organic Chemistry, 55(4), 1211–1217. [Link]

• Kim, B. M., & Sharpless, K. B. (1990). A new ligand for osmium-catalyzed asymmetric dihydroxylation of olefins. Tetrahedron Letters, 31(21), 3003-3006.
• Lohray, B. B. (1992). Cyclic sulfites and cyclic sulfates: Epoxide equivalents. Synthesis, 1992(11), 1035-1052.

• Kiessling, L. L., & Spencer, N. S. (2001). Synthesis of cyclic sulfates by halocyclization. The Journal of Organic Chemistry, 66(18), 6188-6191. [Link]

• van der Vlist, V. C., et al. (2009). Selective Discrimination of Cyclodextrin Diols Using Cyclic Sulfates. The Journal of Organic Chemistry, 74(11), 4277-4284. [Link]

• PubChem. (n.d.). 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). EP3521279A1 - Methods for protecting and deprotecting a diol group.

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Harnessing C₂-Symmetry: A Methodological Primer on the Use of Enantiopure 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide for Asymmetric Synthesis

An Application Guide for Researchers

Abstract: The pursuit of enantiomerically pure compounds is a cornerstone of modern drug development and fine chemical manufacturing. Chiral auxiliaries represent a robust and reliable strategy for achieving high levels of stereocontrol in chemical transformations.[1] This guide provides a detailed examination of enantiopure 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a C₂-symmetric chiral auxiliary derived from readily available 2,3-butanediol. While less documented in mainstream literature than other auxiliaries, its rigid cyclic structure and defined steric environment present a compelling platform for asymmetric synthesis. This document outlines the foundational principles, proposed mechanisms of stereocontrol, and provides general, adaptable protocols for researchers seeking to explore its utility in diastereoselective enolate alkylation.

Foundational Principles: The C₂-Symmetric Advantage

A chiral auxiliary is a stereogenic unit temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[1][2] The ideal auxiliary should be readily available in both enantiomeric forms, attach and detach under mild conditions without racemization, and provide a predictable and high degree of stereocontrol.

The subject of this guide, enantiopure (4R,5R)- or (4S,5S)-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, is a chiral cyclic sulfite. It is typically synthesized by reacting the corresponding enantiopure 2,3-butanediol with thionyl chloride.[3] 2,3-butanediol itself is an attractive starting material due to its availability through microbial fermentation processes.[4]

The key structural feature of this auxiliary is its C₂-symmetry. This symmetry reduces the number of possible diastereomeric transition states, often leading to higher and more predictable levels of stereoselectivity compared to asymmetric auxiliaries.

The General Workflow

The application of a chiral auxiliary follows a logical three-stage process, which provides the framework for its use in synthesis.[1] This workflow is designed to introduce chirality, create the desired stereocenter, and then release the enantiomerically enriched product while allowing for the recovery of the auxiliary.

Figure 1: General workflow for chiral auxiliary-mediated asymmetric synthesis.

Application Note: Asymmetric Alkylation of Carboxylic Acid Derivatives

The synthesis of enantiopure α-substituted carboxylic acids is a common challenge in organic synthesis. The use of chiral auxiliaries to control the alkylation of enolates is a well-established and powerful solution.[5] This section proposes a methodological approach for using 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide for this purpose.

Proposed Mechanism of Stereodifferentiation

Success in auxiliary-based alkylation hinges on the formation of a rigid enolate with two distinct faces, one of which is sterically shielded by the auxiliary. For the dioxathiolane oxide auxiliary, we propose its use in directing the alkylation of an attached acyl chain.

Upon deprotonation with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) at low temperature, a rigid (Z)-enolate is expected to form. The lithium cation would chelate between the enolate oxygen and one of the sulfite oxygens, locking the conformation. In this chelated state, the methyl group at the C5 position of the auxiliary sterically encumbers the si-face of the enolate. Consequently, an incoming electrophile (R-X) is directed to attack from the less-hindered re-face, leading to the desired diastereomer.

Figure 2: Conceptual model of the proposed Li⁺-chelated (Z)-enolate transition state. The C5-methyl group is hypothesized to block the si-face, directing electrophilic attack to the re-face. Note: This is a simplified 2D representation of a 3D interaction.

Experimental Protocols (General Framework)

The following protocols are presented as a starting point for methods development. They are based on established procedures for analogous chiral auxiliaries and should be optimized for specific substrates and electrophiles.

Materials and Reagents

Reagent	Grade	Supplier Recommendation	Notes
(R,R)-(-)-2,3-Butanediol	≥99% ee	Sigma-Aldrich, TCI	Ensure enantiopurity.
Thionyl chloride (SOCl₂)	Reagent Grade	Major suppliers	Use freshly distilled for best results.
Pyridine	Anhydrous	Major suppliers	Store over KOH pellets.
Acyl Chloride (R-COCl)	Varies	Varies	Substrate to be alkylated.
Sodium bis(trimethylsilyl)amide (NaHMDS)	1.0 M in THF	Sigma-Aldrich	Strong, non-nucleophilic base.[5]
Alkyl Halide (R'-X)	Varies	Varies	Electrophile; primary iodides or bromides are typically best.
Tetrahydrofuran (THF)	Anhydrous	Major suppliers	Distill from sodium/benzophenone ketyl before use.
Lithium Hydroxide (LiOH)	Reagent Grade	Major suppliers	For cleavage.
Hydrogen Peroxide (H₂O₂)	30% aqueous solution	Major suppliers	For cleavage.

Protocol 1: Synthesis of (4R,5R)-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

This protocol is adapted from the general synthesis of cyclic sulfites from diols.[3]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add (R,R)-(-)-2,3-butanediol (1.0 eq) and anhydrous dichloromethane (DCM, ~0.5 M).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Base Addition: Add anhydrous pyridine (2.2 eq) dropwise to the stirred solution.

• Thionyl Chloride Addition: Add thionyl chloride (1.1 eq), dissolved in an equal volume of anhydrous DCM, dropwise via the addition funnel over 30 minutes. Maintain the temperature at 0 °C.

  • Causality: Slow, cold addition is crucial to control the exotherm and prevent side reactions. Pyridine acts as a base to neutralize the HCl byproduct.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC (staining with KMnO₄).

• Workup: Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to yield the pure cyclic sulfite.

Protocol 2: Acylation and Diastereoselective Alkylation

This protocol is a template based on standard Evans auxiliary procedures.[5]

• Acylation (Example): Note: This step is hypothetical and requires development. A plausible route is the reaction of the cyclic sulfite with a pre-formed acyl lithium or similar nucleophilic acyl equivalent. For the purpose of this template, we assume a substrate Aux-CO-CH₂-R is successfully synthesized.

• Enolate Formation: To a flame-dried flask under nitrogen, add the acylated auxiliary Aux-CO-CH₂-R (1.0 eq) and anhydrous THF (~0.1 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Add NaHMDS (1.0 M solution in THF, 1.05 eq) dropwise over 10 minutes. Stir the resulting solution at -78 °C for 30-60 minutes.

  • Causality: -78 °C ensures kinetic deprotonation, preventing side reactions and potential epimerization. NaHMDS is a strong base that ensures complete enolate formation.[5]

• Alkylation: Add the electrophile (R'-X, 1.2-1.5 eq) dropwise. Stir the reaction at -78 °C for 1-4 hours, or until TLC indicates consumption of the starting material.

• Quench: Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Add water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Analysis & Purification: The diastereomeric ratio (d.r.) of the crude product should be determined by ¹H NMR or GC analysis. The product can then be purified by flash chromatography to isolate the major diastereomer.

Protocol 3: Auxiliary Cleavage (Hydrolytic)

• Setup: Dissolve the purified, alkylated adduct (1.0 eq) in a 3:1 mixture of THF and water.

• Reagent Addition: Cool the solution to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq), followed by solid lithium hydroxide (2.0 eq).

• Reaction: Stir the reaction vigorously at room temperature for 4-12 hours.

• Workup: Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃). Acidify the mixture to pH ~2 with 1M HCl. Extract the desired carboxylic acid product with ethyl acetate. The water-soluble 2,3-butanediol auxiliary can be recovered from the aqueous layer.

• Purification: Purify the carboxylic acid by standard methods. Determine the enantiomeric excess (e.e.) by chiral HPLC or by converting the acid to a methyl ester and analyzing by chiral GC.

Troubleshooting and Validation

A successful asymmetric synthesis protocol must be a self-validating system. Analysis at each stage is critical.

Observation / Problem	Potential Cause	Suggested Solution
Low Diastereoselectivity	1. Incomplete enolate formation. 2. Reaction temperature too high. 3. Non-chelating counter-ion (e.g., K⁺).	1. Use a full equivalent of a strong lithium or sodium base (LDA, NaHMDS). 2. Maintain strict temperature control at -78 °C. 3. Ensure a lithium or sodium base is used to promote the rigid chelated transition state.
Low Alkylation Yield	1. Poorly reactive electrophile (e.g., secondary halide). 2. Enolate decomposition or side reactions.	1. Use a more reactive electrophile (R-I > R-Br > R-OTf >> R-Cl). 2. Ensure anhydrous conditions and maintain low temperature.
Epimerization of Product	1. Racemization during cleavage. 2. Enolate equilibration at higher temperatures.	1. Use mild cleavage conditions (e.g., LiOH/H₂O₂). Avoid strong acid/base at high temperatures. 2. Quench the alkylation reaction at -78 °C before warming.
Incomplete Auxiliary Cleavage	Insufficient hydrolysis time or reagents.	Increase reaction time or the equivalents of LiOH/H₂O₂. Monitor closely by TLC.

References

• Davies, S. G., Hughes, D. G., Nicholson, R. L., Smith, A. D., & Wright, A. J. (2004). Asymmetric synthesis of (4R,5R)-cytoxazone and (4R,5S)-epi-cytoxazone. Organic & Biomolecular Chemistry, 2(10), 1549–1553. [Link]

• Christmann, M., & Bräse, S. (Eds.). (2012). Enolates with Chiral Auxiliaries in Asymmetric Syntheses. Asymmetric Synthesis II: More Methods and Applications, 1-25. [Link]

• Li, W., Zhang, Q., Peng, M., Li, Y., Yang, C., Yang, G.-H., & Li, X. (2022). Asymmetric synthesis of N–N axially chiral compounds via organocatalytic atroposelective N-acylation. Chemical Science, 13(12), 3451–3457. [Link]

• Larrow, J. F., & Pfaltz, A. (2005). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 82(9), 1381. [Link]

• Morales-Nava, R., & Olivo, H. F. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 63(3). [Link]

• Wikipedia contributors. (2023). Chiral auxiliary. Wikipedia, The Free Encyclopedia. [Link]

• van der Vlist, V. C., & El-Sayed, I. (2016). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Current Organic Synthesis, 13(1), 26-47. [Link]

• Blackwood, R. K., & Moreland, W. T. (1947). PRODUCTION AND PROPERTIES OF 2,3-BUTANEDIOL: XXIV. THE CYCLIC SULPHITES OF meso- AND levo-2,3-BUTANEDIOL. Canadian Journal of Research, 25b(6), 310-314. [Link]

• Olofsson, B., & Somfai, P. (2014). Asymmetric Synthesis of 1,3-Oxathiolan-5-one Derivatives Through Dynamic Covalent Kinetic Resolution. European Journal of Organic Chemistry, 2014(12), 2535-2542. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876. [Link] (Note: This links to a related article, the original review may be behind a paywall).

• Smith, T. E., et al. (2017). Diastereoselective Functionalization of Chiral N-Acyl-1,3-oxazolidines and Their Applications in the Synthesis of Bioactive Molecules. Chemistry – A European Journal, 23(49), 11735-11756. [Link]

• Lee, J. W., & Kim, T. H. (2019). Microbial production of 2,3-butanediol for industrial applications. Journal of Industrial Microbiology & Biotechnology, 46(11), 1595-1606. [Link]

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Application Note &amp; Protocol: Laboratory Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Introduction: The Utility of Cyclic Sulfites in Synthesis

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, also known as the cyclic sulfite of 2,3-butanediol, is a member of the versatile class of cyclic sulfite esters. These compounds serve as valuable intermediates in organic synthesis. Their strained ring systems and the electrophilic nature of the sulfur atom make them susceptible to nucleophilic attack, enabling a variety of chemical transformations.[1][2] The synthesis of this specific cyclic sulfite is a foundational example of the reaction between a vicinal diol and thionyl chloride, a process that is both efficient and illustrative of key reaction principles in organic chemistry. This document provides a detailed protocol for its synthesis, an exploration of the underlying reaction mechanism, and critical safety considerations for researchers.

Reaction Principle and Mechanism

The formation of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide from 2,3-butanediol and thionyl chloride (SOCl₂) proceeds via a nucleophilic substitution pathway at the sulfur atom. The diol's hydroxyl groups act as nucleophiles, sequentially displacing the chloride ions from the thionyl chloride.

Mechanistic Steps:

• Initial Nucleophilic Attack: One of the hydroxyl groups of 2,3-butanediol attacks the highly electrophilic sulfur atom of thionyl chloride.[3][4] This forms a chlorosulfite ester intermediate and displaces a chloride ion.

• Proton Transfer: A base, typically a non-nucleophilic amine like pyridine, removes the proton from the newly formed oxonium ion, neutralizing the intermediate.

• Intramolecular Ring Closure: The second hydroxyl group on the adjacent carbon then performs an intramolecular nucleophilic attack on the sulfur atom. This step is entropically favored due to the proximity of the reacting groups.

• Final Displacement: This intramolecular attack displaces the remaining chloride ion, forming the stable five-membered cyclic sulfite ring and releasing another molecule of HCl, which is scavenged by the base. The reaction is driven to completion by the formation of the stable gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are removed from the system.[3]

Caption: Reaction mechanism for cyclic sulfite formation.

Materials, Reagents, and Equipment

Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Recommended Purity	Notes
2,3-Butanediol	513-85-9	90.12	>98%	Can be a mixture of stereoisomers.[5] Must be anhydrous.
Thionyl Chloride (SOCl₂)	7719-09-7	118.97	>99%	Highly corrosive and water-reactive. Handle with extreme care.
Anhydrous Pyridine	110-86-1	79.10	>99.8%	Acts as an HCl scavenger. Must be anhydrous.
Anhydrous Dichloromethane (DCM)	75-09-2	84.93	>99.8%	Reaction solvent. Other anhydrous non-protic solvents can be used.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	N/A	Aqueous solution for workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	N/A	Drying agent.

Equipment

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (addition funnel)

• Reflux condenser with a calcium chloride or silica gel drying tube

• Thermometer or temperature probe

• Ice/water bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Vacuum distillation apparatus

Detailed Experimental Protocol

This protocol is based on the general reaction of diols with thionyl chloride.[6]

Caption: Experimental workflow for the synthesis.

Step 1: Reaction Setup

• Assemble a three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, a thermometer, and a reflux condenser fitted with a drying tube.

• Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen or argon to maintain an inert, anhydrous atmosphere.

Step 2: Reagent Charging and Cooling

• In the reaction flask, dissolve 2,3-butanediol (e.g., 0.1 mol, 9.01 g) and anhydrous pyridine (0.22 mol, 17.4 g, 17.8 mL) in anhydrous dichloromethane (150 mL).

• Place the flask in an ice/water bath and stir the solution until the temperature equilibrates to 0-5°C. The causality here is that pyridine acts as a base to neutralize the HCl gas produced, preventing side reactions and driving the equilibrium forward.

Step 3: Thionyl Chloride Addition

• Charge the dropping funnel with thionyl chloride (0.11 mol, 13.1 g, 8.0 mL).

• Add the thionyl chloride dropwise to the stirred diol solution over 30-60 minutes. It is critical to maintain the internal temperature below 5°C during the addition, as the reaction is exothermic. Uncontrolled temperature can lead to the formation of undesired byproducts.

Step 4: Reaction Progression

• After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

• Continue stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the 2,3-butanediol spot.

Step 5: Workup and Extraction

• Carefully and slowly pour the reaction mixture over a beaker of crushed ice (~200 g) with stirring. This step quenches any remaining reactive thionyl chloride.

• Transfer the entire mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • 100 mL of cold water.

  • 100 mL of saturated sodium bicarbonate solution (to remove acidic impurities). Observe for gas evolution (CO₂) and vent the funnel frequently.

  • 100 mL of brine (saturated NaCl solution) to aid in the separation of the layers.

• Separate and retain the organic (DCM) layer.

Step 6: Drying and Solvent Removal

• Dry the collected organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product as an oil.

Step 7: Purification

• Purify the crude oil via vacuum distillation. The boiling point of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide is approximately 176°C at atmospheric pressure, so vacuum is necessary to prevent decomposition at high temperatures.[7]

Product Characterization

• Infrared (IR) Spectroscopy: The primary diagnostic peak is the strong S=O stretching absorption. For five-membered cyclic sulfites, this typically appears in the 1200-1220 cm⁻¹ region.[8]

• ¹H NMR Spectroscopy: Expect signals corresponding to the two methyl groups (doublets) and the two methine protons on the ring (multiplets). The exact chemical shifts and coupling patterns will depend on the stereochemistry (cis/trans) of the product.

• ¹³C NMR Spectroscopy: Expect signals for the methyl carbons and the two distinct methine carbons of the dioxathiolane ring.[9]

Critical Safety Precautions

This synthesis must be performed with strict adherence to safety protocols due to the hazardous nature of the primary reagent, thionyl chloride.

• Thionyl Chloride (SOCl₂):

  • Toxicity & Corrosivity: Thionyl chloride is highly corrosive to the skin, eyes, and respiratory tract.[10] It is toxic if inhaled.[11][12] All manipulations must be conducted inside a certified chemical fume hood.[10]

  • Water Reactivity: It reacts violently with water and moisture, releasing toxic and corrosive gases: sulfur dioxide (SO₂) and hydrogen chloride (HCl).[10][13] Ensure all equipment is scrupulously dry and never allow water to come into contact with the reagent.[13][14]

  • Personal Protective Equipment (PPE): Wear chemical splash goggles, a full-face shield, a lab coat, and heavy-duty chemical-resistant gloves (e.g., neoprene or Viton).[10][11]

• Byproducts: The reaction generates HCl gas, which is corrosive. The use of a base (pyridine) and a fume hood is essential to contain and neutralize this byproduct.

• Emergency Preparedness: An emergency shower and eyewash station must be immediately accessible.[13] In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[13][14]

References

• New Jersey Department of Health. (n.d.). Hazard Summary: Thionyl Chloride. Retrieved from nj.gov. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from a major chemical supplier website. [Link]

• Lanxess. (2015). Product Safety Assessment: Thionyl chloride. Retrieved from a specialty chemicals company website. [Link]

• Gawroński, J., et al. (2001). Six-membered Cyclic Sulfites Derived From Glucofuranose and 1,2,4-butanetriol. Chirality, 13(9), 533-40. [Link]

• Kiessling, L. L., & Gestwicki, J. E. (2001). Synthesis of Cyclic Sulfates by Halocyclization. Organic Letters, 3(22), 3627–3630. [Link]

• ResearchGate. (n.d.). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Request PDF. [Link]

• Wikipedia. (n.d.). 2,3-Butanediol. Retrieved from Wikipedia. [Link]

• iChemical. (n.d.). 4,5-Dimethyl-2-oxo-1,3.2-dioxathiolane, CAS No. 4440-90-8. Retrieved from iChemical. [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from Master Organic Chemistry. [Link]

• Heath Giesbrecht. (2016). Mechanism of Primary Alcohol to Primary Alkyl Halide Using Thionyl Chloride (SOCl2). YouTube. [Link]

• PrepChem.com. (n.d.). Synthesis of 5,5-dimethyl-1,3,2-dioxathiane 2-oxide. Retrieved from PrepChem. [Link]

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The Versatile Role of Cyclic Sulfites in Modern Organic Synthesis: Application Notes and Protocols

Introduction: Unveiling the Potential of Cyclic Sulfites

Cyclic sulfites, five- or six-membered heterocyclic compounds containing a sulfite ester (-O-S(O)-O-) moiety, have emerged as remarkably versatile and powerful intermediates in organic synthesis. Their unique reactivity profile, stemming from the inherent strain of the cyclic structure and the electrophilic nature of the sulfur and adjacent carbon atoms, allows for a diverse array of chemical transformations. While often overshadowed by their more reactive counterparts, cyclic sulfates, cyclic sulfites offer a nuanced reactivity that can be strategically exploited for a wide range of applications, from the construction of complex heterocyclic scaffolds to the synthesis of novel polymers.

This comprehensive guide provides an in-depth exploration of the key applications of cyclic sulfites in organic synthesis. Designed for researchers, scientists, and drug development professionals, this document goes beyond a mere catalog of reactions. It delves into the mechanistic underpinnings of these transformations, offering field-proven insights and detailed, step-by-step protocols to empower chemists to confidently incorporate these valuable building blocks into their synthetic strategies.

The journey into the world of cyclic sulfites begins with their preparation, most commonly from diols. This is followed by a detailed exploration of their applications as alkylating agents for the synthesis of functionalized molecules, their utility in the construction of important heterocycles like thiiranes and aziridines, their role as temporary protecting groups for diols, and their application as monomers in ring-opening polymerization.

Preparation of Cyclic Sulfites from Diols

The most common and straightforward method for the synthesis of cyclic sulfites is the reaction of a 1,2- or 1,3-diol with thionyl chloride (SOCl₂) in the presence of a base to neutralize the HCl byproduct.[1] More recently, alternative methods such as transesterification with diisopropyl sulfite have been developed to avoid the use of the corrosive and hazardous thionyl chloride.[2]

Protocol 1: Synthesis of a Cyclic Sulfite from a Diol using Thionyl Chloride

This protocol describes a general procedure for the synthesis of a cyclic sulfite from a diol using thionyl chloride and triethylamine as a base.

Materials:

• Diol (e.g., (R)-1,2-propanediol) (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N) (2.2 equiv)

• Thionyl chloride (SOCl₂) (1.1 equiv)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Ice bath

Procedure:

• Dissolve the diol (1.0 equiv) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add triethylamine (2.2 equiv) to the stirred solution.

• In a separate flask, prepare a solution of thionyl chloride (1.1 equiv) in anhydrous DCM.

• Add the thionyl chloride solution dropwise to the diol and triethylamine mixture at 0 °C over a period of 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator to afford the crude cyclic sulfite.

• Purify the product by flash column chromatography on silica gel if necessary.

Expertise & Experience Insights: The slow, dropwise addition of thionyl chloride at low temperature is crucial to control the exothermic reaction and minimize the formation of side products. The use of an excess of triethylamine ensures complete neutralization of the generated HCl, preventing acid-catalyzed side reactions.

Cyclic Sulfites as Precursors to Alkylating Agents

One of the most significant applications of cyclic sulfites is their role as precursors to cyclic sulfates.[2] Oxidation of the sulfur(IV) center of a cyclic sulfite to sulfur(VI) yields the corresponding cyclic sulfate, a highly reactive dielectrophile. The increased ring strain and the powerful electron-withdrawing nature of the sulfate group render the adjacent carbon atoms highly susceptible to nucleophilic attack. This two-step sequence of cyclic sulfite formation followed by oxidation provides a robust method for the activation of diols for subsequent functionalization.

Protocol 2: Oxidation of a Cyclic Sulfite to a Cyclic Sulfate

This protocol details the oxidation of a cyclic sulfite to a cyclic sulfate using a ruthenium catalyst and sodium periodate as the stoichiometric oxidant.

Materials:

• Cyclic sulfite (1.0 equiv)

• Acetonitrile (MeCN)

• Water (H₂O)

• Carbon tetrachloride (CCl₄) (Note: CCl₄ is a known carcinogen and should be handled with appropriate safety precautions in a fume hood. Alternative solvent systems may be possible.)

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O) (0.01 equiv)

• Sodium periodate (NaIO₄) (1.5 equiv)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the cyclic sulfite (1.0 equiv) in a mixture of acetonitrile, water, and carbon tetrachloride (e.g., 2:2:3 ratio).

• Add ruthenium(III) chloride hydrate (0.01 equiv) to the stirred solution.

• Add sodium periodate (1.5 equiv) portion-wise over 15-20 minutes. The reaction is often exothermic, and the color of the reaction mixture may change.

• Stir the reaction vigorously at room temperature for 1-3 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether.

• Filter the mixture through a pad of celite to remove the insoluble ruthenium salts.

• Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude cyclic sulfate.

• The resulting cyclic sulfate is often used in the next step without further purification due to its reactivity.

Expertise & Experience Insights: The biphasic solvent system is crucial for this reaction. The reactants are soluble in the acetonitrile/water phase, while the product is extracted into the carbon tetrachloride phase. The portion-wise addition of sodium periodate helps to control the reaction temperature.

Application Example: Nucleophilic Ring-Opening of a Cyclic Sulfate

The resulting cyclic sulfate is a potent alkylating agent that can be readily opened by a wide range of nucleophiles, including azides, halides, and carbon nucleophiles, to generate a variety of functionalized molecules.

Nucleophile	Product Type
NaN₃	β-Azido alcohol
LiBr	β-Bromo alcohol
KCN	β-Cyano alcohol
R₂CuLi	Alkylated alcohol

Synthesis of Heterocycles

Cyclic sulfites are valuable precursors for the synthesis of three-membered heterocycles, namely thiiranes (episulfides) and aziridines. These transformations typically proceed via a nucleophilic ring-opening of the cyclic sulfite (or more commonly, the derived cyclic sulfate) followed by an intramolecular cyclization.

Synthesis of Thiiranes

Thiiranes are the sulfur analogs of epoxides and are important building blocks in organic and medicinal chemistry. A common method for their synthesis involves the reaction of a cyclic sulfate with a sulfur nucleophile, such as potassium thiocyanate.

Protocol 3: Synthesis of a Thiirane from a Cyclic Sulfate

This protocol describes the synthesis of a thiirane from a cyclic sulfate using potassium thiocyanate.

Materials:

• Cyclic sulfate (1.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium thiocyanate (KSCN) (1.5 equiv)

• Diethyl ether (Et₂O)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the crude cyclic sulfate (1.0 equiv) in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Add potassium thiocyanate (1.5 equiv) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-8 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude thiirane by flash column chromatography.

Causality Behind Experimental Choices: The use of a polar aprotic solvent like DMF facilitates the Sₙ2 reaction between the thiocyanate nucleophile and the cyclic sulfate. Heating is often necessary to promote the initial ring-opening and the subsequent intramolecular cyclization to form the thiirane ring.

Synthesis of Aziridines

Aziridines are nitrogen-containing three-membered heterocycles that are prevalent in many biologically active compounds. They can be synthesized from cyclic sulfates by reaction with sodium azide followed by reduction.

Protocol 4: Synthesis of an Aziridine from a Cyclic Sulfate

This protocol outlines a two-step procedure for the synthesis of an aziridine from a cyclic sulfate.

Step 1: Azide Ring-Opening

Materials:

• Cyclic sulfate (1.0 equiv)

• Anhydrous DMF

• Sodium azide (NaN₃) (1.5 equiv)

• Diethyl ether (Et₂O)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Follow the procedure in Protocol 3, substituting potassium thiocyanate with sodium azide. The reaction is typically performed at a slightly lower temperature (e.g., 50-60 °C).

• After workup, the resulting β-azido sulfate is often used directly in the next step.

Step 2: Reductive Cyclization

Materials:

• Crude β-azido sulfate (1.0 equiv)

• Anhydrous tetrahydrofuran (THF)

• Lithium aluminum hydride (LiAlH₄) (2.0 equiv)

• Water

• 15% Aqueous sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the crude β-azido sulfate in anhydrous THF in a round-bottom flask under an inert atmosphere and cool to 0 °C.

• Carefully add lithium aluminum hydride (2.0 equiv) portion-wise to the solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Cool the reaction back to 0 °C and quench sequentially by the slow, dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

• Stir the resulting mixture vigorously for 30 minutes until a white precipitate forms.

• Add anhydrous MgSO₄, stir for another 15 minutes, and then filter the mixture through a pad of celite.

• Concentrate the filtrate under reduced pressure to obtain the crude aziridine.

• Purify by flash column chromatography or distillation.

Self-Validating System: The success of the reaction can be monitored by the disappearance of the azide stretch (around 2100 cm⁻¹) in the IR spectrum and the appearance of N-H stretches (for N-unsubstituted aziridines) after the reduction step.

Cyclic Sulfites as Protecting Groups for Diols

In multi-step synthesis, the temporary protection of functional groups is a crucial strategy. Cyclic sulfites can serve as effective protecting groups for 1,2- and 1,3-diols.[2] They are generally stable to a range of reaction conditions and can be removed under specific, mild conditions.

Protocol 5: Protection of a Diol as a Cyclic Sulfite and Subsequent Deprotection

This protocol describes the protection of a diol as a cyclic sulfite and its subsequent removal.

Protection Step:

• Follow the procedure outlined in Protocol 1 .

Deprotection Step (Hydrolysis):

Materials:

• Cyclic sulfite-protected diol (1.0 equiv)

• Tetrahydrofuran (THF)

• Water

• A catalytic amount of a mild acid (e.g., p-toluenesulfonic acid, Amberlyst-15) or base (e.g., K₂CO₃ in methanol).

Procedure (Acidic Hydrolysis):

• Dissolve the cyclic sulfite in a mixture of THF and water.

• Add a catalytic amount of a mild acid.

• Stir the reaction at room temperature or gently heat to 40-50 °C. Monitor the deprotection by TLC.

• Upon completion, neutralize the acid with a saturated aqueous NaHCO₃ solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the deprotected diol.

Authoritative Grounding: The choice between acidic or basic deprotection conditions depends on the stability of other functional groups in the molecule, allowing for orthogonal protection strategies.[3]

Ring-Opening Polymerization of Cyclic Sulfites

Cyclic sulfites, particularly ethylene sulfite, can undergo cationic ring-opening polymerization to produce poly(alkylene sulfite)s. These polymers are of interest due to their potential biodegradability and unique properties.

Protocol 6: Cationic Ring-Opening Polymerization of Ethylene Sulfite

This protocol provides a general procedure for the cationic ring-opening polymerization of ethylene sulfite using a strong acid initiator like triflic acid.

Materials:

• Ethylene sulfite (monomer)

• Anhydrous dichloromethane (DCM)

• Trifluoromethanesulfonic acid (TfOH, Triflic acid) (initiator) (e.g., 0.01 equiv)

• Methanol (for quenching)

• Diethyl ether (for precipitation)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve freshly distilled ethylene sulfite in anhydrous DCM.

• Cool the solution to the desired polymerization temperature (e.g., 0 °C or -20 °C).

• Add the triflic acid initiator via syringe to the stirred monomer solution.

• Allow the polymerization to proceed for the desired time (e.g., 1-24 hours). The viscosity of the solution will likely increase as the polymer forms.

• Quench the polymerization by adding a small amount of methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as cold diethyl ether.

• Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.

Data Presentation:

Monomer	Initiator	[M]/[I] Ratio	Temp (°C)	Time (h)	Yield (%)	Mₙ ( g/mol )	PDI
Ethylene Sulfite	TfOH	100:1	0	12	85	8,500	1.3
Ethylene Sulfite	TfOH	200:1	-20	24	78	15,000	1.4
Propylene Sulfite	TfOH	100:1	0	18	75	7,900	1.5

Mₙ (number-average molecular weight) and PDI (polydispersity index) are typically determined by gel permeation chromatography (GPC).

Visualizations

Diagram 1: General Workflow for Cyclic Sulfite Applications

Caption: Overview of the synthetic utility of cyclic sulfites.

Diagram 2: Experimental Workflow for Thiirane Synthesis

Caption: Step-by-step workflow for thiirane synthesis.

References

• King, A. O., et al. (1997). Preparation of Cyclic Sulfites by Transesterification of Diols and Diisopropyl Sulfite. Synthetic Communications, 27(4), 701-707. [Link]

• Byun, H.-S., He, L., & Bittman, R. (2000). Cyclic sulfites and cyclic sulfates in organic synthesis. Tetrahedron, 56(36), 7051-7091. [Link]

• Calvo-Flores, F. G., et al. (1997). Applications of Cyclic Sulfates of vic-Diols: Synthesis of Episulfides, Olefins, and Thio Sugars. The Journal of Organic Chemistry, 62(12), 3944-3957. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Kricheldorf, H. R., & Weegen-Schulz, B. (2001). New Polymer Syntheses. 110. Ring-Opening Polycondensation of Two Cyclic Monomers−Polyesters from Ethylene Sulfite and Cyclic Anhydrides. Macromolecules, 34(19), 6549-6556. [Link]

• Sharpless, K. B., et al. (1988). A New, Simple Method for the Synthesis of Cyclic Sulfates. The Journal of Organic Chemistry, 53(17), 4081-4084. [Link]

• Gao, Y., & Sharpless, K. B. (1988). A New and Simple Method for the Synthesis of 1,2-Azido Alcohols. The Journal of Organic Chemistry, 53(17), 4081-4084. [Link]

Sources

• 1. CN101210008A - The preparation method of vinyl sulfite - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide as a Stereocontrolled Synthon for Pharmaceutical Intermediates

Introduction: The Strategic Value of Cyclic Sulfites in Stereoselective Synthesis

In the landscape of modern pharmaceutical development, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of a drug's efficacy and safety.[1] Chiral intermediates that serve as reliable building blocks are therefore of paramount importance. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (CAS No. 4440-90-8), a cyclic sulfite derived from butane-2,3-diol, has emerged as a powerful and versatile tool for the stereospecific introduction of vicinal diol or amino-alcohol functionalities.[2]

This five-membered heterocyclic compound acts as a compact and reactive electrophile, enabling the installation of two adjacent stereocenters in a single, predictable operation. Unlike more conventional approaches that may require extensive use of protecting groups or multiple steps, this cyclic sulfite offers an elegant and efficient pathway to complex chiral fragments that are foundational to a range of therapeutic agents, including antiviral and anticancer drugs.[3][4] This guide provides an in-depth exploration of its mechanism, applications, and a detailed protocol for its use in generating a key pharmaceutical precursor.

Core Principle: The Mechanism of Stereospecific Ring-Opening

The synthetic utility of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide is rooted in its susceptibility to nucleophilic attack. The carbon atoms of the dioxathiolane ring are rendered electrophilic by the electron-withdrawing nature of the adjacent oxygen and sulfite groups. The reaction proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.

Key Mechanistic Features:

• Nucleophilic Attack: A wide range of nucleophiles (e.g., azide, halides, amines, carbanions) can attack either of the two carbon atoms (C4 or C5) of the ring.

• Backside Attack & Inversion of Configuration: The SN2 trajectory dictates that the nucleophile attacks from the face opposite to the C-O bond, leading to a complete inversion of the stereochemical configuration at the center of attack. This is the cornerstone of its utility in asymmetric synthesis.

• Ring-Opening: The attack results in the cleavage of a C-O bond, opening the ring to form a stable sulfate monoester intermediate.

• Hydrolysis: This intermediate is readily hydrolyzed under aqueous acidic or basic conditions to cleave the sulfate ester, yielding the final product—typically a vicinal diol derivative, such as an amino-alcohol or azido-alcohol.

The predictability of this stereochemical outcome allows chemists to design syntheses with a high degree of confidence, transforming a readily available chiral diol (the precursor to the cyclic sulfite) into a more complex, functionalized intermediate.

Caption: SN2 ring-opening of a cyclic sulfite by a nucleophile.

Application Focus: Synthesis of an Azido-Alcohol Precursor for Antiviral Agents

Chiral amino-alcohols are privileged scaffolds in medicinal chemistry, forming the core of numerous drugs, including the neuraminidase inhibitor Oseltamivir (Tamiflu).[5][6][7] The synthesis of Oseltamivir often involves complex multistep sequences to establish the three contiguous stereocenters on its cyclohexene ring. An efficient method to generate a key C2 building block with adjacent amino and hydroxyl functionalities is therefore highly valuable.

Here, we present a protocol for the synthesis of (2R,3S)-3-azidobutan-2-ol, a versatile intermediate where the azide group serves as a stable precursor to an amine. This synthesis utilizes the stereospecific ring-opening of cis-4,5-dimethyl-1,3,2-dioxathiolane 2-oxide with sodium azide. The cis configuration of the starting material ensures an anti relationship between the resulting azide and hydroxyl groups, a common motif in bioactive molecules.[8]

Protocol: Stereoselective Synthesis of (2R,3S)-3-azidobutan-2-ol

This protocol details the two-stage process: (1) nucleophilic ring-opening of the cyclic sulfite with azide, and (2) subsequent hydrolysis of the resulting sulfate ester.

Reagent/Material	Grade	Supplier Example	Notes
cis-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	≥98%	Sigma-Aldrich	Prepared from meso-butane-2,3-diol.
Sodium Azide (NaN₃)	ReagentPlus®, ≥99.5%	Sigma-Aldrich	Caution: Highly toxic and explosive. Handle with care.
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Acros Organics	Use a dry solvent to avoid premature hydrolysis.
Sulfuric Acid (H₂SO₄)	Concentrated, 98%	Fisher Chemical	For hydrolysis step.
Diethyl Ether (Et₂O)	ACS Grade	VWR	For extraction.
Saturated Sodium Bicarbonate (NaHCO₃) soln.	-	Lab-prepared	For neutralization.
Anhydrous Magnesium Sulfate (MgSO₄)	-	Lab-prepared	For drying.
Silica Gel	60 Å, 230-400 mesh	-	For column chromatography.

graph "Experimental Workflow" {
graph [fontname="Arial", bgcolor="#F1F3F4"];
node [shape=box, style=filled, fontname="Arial", fillcolor="#FFFFFF", color="#5F6368"];
edge [color="#202124"];
A[label="1. Reaction Setup\n- Add cyclic sulfite & NaN₃ to dry DMF\n- Inert atmosphere (N₂/Ar)\n- Cool to 0 °C"];
B[label="2. Reaction\n- Stir at 60-70 °C\n- Monitor by TLC (approx. 12-18h)"];
C [label="3. Quench & Hydrolysis\n- Cool to RT\n- Add H₂O and H₂SO₄ (1M)\n- Stir for 4h"];
D [label="4. Work-up\n- Extract with Diethyl Ether (3x)\n- Wash with NaHCO₃ solution"];
E [label="5. Isolation\n- Dry organic layer (MgSO₄)\n- Filter and concentrate in vacuo"];
F [label="6. Purification & Analysis\n- Silica Gel Chromatography\n- Characterize by NMR, IR, MS"];

A -> B[label=" Heat"];
B -> C [label=" Cool & Add"];
C -> D [label=" Extract"];
D -> E [label=" Dry & Concentrate"];
E -> F [label=" Purify"];
}

Caption: Workflow for the synthesis of the azido-alcohol intermediate.

• Reaction Setup:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cis-4,5-dimethyl-1,3,2-dioxathiolane 2-oxide (5.0 g, 36.7 mmol, 1.0 equiv.).

  • Add sodium azide (3.58 g, 55.1 mmol, 1.5 equiv.). Scientist's Note: Using a slight excess of the nucleophile ensures the reaction goes to completion. Sodium azide is highly toxic; handle only in a fume hood with appropriate personal protective equipment.

  • Under a nitrogen or argon atmosphere, add 40 mL of anhydrous DMF via cannula.

  • Stir the resulting suspension.

• Nucleophilic Ring-Opening:

  • Heat the reaction mixture to 65 °C in an oil bath.

  • Maintain stirring at this temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) every 2-3 hours (Eluent: 30% Ethyl Acetate in Hexanes). The starting sulfite should be consumed, and a new, more polar spot (the sulfate ester intermediate) should appear. The reaction is typically complete in 12-18 hours.

• Hydrolysis of the Sulfate Intermediate:

  • Once the starting material is consumed, cool the flask to room temperature.

  • Carefully add 20 mL of deionized water to the flask.

  • Slowly add 1 M sulfuric acid until the pH is approximately 1-2. Scientist's Note: The hydrolysis of the sulfate ester is catalyzed by acid. This step cleaves the sulfate group to reveal the free hydroxyl.

  • Stir the mixture vigorously at room temperature for 4 hours to ensure complete hydrolysis.

• Work-up and Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash sequentially with 50 mL of deionized water and 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Wash with 50 mL of brine.

• Isolation:

  • Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

• Purification and Characterization:

  • Purify the crude oil by flash column chromatography on silica gel using a gradient of 10% to 40% ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the desired product and concentrate under reduced pressure.

  • The final product, (2R,3S)-3-azidobutan-2-ol, should be a colorless oil. Characterize by ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry to confirm its structure and purity.

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide serves as a superb example of a modern synthetic tool that combines efficiency with stereochemical precision. Its predictable reactivity through an SN2 ring-opening mechanism provides a reliable route for the asymmetric synthesis of vicinal amino-alcohols and related structures. As demonstrated in the synthesis of a key azido-alcohol intermediate, this reagent allows for the direct installation of functionalities that are central to the architecture of complex pharmaceutical agents. For researchers and drug development professionals, mastering the application of such chiral building blocks is essential for accelerating the discovery and synthesis of next-generation therapeutics.

References

• Oseltamivir total synthesis - Wikipedia. Wikipedia. Available at: [Link]

• Total Synthesis of Oseltamivir (Tamiflu) by Hayashi. Organic Chemistry Portal. (2009). Available at: [Link]

• Continuous-Flow Synthesis of (–)-Oseltamivir Phosphate (Tamiflu). Thieme E-Books & E-Journals. Available at: [Link]

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S. PubChem. Available at: [Link]

• Synthesis of chiral sulfinate esters by asymmetric condensation. Nanyang Technological University. (2022). Available at: [Link]

• Antiviral nucleoside analogs. PMC - NIH. (2021). Available at: [Link]

• Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Metathesis. PMC - PubMed Central. Available at: [Link]

• Asymmetric Synthesis in Industry: From Lab to Market. Chiralpedia. (2024). Available at: [Link]

Sources

• 1. Asymmetric Synthesis in Industry: From Lab to Market – Chiralpedia [chiralpedia.com]
• 2. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S | CID 97910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis of chiral sulfinate esters by asymmetric condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiviral nucleoside analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 6. Total Synthesis of Oseltamivir (Tamiflu) by Hayashi [organic-chemistry.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide as a High-Performance Electrolyte Additive

Abstract

In the pursuit of enhancing the performance, longevity, and safety of lithium-ion batteries (LIBs), electrolyte engineering has emerged as a critical field of innovation. Electrolyte additives, even in minute quantities, can fundamentally alter the electrochemical behavior of a cell by modifying the electrode-electrolyte interphases. This document provides a comprehensive technical guide for researchers and battery scientists on the application of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite additive, to improve LIB performance. We will explore its mechanism of action, provide detailed protocols for electrolyte preparation and cell assembly, outline electrochemical characterization techniques, and discuss critical safety considerations.

Introduction: The Role of Cyclic Organic Sulfur Compounds in Electrolytes

Standard commercial lithium-ion battery electrolytes, typically composed of a lithium salt (e.g., LiPF₆) dissolved in a mixture of organic carbonate solvents, suffer from decomposition at the charged electrode surfaces. This decomposition leads to the formation of an unstable Solid Electrolyte Interphase (SEI) on the anode and Cathode Electrolyte Interphase (CEI) on the cathode, resulting in continuous capacity fade, increased impedance, and potential safety hazards.

The introduction of functional additives is a cost-effective and powerful strategy to address these issues.[1] Sulfur-containing additives, particularly cyclic sulfates and sulfites, have garnered significant attention.[2][3][4] These molecules are designed to be electrochemically active at potentials outside the stability window of the bulk electrolyte.[1][5] By undergoing preferential reduction or oxidation, they form a stable, robust, and ionically conductive passivation layer on the electrode surfaces, effectively suppressing further parasitic reactions.[5][6] 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a member of the cyclic sulfite family, functions on this principle to enhance cell stability and cycle life.

Mechanism of Action: Interphase Stabilization

The primary function of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is to participate in the formation of the SEI and CEI during the initial "formation" cycles of the battery.[2]

• Anode Side (SEI Formation): Cyclic sulfites generally have higher reduction potentials compared to linear and cyclic carbonate solvents. This allows them to be preferentially reduced on the anode surface during the first charge. The ring-opening reduction of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide contributes to a more stable SEI, often incorporating inorganic sulfur species like lithium sulfite (Li₂SO₃) and lithium sulfate (Li₂SO₄), alongside organic sulfite/sulfate moieties. This modified SEI is more effective at preventing solvent co-intercalation into graphite anodes and minimizing continuous electrolyte decomposition.

• Cathode Side (CEI Formation): At high operating voltages (> 4.2V), conventional carbonate electrolytes can be aggressively oxidized on the cathode surface. Certain sulfur-based additives can also be preferentially oxidized to form a protective CEI.[5][7] This cathode film can suppress the dissolution of transition metals from the cathode active material and reduce impedance growth, which is particularly crucial for high-voltage cathode materials like NMC (Nickel Manganese Cobalt) and LNMO (Lithium Nickel Manganese Oxide).[7][8]

The resulting interphase layers are critical for passivating the electrode surfaces, allowing for efficient Li⁺ transport while blocking electron transfer, thereby preventing further electrolyte degradation and enhancing the overall cycle life and safety of the battery.[1][2]

Figure 1: Mechanism of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Safety and Handling

Proper handling of all battery components is paramount for researcher safety.

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: This compound is a combustible liquid and may cause eye, skin, and respiratory tract irritation.[9] Avoid ingestion and inhalation.[9]

• Electrolyte Solvents (EC, EMC, etc.): These are flammable, volatile, and potentially toxic. They should be handled exclusively within an inert atmosphere glovebox or a chemical fume hood.

• Lithium Salts (LiPF₆): Highly sensitive to moisture. Exposure to air can cause it to decompose and release highly toxic and corrosive hydrogen fluoride (HF) gas.

• General Precautions: All electrolyte preparation and cell assembly must be conducted in an argon-filled glovebox with oxygen and moisture levels maintained below 0.5 ppm. Personal Protective Equipment (PPE), including safety glasses, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile or butyl), is mandatory.[9][10] Always consult the Safety Data Sheet (SDS) for each chemical before use.[9][11]

Experimental Setup and Protocols

Materials and Equipment

Category	Item	Specifications
Chemicals	4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	>98% purity, battery grade
Lithium Salt	LiPF₆, Battery Grade (>99.9%)
Solvents	Ethylene Carbonate (EC), Ethyl Methyl Carbonate (EMC)
Electrodes	Graphite (Anode), LiNiₓMnᵧCo₂O₂ (NMC) or LiCoO₂ (LCO) (Cathode)
Separator	Microporous Polypropylene/Polyethylene (e.g., Celgard 2325)
Equipment	Glovebox	Argon-filled, O₂ < 0.5 ppm, H₂O < 0.5 ppm
Balance	Analytical, readability ±0.1 mg
Stirrer	Magnetic stir plate
Cell Hardware	CR2032 coin cell components (cases, spacers, springs, gaskets)
Assembly	Electrode punch, automatic or manual cell crimper
Testing	Multi-channel battery cycler, Electrochemical Impedance Spectroscopy (EIS) analyzer

Protocol 1: Electrolyte Preparation

All steps must be performed inside an argon-filled glovebox.

• Prepare Baseline Electrolyte: a. Tare a clean, dry glass bottle on the analytical balance. b. Add the required mass of Ethylene Carbonate (EC) and Ethyl Methyl Carbonate (EMC) to achieve the desired weight ratio (e.g., 3:7 wt/wt). c. Slowly add the LiPF₆ salt while stirring with a magnetic stir bar until fully dissolved. The target concentration is typically 1.0 M. d. Stir the solution for 4-6 hours to ensure homogeneity. This is your "Baseline" electrolyte.

• Prepare Additive-Containing Electrolyte: a. Dispense a known mass of the Baseline electrolyte into a new, tared vial. b. Calculate the required mass of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide to achieve the target concentration (e.g., 0.5%, 1.0%, or 2.0% by weight). c. Using a pipette, add the calculated mass of the additive to the baseline electrolyte. d. Cap the vial tightly and stir for an additional 2-3 hours to ensure the additive is fully dissolved and evenly distributed.

Protocol 2: CR2032 Coin Cell Assembly

All steps must be performed inside an argon-filled glovebox.

• Preparation: Punch circular electrodes from the anode and cathode sheets using a high-precision punch. Ensure edges are clean and free of burrs. Punch a slightly larger separator disk.

• Stacking: Place the cathode disk in the center of the bottom cell casing.

• Separator & Wetting: Place the separator disk on top of the cathode. Dispense a precise amount of the prepared electrolyte (typically 20-30 µL for a CR2032 cell) onto the separator, ensuring it is fully wetted.

• Anode Placement: Carefully place the anode disk on top of the wetted separator.

• Final Assembly: Place a stainless steel spacer and then the spring on top of the anode.

• Sealing: Place the top cap onto the assembly and transfer it to the crimper. Apply consistent pressure to crimp and seal the cell.

• Resting: Allow the assembled cells to rest for at least 12 hours before testing to ensure complete electrolyte wetting of the electrodes.

Figure 2: Overall experimental workflow.

Protocol 3: Electrochemical Characterization

• Formation Cycles: a. Place the rested cells into the battery cycler at a constant temperature (e.g., 25 °C or 30 °C). b. Cycle the cells at a low C-rate, typically C/20 (a 20-hour charge/discharge), for the first 2-3 cycles between the designated voltage limits (e.g., 3.0 V to 4.3 V for NMC/Graphite). This slow process is crucial for forming a stable and uniform SEI/CEI.[2]

• Rate Capability: a. Charge all cells to their maximum voltage at a constant C-rate (e.g., C/5). b. Discharge the cells sequentially at increasing C-rates: C/5, C/2, 1C, 2C, 5C. Record the stable capacity at each rate. c. Include a final discharge at C/5 to check for capacity recovery.

• Long-Term Cycling Performance: a. Cycle the cells at a moderate rate (e.g., charge at C/2, discharge at 1C) for an extended number of cycles (e.g., 100, 300, 500+). b. Monitor key metrics: discharge capacity retention, coulombic efficiency, and voltage profile evolution.

• Electrochemical Impedance Spectroscopy (EIS): a. Perform EIS measurements on the cells after the formation cycles and at regular intervals during long-term cycling (e.g., after 50, 100, 200 cycles). b. A typical frequency range is 100 kHz to 10 mHz with a small AC voltage amplitude (e.g., 5-10 mV). c. Analyze the resulting Nyquist plots to determine changes in solution resistance and charge-transfer resistance, which correlate to interphase stability.[3]

References

• L-ion EV Batteries and the Relationship of the SEI Composition to Cell Resistance and Lifetime. MDPI.
• Evaluating electrolyte additives for lithium-ion cells: a new Figure of Merit Approach. OSTI.gov.
• Material Safety Data Sheet - 4,5-Dimethyl-2-Oxo-1,3,2-Diox
• Direct Evaluation of the Electrode/Electrolyte Interface with Additives by Single-Particle Electrochemical Measurement.
• 1,3,2-Diox
• Electrochemical Study of Functional Additives for Li-Ion Batteries.

• (4S)-Methyl-[2][9]dioxathiolane 2,2-dioxide - SDS. AK Scientific, Inc.

• One Sulfonate and Three Sulfate Electrolyte Additives Studied in Graphite/LiCoO2 Pouch Cells. Semantic Scholar.
• Application Notes and Protocols for Dilithium Sulfite as an Electrolyte Additive in Lithium-Ion B
• Propanediol Cyclic Sulfate as An Electrolyte Additive to Improve the Cyclic Performance of LiNi0.6Co0.1Mn0.
• 1,3,2-Dioxathiolane 2,2-Dioxide as an Electrolyte Additive for K-Metal Cells.
• [4,4′-bi(1,3,2-dioxathiolane)] 2,2′-dioxide: A novel cathode additive for high-voltage performance in lithium ion batteries.
• High-voltage performance of LiNi 0.5 Mn 1.5 O 4 -based lithium-ion batteries with 4-methyl-1,3,2-dioxathiolane-2,2-dioxide (MDTD) as an electrolyte additive.
• 1,3,2-Dioxathiolane-2,2-dioxide as film-forming agent for propylene carbonate based electrolytes for lithium-ion batteries.

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Application Notes &amp; Protocols: Enhancing Battery Performance with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide as an Electrolyte Additive

Introduction: The Quest for Superior Battery Stability

The advancement of high-energy-density lithium-ion batteries (LIBs) is intrinsically linked to the stability of the electrolyte and the interfaces it forms with the electrodes. Pushing operational limits, such as charging to higher voltages (>4.3 V) and operating at elevated temperatures, often leads to rapid performance degradation.[1] These aggressive conditions accelerate parasitic reactions at the electrode surfaces, consuming the electrolyte and active lithium, which results in capacity fade and increased internal resistance.[2]

Electrolyte additives present a highly effective and commercially viable strategy to mitigate these degradation pathways. By introducing small quantities of specific molecules into the electrolyte, it is possible to engineer more robust and passivating electrode-electrolyte interphases. This guide focuses on 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide , a cyclic sulfite additive, and its application in enhancing the electrochemical performance of batteries. We will explore its mechanism of action, provide detailed protocols for its evaluation, and present a framework for interpreting the resulting performance gains.

Mechanism of Action: The Science of Interfacial Stabilization

The primary function of many electrolyte additives is to be electrochemically active at a potential outside the stability window of the main electrolyte solvents (e.g., ethylene carbonate, ethyl methyl carbonate).[3][4] Cyclic sulfite additives like 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide are designed to be preferentially reduced on the anode surface during the initial formation cycles to create a stable Solid Electrolyte Interphase (SEI).

The proposed mechanism involves the reductive decomposition of the sulfite molecule on the anode. This decomposition leads to the formation of a passivation layer rich in lithium sulfite (Li₂SO₃) and other organic/inorganic lithium compounds. This engineered SEI possesses superior properties compared to the SEI formed from conventional carbonate solvents:

• Chemical Stability: The resulting SEI is more resistant to dissolution and further decomposition, effectively passivating the anode surface.[5]

• Mechanical Robustness: It can better accommodate the volume changes of the anode during lithiation and delithiation, particularly important for next-generation anodes like silicon-containing composites.[6]

• Ionic Conductivity: It allows for efficient Li⁺ transport while being electronically insulating, preventing further electrolyte reduction.

While less commonly cited for cathode protection, related sulfite compounds have also been shown to oxidize on the cathode surface at high potentials.[1] This process forms a protective Cathode Electrolyte Interphase (CEI), which mitigates the oxidative decomposition of the electrolyte and the dissolution of transition metals from the cathode material, especially during high-voltage operation.[1]

Caption: Mechanism of DMDO in forming a stable SEI on the anode.

Impact on Electrochemical Performance

The introduction of sulfite-based additives has demonstrated significant improvements across various battery chemistries. While specific data for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is not as prevalent in literature as its analogue 1,3,2-dioxathiolane 2,2-dioxide (DTD), the expected benefits are analogous and are summarized below based on the performance of this class of additives.

Battery System	Additive & Conc.	Key Performance Improvements	Test Conditions	Reference
K-Metal Symmetric Cell	DTD (1 wt%)	Reduced polarization from >100 mV to ~20 mV.	K
K-Metal Full Cell	DTD (1 wt%)	Increased initial Coulombic Efficiency from 25% to 86%. Suppressed irreversible capacity.	K
Li-ion (NMC532)	BDTD (dimer)	Improved capacity retention to 91.6% after 100 cycles.	Li
Li-ion (Graphite)	DTD	Suppressed gas generation and swelling during high-temperature storage.	Graphite

Note: DTD (1,3,2-dioxathiolane 2,2-dioxide) and BDTD ([4,4′-bi(1,3,2-dioxathiolane)] 2,2′-dioxide) are structural analogues. The data illustrates the general efficacy of the sulfite/sulfate functional group in battery electrolytes.

Experimental Protocols

To validate the efficacy of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (DMDO), a systematic approach involving electrolyte preparation, cell assembly, and electrochemical testing is required. All procedures involving electrolytes and cell components must be performed in an inert atmosphere (e.g., an argon-filled glovebox) with H₂O and O₂ levels below 0.5 ppm.

Protocol 1: Electrolyte Preparation

Causality: The precise concentration of the additive is critical. Too little may result in an incomplete SEI, while too much can lead to increased impedance and consumption of active lithium. A concentration range of 0.5-2.0 wt% is a typical starting point for evaluation.[7]

Materials:

• Battery-grade solvents (e.g., Ethylene Carbonate (EC), Ethyl Methyl Carbonate (EMC))

• Lithium salt (e.g., LiPF₆)

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (DMDO), battery grade (>99.9%)

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Procedure:

• Solvent Mixture: In the glovebox, prepare the solvent blend. For a standard electrolyte, mix EC and EMC in a 3:7 volume ratio.

• Salt Dissolution: Slowly add the LiPF₆ salt to the solvent mixture while stirring to achieve the target concentration, typically 1.0 M. Stir until the salt is fully dissolved. This is your baseline electrolyte .

• Additive Incorporation: Prepare the additive-containing electrolyte by adding a calculated amount of DMDO to the baseline electrolyte. For example, to prepare 50 g of electrolyte with 1 wt% DMDO, add 0.5 g of DMDO to 49.5 g of the baseline electrolyte.

• Homogenization: Stir the final mixture for at least 2-3 hours to ensure the additive is completely dissolved and the electrolyte is homogeneous.

Protocol 2: CR2032 Coin Cell Assembly

Causality: Consistent cell assembly is paramount for reproducible results. Any variation in electrode alignment, separator wetting, or crimping pressure can introduce artifacts that obscure the true effect of the additive.

Caption: Standard workflow for CR2032 coin cell assembly.

Materials:

• Cathode (e.g., NMC, LCO) and anode (e.g., graphite, Si-graphite) discs

• Celgard separator discs

• Lithium metal discs (for half-cells)

• CR2032 coin cell components (cathode can, anode cap, spacer, wave spring)

• Electrolyte (baseline and DMDO-containing)

• Crimping machine

Procedure:

• Place the anode disc in the center of the cathode can.

• Dispense 2-3 drops of the prepared electrolyte onto the anode surface.

• Carefully place a separator disc on top of the wetted anode.

• Add another 2-3 drops of electrolyte to wet the separator completely.

• Place the lithium metal counter-electrode (for a half-cell) or the cathode (for a full-cell) onto the separator.

• Add the stainless-steel spacer, followed by the wave spring.

• Place the anode cap on top of the stack.

• Carefully transfer the assembly to the coin cell crimper and crimp with a consistent pressure to ensure a proper seal.

• Allow the assembled cells to rest for at least 12 hours before testing to ensure complete electrode wetting.

Protocol 3: Electrochemical Characterization

Causality: A multi-faceted testing approach is necessary to fully characterize the additive's impact. Formation cycling builds the critical SEI, galvanostatic cycling assesses long-term stability, and EIS provides insight into the interfacial resistance.[8]

Caption: A comprehensive workflow for electrochemical testing.

Equipment:

• Battery cycler (e.g., Maccor, Neware)

• Potentiostat with frequency response analyzer for EIS

Procedures:

• Formation Cycling:

  • Cycle the cells at a low C-rate (e.g., C/20 or C/10) for the first 2-3 cycles within the designated voltage window (e.g., 3.0-4.3 V for NMC/graphite).

  • Rationale: A low current density allows for the formation of a more uniform and stable SEI layer.[9]

• Galvanostatic Cycling:

  • Following formation, cycle the cells at a higher rate (e.g., C/2 or 1C) for an extended number of cycles (100+).

  • Record the charge and discharge capacity for each cycle.

  • Calculate Capacity Retention (%) and Coulombic Efficiency (CE, %) to evaluate performance.[10][11]

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements on the cells after formation and periodically throughout the long-term cycling (e.g., after 1, 50, and 100 cycles).

  • Use a frequency range of 100 kHz to 10 mHz with a small AC amplitude (e.g., 5-10 mV).

  • Rationale: The resulting Nyquist plots can be used to monitor the growth of interfacial resistance (R_sei and R_ct), which is indicative of ongoing side reactions or SEI degradation.[12]

Post-Mortem Analysis: Understanding the Interphase

To gain deeper mechanistic insights, cells are disassembled in a glovebox after cycling for surface analysis.

• X-ray Photoelectron Spectroscopy (XPS): This is a powerful surface-sensitive technique used to determine the chemical composition of the SEI and CEI layers.[13] By analyzing the binding energies of elements like C, O, S, and Li, one can identify the presence of decomposition products derived from the DMDO additive, such as lithium sulfite (Li₂SO₃), confirming its participation in SEI formation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to analyze the electrolyte after cycling to identify soluble decomposition products. Comparing the electrolyte from a cell with DMDO to a baseline cell can reveal if the additive suppresses the formation of undesirable oligocarbonates.[14]

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, as part of the cyclic sulfite family of additives, holds significant promise for improving the stability and cycle life of lithium-ion and other advanced battery systems. Its ability to form a robust and passivating SEI on the anode is key to preventing continuous electrolyte decomposition, especially under demanding conditions of high voltage and temperature. The protocols outlined in this guide provide a comprehensive framework for researchers to systematically evaluate the electrochemical benefits of this additive, from initial cell assembly to in-depth interfacial analysis. Through rigorous and controlled experimentation, the full potential of such additives can be unlocked to enable the next generation of high-performance energy storage devices.

References

• Johnson, N. M., Yang, Z., Bloom, I., & Zhang, Z. (2021). Enabling High-Temperature and High-Voltage Lithium-Ion Battery Performance through a Novel Cathode Surface-Targeted Additive. ACS Applied Materials & Interfaces. [Link]

• Hosaka, T., Fukabori, T., Matsuyama, T., Tatara, R., Kubota, K., & Komaba, S. (2021). 1,3,2-Dioxathiolane 2,2-Dioxide as an Electrolyte Additive for K-Metal Cells. ACS Energy Letters. [Link]

• Li, Q., et al. (2023). Adoption of Dimethoxyethane and 1,3-Dioxolane in Electrolyte for Fast Charging of Li-Ion Battery. MDPI. [Link]

• Wang, Z., et al. (2021). Synthesis and kinetic study of 1,3,2-dioxathiolane 2,2-dioxide in microreactors. Reaction Chemistry & Engineering. [Link]

• Google Patents. (n.d.). Chemical synthesis method of 4,5-dimethyl-1,3-dioxol-2-one.

• Industrial Equipment News. (2017). Compound Helps Lithium Batteries Solve High-Heat Problem. [Link]

• Hosaka, T., et al. (2021). 1,3,2-Dioxathiolane 2,2-Dioxide as an Electrolyte Additive for K-Metal Cells. ResearchGate. [Link]

• Wikipedia. (n.d.). Lithium–sulfur battery. [Link]

• Lee, H., et al. (2020). [4,4′-bi(1,3,2-dioxathiolane)] 2,2′-dioxide: A novel cathode additive for high-voltage performance in lithium ion batteries. ResearchGate. [Link]

• PubChem. (n.d.). 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. [Link]

• Wang, Q., et al. (2025). 1,3,2-Dioxathiolane 2,2-dioxide additive in carbonate-based gel polymer electrolyte enables dual-Interface stabilization for high-performance long-cycling sodium metal batteries. ResearchGate. [Link]

• ResearchGate. (n.d.). 1,3,2‐dioxathiolane‐2,2‐dioxide (DTD) as an electrolyte additive for negative electrode. [Link]

• Ponrouch, A., et al. (2019). Methods and Protocols for Reliable Electrochemical Testing in Post-Li Batteries (Na, K, Mg, and Ca). Chemistry of Materials. [Link]

• ResearchGate. (2025). Effect of Dual-functional Electrolyte Additive on High Temperature and High Voltage Performance of Li-ion Battery. [Link]

• Wikipedia. (n.d.). Electrochemical window. [Link]

• An, S. J., et al. (2023). Enhancing the Cycle Life of Silicon Oxide–Based Lithium-Ion Batteries via a Nonflammable Fluorinated Ester–Based Electrolyte. MDPI. [Link]

• Gilbert, J. A., et al. (2021). Electrolyte Additives in Lithium Ion EV Batteries and the Relationship of the SEI Composition to Cell Resistance and Lifetime. MDPI. [Link]

• Li, T., et al. (2021). Initial solid electrolyte interphase formation process of graphite anode in LiPF6 electrolyte: an in situ ECSTM investigation. Physical Chemistry Chemical Physics. [Link]

• ResearchGate. (n.d.). A scheme showing the electrochemical stability window of the electrolytes. [Link]

• Ramasamy, R. P., et al. (2004). Cycle Life Modeling of Lithium-Ion Batteries. Scholar Commons. [Link]

• IEEE. (2018). Electrolyte Additive Concentration for Maximum Energy Storage in Lead-Acid Batteries. [Link]

• Colclasure, A. M., et al. (2020). Coulombic efficiency and capacity retention are not universal descriptors of cell aging. arXiv. [Link]

• Heiskanen, S., et al. (2023). Impact of electrolyte impurities and SEI composition on battery safety. RSC Publishing. [Link]

• Xie, J., et al. (2018). Achieving SEI Preformed Graphite in Flow Cell to Mitigate Initial Lithium Loss. OSTI.GOV. [Link]

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Technical Notes & Optimization

side reactions in the synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide with thionyl chloride

Welcome to the technical support center for the synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding this synthesis. Our goal is to equip you with the necessary knowledge to anticipate potential challenges, understand the underlying chemistry, and implement effective solutions to achieve a successful and efficient synthesis.

I. Reaction Overview and Key Challenges

The synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite, is most commonly achieved through the reaction of 2,3-butanediol with thionyl chloride (SOCl₂).[1] This reaction, while straightforward in principle, is often accompanied by side reactions that can impact yield, purity, and stereochemical outcome. The primary challenges encountered in this synthesis are the formation of chlorinated byproducts, incomplete cyclization, and the generation of polymeric materials. The presence of hydrochloric acid (HCl), a byproduct of the reaction, can catalyze several of these undesired pathways.

This guide will provide a structured approach to troubleshooting these common issues, grounded in the mechanistic understanding of the reaction.

II. Troubleshooting Guide: A Symptom-Based Approach

This section is organized by common observational problems during and after the synthesis, providing potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Cyclic Sulfite

Symptom	Potential Cause	Troubleshooting Action
Low conversion of starting diol	Insufficient Thionyl Chloride: The stoichiometry of the reaction is critical. An insufficient amount of thionyl chloride will lead to incomplete reaction of the diol.	Optimize Stoichiometry: Ensure at least a stoichiometric equivalent of thionyl chloride is used. A slight excess (1.1-1.2 equivalents) can often drive the reaction to completion. However, a large excess should be avoided as it can promote side reactions.
Low Reaction Temperature: The reaction may be too slow at lower temperatures, leading to incomplete conversion within the given timeframe.	Temperature Control: While the initial addition of thionyl chloride is often done at low temperatures (e.g., 0 °C) to control the exothermic reaction, the reaction may require warming to room temperature or gentle heating to proceed to completion. Monitor the reaction progress by TLC or GC to determine the optimal temperature profile.
Presence of Water: Thionyl chloride reacts readily with water to form SO₂ and HCl. Any moisture in the reagents or glassware will consume the thionyl chloride, reducing the amount available for the reaction with the diol.	Anhydrous Conditions: Ensure all glassware is thoroughly dried (oven-dried or flame-dried) and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure the 2,3-butanediol is dry.
Significant amount of a higher boiling point residue	Polymerization: Acid-catalyzed side reactions can lead to the formation of polymeric byproducts, which are difficult to characterize and remove.	Use of a Base: The addition of a non-nucleophilic base, such as pyridine or triethylamine, is crucial to neutralize the HCl generated during the reaction.[2] This prevents acid-catalyzed polymerization of the starting material or product. The base should be added to the diol solution before the dropwise addition of thionyl chloride.
Presence of multiple spots on TLC or peaks in GC/MS	Formation of Side Products: Several side reactions can lead to a complex product mixture, reducing the yield of the desired cyclic sulfite.	Refer to Problem 2 and 3 for specific side product troubleshooting.

Problem 2: Presence of Chlorinated Byproducts in the Product Mixture

Symptom	Potential Cause	Troubleshooting Action
GC-MS analysis shows peaks corresponding to monochlorinated diol derivatives (e.g., 3-chloro-2-butanol).	Incomplete Cyclization and Subsequent Chlorination: If the intermediate chlorosulfite does not cyclize efficiently, the free hydroxyl group can be converted to a chloride by excess thionyl chloride or the generated HCl.	Controlled Addition of Thionyl Chloride: Add the thionyl chloride dropwise at a low temperature to allow for the controlled formation of the chlorosulfite intermediate and subsequent cyclization.
Use of a Base: As mentioned previously, a base like pyridine will scavenge HCl, which can act as a chlorinating agent. Pyridine can also influence the reaction mechanism, favoring the desired SN2-like cyclization.[3]
Reaction Temperature Too High: Elevated temperatures can favor the formation of the thermodynamically more stable chlorinated byproducts over the cyclic sulfite.	Maintain Optimal Temperature: Keep the reaction temperature as low as feasible while ensuring a reasonable reaction rate.

Problem 3: Formation of Stereoisomeric Mixtures

Symptom	Potential Cause	Troubleshooting Action
NMR or chiral GC analysis indicates a mixture of diastereomers of the cyclic sulfite.	Stereochemistry of the Starting Diol: The stereochemistry of the starting 2,3-butanediol (meso or levo) will determine the stereochemistry of the product.	Use Stereochemically Pure Starting Material: If a specific stereoisomer of the cyclic sulfite is required, start with the corresponding pure stereoisomer of 2,3-butanediol.[1]
Reaction Mechanism: The reaction of alcohols with thionyl chloride can proceed through different mechanisms (SNi with retention of configuration or SN2 with inversion), depending on the reaction conditions.[3]	Influence the Mechanism with a Base: The addition of pyridine typically promotes an SN2-like mechanism, leading to inversion of configuration at one of the stereocenters during the cyclization step. Carefully consider the desired stereochemical outcome when choosing the reaction conditions.

III. Frequently Asked Questions (FAQs)

Q1: What is the role of pyridine in this reaction? Is it just an acid scavenger?

A1: While pyridine's primary role is to neutralize the hydrochloric acid produced, it also plays a more nuanced role in the reaction mechanism.[2] By reacting with the intermediate chlorosulfite, pyridine can facilitate an SN2-type intramolecular displacement of the chlorosulfite group, which typically proceeds with inversion of configuration at one of the alcohol carbons. This can be critical for controlling the stereochemical outcome of the reaction. In the absence of pyridine, an SNi (internal nucleophilic substitution) mechanism may be favored, which proceeds with retention of configuration.[3]

Q2: My reaction mixture turned dark brown/black. What does this indicate and how can I prevent it?

A2: A dark coloration often suggests decomposition or polymerization, which can be caused by excessive heat or the presence of strong acid. To prevent this, ensure that the thionyl chloride is added slowly and with efficient cooling to manage the exothermic nature of the reaction. The use of an appropriate amount of a base like pyridine is also critical to neutralize the generated HCl and suppress acid-catalyzed decomposition pathways.

Q3: How can I effectively purify the 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide from the reaction mixture?

A3: Purification is typically achieved through distillation under reduced pressure. The boiling points of the cyclic sulfites from levo- and meso-2,3-butanediol are reported to be around 177-178 °C and 188-189 °C, respectively, at atmospheric pressure.[1] Vacuum distillation is recommended to avoid thermal decomposition at higher temperatures. Before distillation, a standard aqueous workup is necessary. This involves carefully quenching the reaction mixture with cold water or a saturated sodium bicarbonate solution to neutralize any remaining thionyl chloride and HCl. The product is then extracted with a suitable organic solvent (e.g., dichloromethane or diethyl ether), and the organic layer is washed with brine and dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) before distillation.

Q4: What are the expected 1H and 13C NMR chemical shifts for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide?

A4: The exact chemical shifts will depend on the stereoisomer and the solvent used. However, you can expect to see signals for the two methyl groups and the two methine protons on the dioxathiolane ring. The PubChem database provides some spectral information which can be used as a reference. For instance, the proton NMR will show characteristic multiplets for the C-H protons of the ring and doublets for the methyl groups. The 13C NMR will show signals for the methyl carbons and the two carbons of the dioxathiolane ring.[4]

Q5: Can I use other chlorinating agents instead of thionyl chloride?

A5: While thionyl chloride is the most common reagent for this transformation, other reagents like sulfuryl chloride (SO₂Cl₂) could potentially be used. However, the reactivity and side-product profiles may differ significantly. Thionyl chloride is generally preferred for the synthesis of cyclic sulfites from diols.[5]

IV. Experimental Workflow and Diagrams

General Experimental Protocol

A detailed, step-by-step methodology for the synthesis is provided below.

• Preparation: Under an inert atmosphere (N₂ or Ar), add anhydrous 2,3-butanediol and a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Addition of Base: Add anhydrous pyridine (1.1-1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Addition of Thionyl Chloride: Add thionyl chloride (1.1 equivalents) dropwise to the stirred solution via the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours. Monitor the reaction progress by TLC or GC analysis.

• Work-up: Carefully pour the reaction mixture into a flask containing ice-cold water or a saturated aqueous solution of sodium bicarbonate to quench the excess thionyl chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane).

• Washing and Drying: Wash the combined organic layers with brine, and then dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.

Reaction Mechanism and Side Reactions

The following diagram illustrates the main reaction pathway and potential side reactions.

Caption: Reaction scheme for the synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

V. References

• H. G. H. Erdtman, and P. H. Lindgren. "XXIV. THE CYCLIC SULPHITES OF meso- AND levo-2,3-BUTANEDIOL." Acta Chemica Scandinavica, vol. 4, 1950, pp. 228-232. [Link]

• PubChem. "4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide." National Center for Biotechnology Information, PubChem Compound Database, CID=97910. [Link]

• Chemistry Steps. "SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides." [Link]

• Master Organic Chemistry. "SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi." [Link]

• Byun, H. S., He, L., & Bittman, R. (2000). Cyclic sulfites and cyclic sulfates in organic synthesis. Tetrahedron, 56(36), 7051-7091. [Link]

• Lowe, D. A. (2012). Reactions of enantiopure cyclic diols with sulfuryl chloride. University of Canterbury. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S | CID 97910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scite.ai [scite.ai]

decomposition of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide under acidic or basic conditions

Welcome to the comprehensive technical support guide for 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide (CAS 4440-90-8), also known as 2,3-butanediol cyclic sulfite. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this versatile reagent. This guide will delve into the stability of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, focusing on its decomposition under acidic and basic conditions, and provide practical solutions to common experimental challenges.

Introduction to 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a cyclic sulfite ester derived from 2,3-butanediol. It serves as a valuable intermediate in organic synthesis, often utilized as a precursor for the stereospecific formation of epoxides and other functional groups. However, its utility is intrinsically linked to its stability, as premature decomposition can lead to failed reactions and the formation of unwanted byproducts. Understanding the factors that govern its stability is therefore paramount for its successful application.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide?

A1: The primary decomposition pathway for 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide is hydrolysis, which can be catalyzed by both acids and bases. Under these conditions, the cyclic sulfite ring is cleaved to yield 2,3-butanediol and sulfurous acid (in acidic media) or a sulfite salt (in basic media)[1].

Q2: My reaction is not proceeding as expected. How can I determine if my starting material has decomposed?

A2: Decomposition of the cyclic sulfite can be a common reason for reaction failure. You can assess the integrity of your starting material using the following methods:

• NMR Spectroscopy: Acquire a ¹H or ¹³C NMR spectrum of your starting material. The presence of signals corresponding to 2,3-butanediol alongside the characteristic peaks of the cyclic sulfite would indicate decomposition.

• GC-MS Analysis: Analyze a sample of your starting material by GC-MS. The appearance of a peak corresponding to 2,3-butanediol will confirm its presence due to hydrolysis.

• Thin-Layer Chromatography (TLC): Compare the TLC of your current starting material to a fresh or previously validated batch. The appearance of a more polar spot (indicative of the diol) can suggest decomposition.

Q3: What are the ideal storage conditions to minimize decomposition of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide?

A3: To ensure the longevity of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, it should be stored in a cool, dry place, away from atmospheric moisture. The container should be tightly sealed to prevent the ingress of water, which can lead to slow hydrolysis over time. It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to further protect it from moisture and potential oxidation. Segregate from acids and strong oxidizing agents[2].

Q4: Can I use protic solvents in my reaction with 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide?

A4: The use of protic solvents, especially in the presence of acidic or basic catalysts, will promote the hydrolysis of the cyclic sulfite. If your reaction conditions are acidic or basic, it is highly recommended to use anhydrous aprotic solvents to minimize decomposition of the starting material. If a protic solvent is unavoidable, the reaction should be conducted at low temperatures and for the shortest possible duration to mitigate hydrolysis.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide and provides actionable solutions.

Issue 1: Low or No Product Yield in a Reaction Involving Nucleophilic Attack

• Symptom: The desired product is not formed, and the starting material is consumed, with the formation of a polar byproduct.

• Potential Cause: Decomposition of the cyclic sulfite via hydrolysis, leading to the formation of 2,3-butanediol, which is unreactive towards the intended nucleophilic substitution. This is particularly common if the reaction is run under acidic or basic conditions, even with trace amounts of water.

• Troubleshooting Steps:

  • Verify Starting Material Integrity: Before starting the reaction, check the purity of the 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide by NMR or GC-MS to ensure it has not already hydrolyzed during storage.

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and reagents. If possible, run the reaction under an inert atmosphere.

  • Control Reaction Temperature: If the reaction requires elevated temperatures, be aware that this can accelerate the rate of hydrolysis. Consider running the reaction at a lower temperature for a longer period.

  • pH Control: If your reaction is sensitive to acid or base, consider using a non-nucleophilic buffer to maintain a neutral pH.

Issue 2: Formation of Unexpected Byproducts

• Symptom: In addition to or instead of the desired product, other unexpected compounds are observed in the reaction mixture.

• Potential Cause: Under certain conditions, side reactions other than simple hydrolysis may occur. For instance, in the presence of a strong, non-nucleophilic base, elimination reactions could potentially compete with substitution.

• Troubleshooting Steps:

  • Characterize Byproducts: Isolate and characterize the major byproducts to gain insight into the competing reaction pathways.

  • Modify Reaction Conditions:

    • If elimination is suspected, consider using a milder, more nucleophilic base.

    • Vary the solvent to alter the reactivity of the nucleophile and the stability of any intermediates.

  • Re-evaluate Reagent Purity: Impurities in other reagents could also lead to unexpected side reactions.

Decomposition Mechanisms

A fundamental understanding of the decomposition mechanisms is crucial for designing robust experimental protocols.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the hydrolysis of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide proceeds through a mechanism analogous to the acid-catalyzed hydrolysis of esters.

Caption: Acid-catalyzed hydrolysis of the cyclic sulfite.

• Protonation: The sulfinyl oxygen is protonated by a hydronium ion, increasing the electrophilicity of the sulfur atom.

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the electrophilic sulfur atom, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to one of the ring oxygen atoms, making it a better leaving group.

• Ring Opening: The C-O bond cleaves, opening the ring and releasing sulfur dioxide and 2,3-butanediol. The acid catalyst is regenerated.

Base-Catalyzed Hydrolysis

In the presence of a base, such as hydroxide, the hydrolysis proceeds via nucleophilic attack on the sulfur atom.

Caption: Base-catalyzed hydrolysis of the cyclic sulfite.

• Nucleophilic Attack: The hydroxide ion directly attacks the electrophilic sulfur atom, forming a tetrahedral intermediate.

• Ring Opening: The ring opens through the cleavage of a sulfur-oxygen bond, generating an intermediate sulfate anion.

• Protonation: The resulting alkoxide is protonated by water to yield 2,3-butanediol and a sulfite ion.

Experimental Protocols

Protocol 1: Monitoring Decomposition of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide by ¹H NMR Spectroscopy

This protocol allows for the in-situ monitoring of the stability of the cyclic sulfite under specific reaction conditions.

Materials:

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• Deuterated solvent (e.g., CDCl₃, Acetone-d₆)

• Acidic or basic solution (if testing stability under these conditions)

• NMR tubes

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

Procedure:

• Prepare a stock solution of the cyclic sulfite in the chosen deuterated solvent at a known concentration (e.g., 10 mg/mL).

• Add a known amount of the internal standard to the stock solution.

• Transfer an aliquot of the stock solution to an NMR tube.

• Acquire an initial ¹H NMR spectrum (t=0). Identify the characteristic peaks for 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide and the internal standard.

• To test stability, add a small, measured amount of the acidic or basic solution to the NMR tube.

• Acquire ¹H NMR spectra at regular time intervals (e.g., every 30 minutes).

• Monitor the decrease in the integral of the cyclic sulfite peaks relative to the integral of the internal standard. Simultaneously, monitor the appearance and increase of peaks corresponding to 2,3-butanediol.

• Plot the relative concentration of the cyclic sulfite versus time to determine the rate of decomposition under the tested conditions.

Protocol 2: Quantification of 2,3-Butanediol as a Decomposition Product by GC-MS

This method is suitable for quantifying the extent of decomposition in a reaction mixture.

Materials:

• Reaction mixture sample

• Ethyl acetate (or other suitable extraction solvent)

• Anhydrous sodium sulfate

• Internal standard (e.g., 1,3-butanediol)

• GC-MS instrument with a polar capillary column

Procedure:

• Sample Preparation:

  • To a known volume of the reaction mixture, add a known amount of the internal standard solution.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution to a known volume.

• GC-MS Analysis:

  • Inject an aliquot of the prepared sample into the GC-MS.

  • Use a temperature program that allows for the separation of 2,3-butanediol from other components in the mixture. A typical program might start at 50°C and ramp to 250°C.

  • Monitor for the characteristic mass fragments of 2,3-butanediol and the internal standard.

• Quantification:

  • Create a calibration curve by analyzing standard solutions of 2,3-butanediol and the internal standard at various concentrations.

  • Calculate the concentration of 2,3-butanediol in the original reaction mixture based on the peak area ratio of 2,3-butanediol to the internal standard and the calibration curve[1].

Data Summary

Property	Value	Source
Molecular Formula	C₄H₈O₃S	[3]
Molecular Weight	136.17 g/mol	[3]
Appearance	Colorless liquid	[4]
Decomposition Products	2,3-Butanediol and Sulfurous Acid/Sulfite	[1]

References

• Robertson, F. M., & Neish, A. C. (1947). PRODUCTION AND PROPERTIES OF 2,3-BUTANEDIOL: XXIV. THE CYCLIC SULPHITES OF meso- AND levo-2,3-BUTANEDIOL. Canadian Journal of Research, 25b(6), 491-493. [Link]

• International Organisation of Vine and Wine. (2017). Method of determination of 1,2-propanediol and 2,3-butanediol (Type-IV). OIV-MA-AS315-28. [Link]

• BASF. Sodium Sulfite Storage and Handling. [Link]

• Lopez, X., Dejaegere, A., & Karplus, M. (1999). Mechanism of Alkaline Hydrolysis of Cyclic and Acyclic Sulfates: An ab Initio Study with Solvation Correction. Journal of the American Chemical Society, 121(23), 5547-5558. [Link]

• Byun, H. S., He, L., & Bittman, R. (2000). Cyclic sulfites and cyclic sulfates in organic synthesis. Tetrahedron, 56(37), 7051-7091. [Link]

• Caligiani, A., Palla, G., & Palla, L. (2007). Determination of 2,3-butanediol and 2-hydroxybutanone stereoisomers in batteries of traditional balsamic vinegar. Journal of agricultural and food chemistry, 55(21), 8503–8508. [Link]

• Hu, K. S., et al. (2011). Thermodynamics and kinetics of the hydrolysis of atmospherically relevant organonitrates and organosulfates. Atmospheric Chemistry and Physics, 11(15), 7845-7857. [Link]

• Oxford Instruments. (n.d.). Observing and Monitoring Electrolyte Decomposition by Benchtop NMR. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• PubChem. (n.d.). 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. National Center for Biotechnology Information. [Link]

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• 4. guidechem.com [guidechem.com]

Technical Support Center: A Guide to Handling and Storage of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Welcome to the technical support center for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (also known as 2,3-butanediol cyclic sulfate). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for the safe and effective handling and storage of this versatile reagent. As a highly reactive electrophile, its proper management is crucial for experimental success and laboratory safety.[1][2]

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties, handling, and storage of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Q1: What are the key chemical and physical properties of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide?

A1: Understanding the fundamental properties of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is the first step to safe handling. Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₄H₈O₃S	[3][4][5]
Molecular Weight	136.17 g/mol	[3][4][5]
Appearance	Colorless liquid	[3][6]
Boiling Point	158 °C at 760 mmHg	[3]
Density	1.177 g/cm³	[3]
Flash Point	69 °C (156.2 °F)	[3]

Q2: What are the primary hazards associated with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide?

A2: This compound is classified as harmful and an irritant. It may cause skin and respiratory tract irritation.[3] The toxicological properties have not been fully investigated, so it should be handled with care.[3] It is also a combustible liquid.[3] Some cyclic sulfates are suspected of causing genetic defects.[7]

Q3: What are the recommended storage conditions for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide?

A3: Proper storage is critical to maintain the integrity of the compound. It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as oxidizing agents.[3][7] Long-term storage in a cool, dry place is recommended.[8]

Q4: Is 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide stable? What are its decomposition products?

A4: The compound is stable under normal temperatures and pressures.[3] However, it is sensitive to moisture and acidic conditions, which can lead to hydrolysis.[9][10] Hazardous decomposition products include carbon monoxide, oxides of sulfur, and other irritating and toxic fumes and gases.[3]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the use of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide in experimental settings.

Problem 1: My reaction is not proceeding to completion or is giving low yields.

• Possible Cause 1: Reagent Decomposition. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is susceptible to hydrolysis, especially in the presence of acidic impurities or water.[9][10]

  • Troubleshooting Steps:

    • Ensure all glassware is rigorously dried before use.

    • Use anhydrous solvents.

    • If possible, run the reaction under an inert atmosphere (e.g., nitrogen or argon).

    • Check the purity of the starting material. If it has been stored for a long time or improperly, it may have degraded.

• Possible Cause 2: Steric Hindrance. The nucleophilic attack on the cyclic sulfate is sensitive to steric and electronic effects.[11][12][13]

  • Troubleshooting Steps:

    • Consider the steric bulk of your nucleophile and the substrate. A bulkier nucleophile may require more forcing conditions (e.g., higher temperature, longer reaction time).

    • The regioselectivity of the ring-opening can be influenced by substituents on the cyclic sulfate.[2] Ensure you are targeting the desired regioisomer.

Problem 2: I am observing unexpected side products in my reaction.

• Possible Cause: Hydrolysis of the product. The product of the nucleophilic ring-opening is a sulfate monoester, which can also be susceptible to hydrolysis, especially under acidic workup conditions.[9]

  • Troubleshooting Steps:

    • Use a neutral or slightly basic workup if possible.

    • Minimize the exposure of the product to aqueous acidic conditions.

Problem 3: The compound appears discolored or has a strong odor.

• Possible Cause: Decomposition. Discoloration or a strong odor can be signs of decomposition.

  • Troubleshooting Steps:

    • Do not use the compound if significant decomposition is suspected.

    • If the decomposition is minor, consider purification. However, be aware that cyclic sulfates can be sensitive to silica gel chromatography.[14] Distillation under reduced pressure may be a viable option if the compound is thermally stable enough.

Section 3: Experimental Protocols

This section provides detailed step-by-step methodologies for key experiments and workflows involving 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Protocol 1: General Procedure for Nucleophilic Ring-Opening

This protocol describes a general method for reacting 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide with a nucleophile.

Materials:

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• Nucleophile

• Anhydrous solvent (e.g., acetonitrile, DMF)

• Dry glassware

• Inert atmosphere setup (optional but recommended)

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Dissolve the nucleophile in the anhydrous solvent in the flask.

• Add 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide to the solution.

• Heat the reaction mixture to the desired temperature (e.g., reflux in acetonitrile) and monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).[11]

• Upon completion, cool the reaction to room temperature.

• Perform an appropriate workup to isolate the product. This may involve quenching the reaction, extraction, and purification.

Diagram: Experimental Workflow for Nucleophilic Ring-Opening

Caption: Interconnectedness of PPE and handling procedures for ensuring safety.

References

• Berridge, M. S., Tewson, T. J., & Welch, M. J. (1990). Cyclic sulfates: useful substrates for selective nucleophilic substitution. The Journal of Organic Chemistry, 55(4), 1237-1241. [Link]

• SciSpace. (1990). Cyclic sulfates: useful substrates for selective nucleophilic substitution. [Link]

• CoLab. Cyclic sulfates: useful substrates for selective nucleophilic substitution.

• Kiessling, L. L., & Spencer, N. S. (2001). Synthesis of Cyclic Sulfates by Halocyclization. Organic Letters, 3(22), 3557-3559. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,5-Dimethyl-2-Oxo-1,3,2-Dioxathiolane. [Link]

• Avenoza, A., Busto, J. H., Corzana, F., García, J. I., & Peregrina, J. M. (2003). Understanding the Unusual Regioselectivity in the Nucleophilic Ring-Opening Reactions of gem-Disubstituted Cyclic Sulfates. The Journal of Organic Chemistry, 68(10), 3987-3994. [Link]

• D'Souza, A. A., & Miller, M. J. (2012). Chemical Sulfation of Small Molecules – Advances and Challenges. Bioorganic & Medicinal Chemistry, 20(5), 1649-1660. [Link]

• PubMed. (2001). Synthesis of cyclic sulfates by halocyclization. [Link]

• Scite.ai. (n.d.). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. [Link]

• ResearchGate. (n.d.). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. [Link]

• MDPI. (2024). Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. [Link]

• Google Patents. (n.d.).

• PubChem. (n.d.). 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. [Link]

• Google Patents. (n.d.).

• iChemical. (n.d.). 4,5-Dimethyl-2-oxo-1,3.2-dioxathiolane, CAS No. 4440-90-8. [Link]

• ACS Sustainable Chemistry & Engineering. (2026). Efficient Catalytic Production of 1,3,2-Dioxathiolane 2,2-Dioxide (DTD) Using In Situ-Generated H2O2. [Link]

• PrepChem.com. (n.d.). Synthesis of 5,5-dimethyl-1,3,2-dioxathiane 2-oxide. [Link]

• PubChem. (n.d.). 4,4-Dimethyl-1,3,2-dioxathiolane 2-oxide. [Link]

• Google Patents. (n.d.). Chemical synthesis method of 4,5-dimethyl-1,3-dioxol-2-one.

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• 1. kiesslinglab.com [kiesslinglab.com]
• 2. investigacion.unirioja.es [investigacion.unirioja.es]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S | CID 97910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide | CAS: 4440-90-8 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
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identifying impurities in 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide by NMR or GC-MS

Welcome to the technical support resource for the analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (CAS 4440-90-8), a critical cyclic sulfite intermediate in various chemical syntheses. This guide provides in-depth troubleshooting advice, experimental protocols, and data interpretation aids for researchers, scientists, and drug development professionals utilizing Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) for quality control and impurity profiling.

Introduction

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, also known as 2,3-butanediol cyclic sulfite, is synthesized from 2,3-butanediol and thionyl chloride (SOCl₂).[1] The purity of this compound is paramount, as residual starting materials, by-products, or degradation products can interfere with subsequent reactions, impacting yield, selectivity, and the safety profile of the final product. This guide is designed to empower you to confidently identify and troubleshoot common impurities encountered during its synthesis and handling.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect to see in my 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide sample?

A1: Impurities typically arise from three main sources: unreacted starting materials, reaction by-products, and degradation.

• Starting Materials: The most common impurities are residual 2,3-butanediol and thionyl chloride .[2] Their presence indicates an incomplete reaction or inefficient purification.

• By-products: If a base like pyridine is used to scavenge HCl during the synthesis, residual pyridine or its hydrochloride salt may be present.[3]

• Degradation Products: The cyclic sulfite is susceptible to hydrolysis, especially in the presence of moisture. This will break the ring structure, reverting the compound back to 2,3-butanediol . Oxidation can also occur, leading to the formation of the corresponding cyclic sulfate, 4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide .

Q2: My ¹H NMR spectrum shows unexpected peaks. How can I identify the impurity?

A2: This is a common issue. By comparing the chemical shifts of your unknown peaks to those of known impurities, you can often make a positive identification.

• 2,3-Butanediol: Look for a doublet around 1.1-1.2 ppm (for the -CH₃ groups) and a multiplet between 3.5-3.8 ppm (for the -CHOH groups).[4] The exact shifts can vary slightly based on the solvent and the specific stereoisomer of the diol.[5]

• Pyridine: If used, pyridine will show characteristic aromatic signals between 7.2-8.5 ppm .[3]

• Solvent Residuals: Always check for common NMR solvent impurities. For example, residual water in CDCl₃ appears as a singlet at ~1.56 ppm, while acetone shows a singlet at ~2.17 ppm.[6]

Q3: How can I distinguish between the diastereomers of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide using NMR?

A3: The starting material, 2,3-butanediol, exists as meso and chiral (R,R)/(S,S) enantiomers. The reaction with thionyl chloride produces corresponding diastereomers of the cyclic sulfite (cis and trans isomers). These diastereomers are distinct chemical entities and will have different NMR spectra.

• Chemical Shifts: The methyl (-CH₃) and methine (-CH) protons of the cis and trans isomers will have slightly different chemical shifts due to their different spatial orientations.

• Coupling Constants (³JHH): The coupling constant between the two methine protons on the five-membered ring is a powerful diagnostic tool. The magnitude of this coupling often differs between the cis and trans isomers, reflecting the dihedral angle between the protons. A detailed 2D NMR analysis (like COSY or NOESY) can help elucidate the stereochemistry definitively.

Q4: My GC-MS analysis shows multiple peaks. How do I assign them?

A4: GC-MS separates compounds based on their boiling points and provides a mass spectrum "fingerprint" for each.

• Check Retention Times: Inject standards of your expected impurities (e.g., 2,3-butanediol, pyridine) to determine their retention times under your specific GC conditions.

• Analyze Mass Spectra: Compare the mass spectrum of each unknown peak to library data (e.g., NIST) and the known fragmentation patterns of potential impurities.[7][8][9]

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: The molecular ion peak [M]⁺ should be at m/z 136.[10]

• 2,3-Butanediol: This impurity will have a molecular ion [M]⁺ at m/z 90. A very prominent fragment is typically observed at m/z 45 ([C₂H₅O]⁺), which arises from the cleavage of the C-C bond between the two hydroxyl-bearing carbons.[7][11]

• Thionyl Chloride: If it survives the GC conditions, it has a molecular weight of ~119 g/mol and a characteristic isotopic pattern due to the two chlorine atoms.[8][12] Key fragments would include [SOCl₂]⁺ (m/z 118, 120, 122), [SOCl]⁺ (m/z 83, 85), and [SO]⁺ (m/z 48).

Impurity Identification Workflow

The following diagram outlines a logical workflow for identifying unknown impurities in your sample.

Caption: Logical workflow for impurity identification using NMR and GC-MS.

Troubleshooting Guides & Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis

This protocol provides a standardized method for preparing and analyzing your sample to ensure reproducible results.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for purity assessment.

Materials:

• Sample of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• Deuterated solvent (e.g., CDCl₃, Acetone-d₆)

• NMR tubes

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation: Accurately weigh approximately 10-20 mg of your sample directly into a clean, dry NMR tube.

• Solvent Addition: Add ~0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃). The choice of solvent is critical; ensure it fully dissolves your sample and its residual peak does not overlap with signals of interest.[6]

• Homogenization: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock and shim the instrument to optimize magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum. Ensure a sufficient number of scans for a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum (e.g., using a broadband decoupled pulse sequence).

• Data Processing: Process the spectra (Fourier transform, phase correction, and baseline correction). Integrate the peaks to determine the relative molar ratios of the main component and any impurities.

Protocol 2: GC-MS Sample Preparation and Analysis

This protocol outlines the steps for analyzing volatile and semi-volatile impurities.

Objective: To separate and identify impurities based on their retention time and mass fragmentation pattern.

Materials:

• Sample of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• High-purity solvent (e.g., Dichloromethane, Ethyl Acetate)

• GC vials with septa caps

• Autosampler or manual syringe

Procedure:

• Sample Preparation: Prepare a dilute solution of your sample (~1 mg/mL) in a high-purity volatile solvent. Ensure the solvent is compatible with your GC column and does not co-elute with peaks of interest.

• Instrument Setup:

  • Column: Use a mid-polarity column (e.g., DB-5ms, HP-5ms) suitable for general-purpose analysis.

  • Injector: Set the injector temperature to ~250 °C. Use a split injection mode (e.g., 50:1 split ratio) to avoid overloading the column.

  • Oven Program: Start with an initial temperature of ~50 °C, hold for 1-2 minutes, then ramp the temperature at 10-20 °C/min up to ~280 °C. This program should be optimized to achieve good separation of all expected components.

  • MS Detector: Use standard Electron Ionization (EI) at 70 eV. Set the mass range to scan from m/z 35 to 400.

• Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Analysis: Analyze the resulting chromatogram. Identify each peak by its retention time and compare its mass spectrum against a reference library (e.g., NIST) and known standards.[9][11]

Data Interpretation Aids

Chemical Structures of Key Compounds

The diagram below illustrates the structures of the target compound and its most common process-related impurities.

Caption: Structures of the target analyte and common related substances.

Table 1: Typical ¹H NMR Chemical Shifts (in CDCl₃)

Compound	Protons	Chemical Shift (ppm)	Multiplicity
4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	-CH ₃	~1.4-1.6	Doublet
-CH -O	~4.5-5.0	Multiplet
2,3-Butanediol [4]	-CH ₃	~1.1-1.2	Doublet
-CH OH	~3.5-3.8	Multiplet
-OH	Variable	Broad Singlet
Pyridine [3]	H-2, H-6	~8.5	Doublet
H-4	~7.6	Triplet
H-3, H-5	~7.2	Doublet of Doublets

Note: Chemical shifts are approximate and can be influenced by concentration, temperature, and stereochemistry.[6]

Table 2: Key GC-MS Fragmentation Ions (m/z)

Compound	Molecular Ion [M]⁺	Key Fragment Ions
4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	136	121, 92, 72, 56, 43
2,3-Butanediol [7][9]	90 (low abundance)	45 (base peak), 57, 75
Thionyl Chloride [8][12]	118, 120, 122	83, 85, 67, 48

References

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0003156). Retrieved from [Link]

• ResearchGate. (2024, February). Sections of 1H-NMR spectra of 2,3-butanediol forms, meso-2,3-BD and (2S,3S)-2,3-BD. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrum of 2,3-butanediol (retention time = 7.08 min) from the.... Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Thionyl chloride. NIST WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Butanediol. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Thionyl chloride. NIST WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2,3-Butanediol. NIST WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). Thionyl chloride - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

• SpectraBase. (n.d.). Thionyl chloride. Retrieved from [Link]

• SpectraBase. (n.d.). 2,3-Butanediol - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

• Taylor & Francis Online. (2002). The Mechanism of Thionyl Chloride Reaction with Dialkyl Alkylphosphonothionate Using 31 P NMR. Retrieved from [Link]

• ACS Publications. (n.d.). Cyclic sulfite and sulfate esters of polymethylene glycols. Retrieved from [Link]

• ResearchGate. (2002). The Mechanism of Thionyl Chloride Reaction with Dialkyl Alkylphosphonothionate Using 31 P NMR. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (+)-2,3-Butanediol. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). DL-2,3-Butanediol. NIST WebBook. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). Chemical synthesis method of 4,5-dimethyl-1,3-dioxol-2-one.

• DIAL@UCLouvain. (n.d.). Synthesis of thionyl chloride. Retrieved from [Link]

• Scite.ai. (n.d.). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Retrieved from [Link]

Sources

• 1. scite.ai [scite.ai]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. 2,3-Butanediol(513-85-9) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Thionyl chloride [webbook.nist.gov]
• 9. 2,3-Butanediol [webbook.nist.gov]
• 10. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S | CID 97910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. dev.spectrabase.com [dev.spectrabase.com]
• 12. Thionyl chloride [webbook.nist.gov]

Technical Support Center: Synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Welcome to the technical support center for the synthesis of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine technical accuracy with practical, field-proven insights to help you improve your synthesis yield and purity.

Reaction Overview

The synthesis of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite, is most commonly achieved through the reaction of the corresponding vicinal diol, 2,3-butanediol, with thionyl chloride (SOCl₂).[1][2] This reaction is a type of esterification where the diol's hydroxyl groups react with thionyl chloride to form the five-membered ring structure. The reaction typically requires a base to neutralize the hydrochloric acid (HCl) byproduct, which can otherwise lead to side reactions and degradation of the product.

The stereochemistry of the starting diol (cis- or trans-2,3-butanediol) will influence the stereochemistry of the final product. Furthermore, the sulfur atom in the cyclic sulfite is a stereocenter, meaning the reaction can produce a mixture of diastereomers (endo and exo isomers).[3] Controlling the reaction conditions is crucial for maximizing the yield and achieving the desired stereoselectivity.

Reaction Scheme

Caption: General reaction scheme for the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide?

The most established method is the reaction of 2,3-butanediol with thionyl chloride (SOCl₂) in the presence of a non-nucleophilic base like pyridine or triethylamine.[2] This approach is widely used due to the availability of starting materials and generally good yields when performed under appropriate conditions. A more recent, sustainable alternative involves the electrochemical dehydration of the diol with sulfur dioxide (SO₂), which avoids the use of the hazardous reagent thionyl chloride.[4]

Q2: Why is a base, such as pyridine, necessary for this reaction?

The reaction between a diol and thionyl chloride produces two equivalents of hydrochloric acid (HCl) as a byproduct. HCl is a strong acid that can catalyze side reactions, such as the formation of chloroalkanes from the alcohol functional groups or degradation of the acid-sensitive cyclic sulfite product.[5] A base, typically a tertiary amine like pyridine or triethylamine, is added to act as an acid scavenger, neutralizing the HCl as it is formed.[2][6]

Q3: What are the potential side products, and how can their formation be minimized?

The primary side product of concern is the corresponding alkyl chloride, formed by the reaction of the alcohol with thionyl chloride.[5] This can be minimized by maintaining a low reaction temperature (e.g., -40°C to 0°C) and ensuring the slow addition of thionyl chloride to the solution of the diol and base. Another potential issue is incomplete reaction, leaving unreacted starting material. Ensuring anhydrous (dry) conditions is critical, as water will readily react with thionyl chloride and reduce the yield.

Q4: How does the stereochemistry of the starting 2,3-butanediol affect the product?

The stereochemistry of the starting diol is retained in the carbon backbone of the product. For example, using meso-2,3-butanediol will result in a different product stereoisomer than using chiral (2R,3R)- or (2S,3S)-2,3-butanediol. The reaction itself introduces a new stereocenter at the sulfur atom, leading to the possibility of two diastereomers (often referred to as endo and exo isomers with respect to the orientation of the S=O bond). The ratio of these diastereomers can be influenced by the reaction conditions, particularly the order of reagent addition.

Q5: What analytical techniques are best for monitoring the reaction and characterizing the product?

• Thin-Layer Chromatography (TLC): Useful for monitoring the consumption of the starting diol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the product. The chemical shifts and coupling constants of the methyl and methine protons can confirm the formation of the cyclic sulfite ring.[3]

• Infrared (IR) Spectroscopy: The presence of a strong absorption band around 1200 cm⁻¹ is characteristic of the S=O stretch in a cyclic sulfite.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to determine the purity of the product and identify any volatile impurities or side products.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Wet Reagents/Glassware: Thionyl chloride reacts violently with water. The diol and solvent must be anhydrous.	1. Dry all glassware in an oven overnight. Use anhydrous solvents. Ensure the diol is dry (e.g., by azeotropic distillation with toluene).
2. Incorrect Stoichiometry: An incorrect molar ratio of diol to thionyl chloride can lead to incomplete reaction or side product formation.	2. Use a slight excess of thionyl chloride (1.1-1.2 equivalents). Ensure accurate measurement of all reagents.
3. Reaction Temperature Too High: Higher temperatures can favor the formation of alkyl chloride side products.[5]	3. Maintain a low temperature during the addition of thionyl chloride, typically between -40°C and 0°C. Allow the reaction to warm to room temperature slowly.
4. Loss of Product During Workup: The cyclic sulfite can be sensitive to acidic or basic conditions during extraction.	4. Use a mild workup procedure. Wash the organic layer with saturated sodium bicarbonate solution to remove excess acid, followed by brine. Dry thoroughly before solvent evaporation.
Formation of Chlorinated Byproducts	1. Reaction with HCl: The HCl generated can react with the starting diol.	1. Ensure at least two equivalents of a non-nucleophilic base (e.g., pyridine) are present to scavenge all the HCl produced.[2]
2. Direct Reaction with SOCl₂: Thionyl chloride itself can convert alcohols to alkyl chlorides.[6]	2. Add the thionyl chloride slowly to the mixture of the diol and base at a low temperature. This ensures the base is always in excess to immediately neutralize generated HCl.
Product is an Inseparable Mixture of Diastereomers	1. Inherent Stereochemistry of the Reaction: The reaction creates a stereocenter at the sulfur atom, naturally leading to a mixture of diastereomers.	1. The diastereomeric ratio can sometimes be influenced by reaction conditions. One study noted that slow addition of triethylamine to a solution of the diol and thionyl chloride favored one diastereomer.
2. Purification Method: The diastereomers may have very similar polarities.	2. Flash column chromatography with a carefully selected solvent system may provide separation. If not, the mixture may need to be used as is, or an alternative synthetic route explored if a single diastereomer is required.
Difficulty in Product Purification	1. Residual Pyridine/Triethylamine: The base used can be difficult to remove completely.	1. Wash the crude product solution with dilute acid (e.g., 1M HCl or saturated NH₄Cl) to protonate and extract the amine base into the aqueous layer.
2. Product Instability: The cyclic sulfite may be unstable on silica gel for prolonged periods.	2. Use a less acidic stationary phase like neutral alumina for chromatography, or consider distillation under reduced pressure for purification if the product is thermally stable.

Troubleshooting Workflow: Low Yield

Caption: A logical workflow for troubleshooting low product yield.

Detailed Experimental Protocol

This protocol is a representative example for the synthesis of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide from 2,3-butanediol.

Materials and Reagents:

• 2,3-Butanediol (anhydrous)

• Thionyl chloride (SOCl₂)

• Pyridine (anhydrous)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Preparation: In the flask, dissolve 2,3-butanediol (1.0 eq) and anhydrous pyridine (2.2 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Thionyl Chloride Addition: Add thionyl chloride (1.1 eq) dropwise to the stirred solution via the dropping funnel over 30-60 minutes. It is critical to maintain the internal temperature below 5°C during the addition. An exothermic reaction will be observed.[7]

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour, then let it warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup:

  • Cool the reaction mixture back to 0°C and slowly quench by adding cold water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with cold 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and finally, brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil by vacuum distillation or flash column chromatography on silica gel to obtain the final product.

Reaction Mechanism Visualization

Caption: Simplified mechanism of cyclic sulfite formation.

References

• Diastereoselective Synthesis of Vicinal Tertiary Diols. (2013). Organic Letters. [Link]

• Diol - Wikipedia. (n.d.). Wikipedia. [Link]

• Stereoselective synthesis of vicinal diols with enzymatic cascade reactions. (n.d.). CORE. [Link]

• Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. (2025). ResearchGate. [Link]

• The Reaction of some 1, 3-Diols with Oleum, Thionyl Chloride and Sulfuryl Chloride. (n.d.). UNT Digital Library. [Link]

• Electrochemical synthesis of cyclic sulfites using diols and sulfur dioxide. (2025). RSC Publishing. [Link]

• Synthesis of diols by dihydroxylation. (n.d.). Organic Chemistry Portal. [Link]

• Reactions of enantiopure cyclic diols with sulfuryl chloride. (2014). The Royal Society of Chemistry. [Link]

• Stereoselective, Lewis Acid-Catalyzed Glycosylation of Alcohols by Glucose 1,2-Cyclic Sulfites. (n.d.). Kiessling Lab. [Link]

• Stereospecific Synthesis of Cyclic Sulfite Esters with Sulfur-Centered Chirality via Diastereoselective Strategy and Intramolecular H-Bonding Assistance. (n.d.). ResearchGate. [Link]

• Improved Simple Synthesis of Cyclic Sulfates from Trimethylsilyl Chlorosulfonate. (n.d.). ResearchGate. [Link]

• Method for preparing 1,1-cyclopropanedimethyl cyclicsulfite. (n.d.).

• Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. (n.d.). ElectronicsAndBooks. [Link]

• Synthesis of Cyclic Sulfates by Halocyclization. (n.d.). Kiessling Lab. [Link]

• Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. (2024). MDPI. [Link]

• Proton Magnetic Resonance, Structure and Stereoisomerism in Cyclic Sulfites. (n.d.). ACS Publications. [Link]

• Reaction of alcohols with thionyl chloride. (2018). YouTube. [Link]

• 10.9 Reactions of Alcohols with Thionyl Chloride. (2019). Chemistry LibreTexts. [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011). Master Organic Chemistry. [Link]

• Synthesis of cyclic sulfates by halocyclization. (2001). PubMed. [Link]

• Carboxylic Acids Advanced. Reaction with Thionyl Chloride. (2015). YouTube. [Link]

• 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. (n.d.). PubChem. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Reaction of some 1, 3-Diols with Oleum, Thionyl Chloride and Sulfuryl Chloride - ProQuest [proquest.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. CN101880270A - Method for preparing 1,1-cyclopropanedimethyl cyclicsulfite - Google Patents [patents.google.com]

preventing the hydrolysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide during workup

Technical Support Center: 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

A Guide to Preventing Hydrolysis During Reaction Workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges of working with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a valuable cyclic sulfite intermediate. Due to its susceptibility to hydrolysis, careful handling during the reaction workup is critical to ensure the integrity of the compound and the success of your synthesis.

Understanding the Challenge: The Instability of Cyclic Sulfites

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, like other cyclic sulfites, is highly sensitive to moisture. The central sulfur atom is electrophilic and prone to nucleophilic attack by water. This reaction, which can be catalyzed by both acids and bases, leads to ring-opening and the formation of 2,3-butanediol and sulfur dioxide. This degradation pathway not only results in a loss of your desired product but can also complicate purification due to the introduction of highly polar byproducts.

Troubleshooting Guide & FAQs

Here we address common issues encountered during the workup of reactions involving 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Question 1: My NMR analysis after workup shows unexpected peaks corresponding to a diol, and my yield is significantly lower than expected. What went wrong?

Answer: This is a classic sign of hydrolysis. The presence of 2,3-butanediol indicates that the cyclic sulfite ring has been cleaved. This likely occurred during an aqueous workup step where the compound was exposed to water, especially under non-neutral pH conditions.

Causality: The sulfur-oxygen bonds in the dioxathiolane ring are labile. Water acts as a nucleophile, attacking the sulfur atom. This process is accelerated in the presence of acid or base, which can protonate or deprotonate the sulfite ester, making it more susceptible to attack.

Preventative Measures:

• Anhydrous Workup: The most effective strategy is to avoid water altogether. If the reaction impurities can be removed by other means, an anhydrous workup is preferable.

• Neutral pH: If an aqueous wash is unavoidable, ensure the pH is as close to neutral as possible. Use of buffered solutions can help maintain pH control.

• Minimize Contact Time: Reduce the time your organic layer is in contact with any aqueous phase. Perform extractions quickly and efficiently.

• Low Temperature: Perform the workup at low temperatures (e.g., in an ice bath) to decrease the rate of hydrolysis.

Question 2: I need to remove water-soluble impurities. How can I perform an aqueous wash without causing significant hydrolysis?

Answer: While challenging, an aqueous wash can be performed with careful consideration of the conditions. The key is to minimize the driving forces for hydrolysis: water concentration, temperature, and non-neutral pH.

Detailed Protocol for a Hydrolysis-Minimizing Aqueous Wash:

• Pre-cool: Cool both the reaction mixture and the wash solutions to 0-5 °C in an ice bath.

• Dilute with a Non-polar Solvent: Dilute your reaction mixture with a non-polar, water-immiscible organic solvent (e.g., diethyl ether, dichloromethane). This will help to create a cleaner separation from the aqueous layer.

• Use Brine: Instead of deionized water, use a saturated sodium chloride solution (brine) for washing. Brine reduces the solubility of organic compounds in the aqueous layer and can help to break up emulsions.[1]

• pH Control: If your reaction created acidic or basic conditions, neutralize it before adding water. For acidic mixtures, a saturated sodium bicarbonate solution can be used. For basic mixtures, a dilute, buffered acid solution (like a phosphate buffer) is a better choice than a strong acid.

• Quick & Gentle Extraction: Perform the extraction in a separatory funnel quickly and with gentle inversions to minimize the formation of emulsions. Do not let the layers sit in contact for an extended period.

• Immediate Drying: After separating the organic layer, immediately dry it with a suitable drying agent.

Question 3: What is the best drying agent to use for removing residual water from the organic layer?

Answer: The choice of drying agent is crucial. You need one that is efficient, fast-acting, and inert towards your product.

Drying Agent	Capacity	Speed	Suitability for Cyclic Sulfites
Anhydrous Magnesium Sulfate (MgSO₄)	High	Fast	Excellent. It is a fine powder that works quickly and is neutral.[1]
Anhydrous Sodium Sulfate (Na₂SO₄)	Moderate	Slow	Good. It is neutral but slower acting than MgSO₄. Requires longer contact time.
Calcium Chloride (CaCl₂)	High	Fast	Not Recommended. Can form complexes with oxygen-containing compounds.
Molecular Sieves (3Å or 4Å)	High	Moderate	Excellent. Very effective at scavenging water. Can be added to the solution and stirred.

Recommended Practice: Anhydrous magnesium sulfate (MgSO₄) is often the best choice for routine workups due to its speed and high capacity. Add small portions of MgSO₄ to the organic solution with swirling until the powder no longer clumps together and remains free-flowing.[1] This indicates that all the water has been absorbed.

Question 4: I suspect my product is hydrolyzing on my silica gel column during purification. Is this possible and how can I prevent it?

Answer: Yes, this is a common problem. Standard silica gel is acidic and contains adsorbed water, creating a perfect environment for the hydrolysis of sensitive compounds like cyclic sulfites.

Troubleshooting Chromatographic Purification:

• Neutralize the Silica: You can neutralize the silica gel before use. This is done by preparing a slurry of the silica gel in a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 1-2% v/v), and then evaporating the solvent.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase, such as alumina (basic or neutral grade) or Florisil.

• Anhydrous Solvents: Ensure that the solvents used for chromatography are anhydrous. Freshly distilled or commercially available anhydrous solvents are recommended.

• Speed is Key: Do not let the compound sit on the column for an extended period. Use flash chromatography with sufficient pressure to elute the compound quickly.

Question 5: Can I avoid a traditional workup altogether?

Answer: In some cases, yes. If your reaction is clean and the byproducts are non-volatile, you may be able to directly remove the reaction solvent under reduced pressure (rotoevaporation) and then purify the crude residue by other means, such as distillation or crystallization, thereby avoiding aqueous conditions entirely.

Visualizing the Workflow: Anhydrous vs. Aqueous Workup

The choice between an anhydrous and an aqueous workup is a critical decision point. The following diagrams illustrate the general steps for each process.

Caption: Anhydrous workup workflow.

Caption: Hydrolysis-minimizing aqueous workup.

By understanding the chemical vulnerabilities of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide and implementing these careful handling and workup procedures, researchers can significantly improve yields and obtain high-purity material for their synthetic endeavors.

References

• Nichols, L. (2021, September 27). 4.7: Reaction Work-Ups. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting SEI Layer Instability with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Welcome to the technical support center for researchers and professionals utilizing 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide as a solid electrolyte interphase (SEI) forming additive. This guide provides in-depth troubleshooting advice in a question-and-answer format to address common challenges encountered during electrochemical experiments. Our focus is on providing not just solutions, but also the underlying scientific principles to empower your research and development.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide in a lithium-ion battery?

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite, functions as an electrolyte additive that is preferentially reduced on the anode surface during the initial charging cycles of a lithium-ion battery. This electrochemical reduction forms a stable and robust Solid Electrolyte Interphase (SEI) layer. A well-formed SEI is crucial as it is electronically insulating but ionically conducting, preventing further decomposition of the electrolyte and ensuring the longevity and stable operation of the battery. Sulfur-containing additives, like this cyclic sulfite, are known to promote the formation of the SEI layer at higher potentials compared to the bulk electrolyte.[1]

Q2: I'm observing rapid capacity fading in my cells after a few cycles. Could the 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide additive be the cause?

Rapid capacity fading can indeed be related to an unstable SEI, even when using an SEI-forming additive. Here are a few potential causes related to the additive:

• Sub-optimal Concentration: The concentration of the additive is critical. Too little may result in an incomplete or porous SEI that allows for continuous electrolyte decomposition. Conversely, an excessive concentration can lead to the formation of an overly thick and resistive SEI, which impedes lithium-ion transport and increases cell impedance.[2]

• Incomplete SEI Formation: The initial formation cycles are crucial for establishing a stable SEI. If the formation protocol (e.g., C-rate, temperature) is not optimized, the SEI may not form correctly, leading to its partial dissolution or rupture during subsequent cycling. Incomplete SEI formation can be particularly problematic at low temperatures (below 0 °C).[3]

• Continuous SEI Growth: An unstable SEI can continuously break down and reform, a process that consumes both active lithium and electrolyte, leading to a steady decline in capacity.[4][5] This can be exacerbated by mechanical stresses from volume changes in the anode material.[6]

To troubleshoot this, it is recommended to systematically vary the additive concentration and optimize the formation protocol. Electrochemical Impedance Spectroscopy (EIS) is a powerful tool to probe the properties of the SEI and diagnose instability.[3][7][8][9]

Troubleshooting Guides

Issue 1: Increasing Cell Impedance During Cycling

Symptom: You observe a gradual or sharp increase in the internal resistance of your cell, often reflected in a growing semicircle in the mid-frequency range of your Nyquist plots from Electrochemical Impedance Spectroscopy (EIS).

Causality: An increase in impedance is a classic sign of SEI layer instability. The diameter of the semicircle in a Nyquist plot is related to the sum of the SEI resistance (R_SEI) and the charge-transfer resistance (R_ct).[4] A growing semicircle suggests that the SEI is becoming thicker, more resistive, or both. This can be due to the continuous decomposition of the electrolyte on the anode surface, a process that an unstable SEI fails to prevent.[5] The decomposition products can clog the pores of the SEI, hindering Li-ion diffusion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for increasing cell impedance.

Experimental Protocol: Electrochemical Impedance Spectroscopy (EIS)

• Cell Preparation: Assemble the cell (e.g., a coin cell) in an inert atmosphere (glovebox).

• Connection: Connect the cell to a potentiostat equipped with a frequency response analyzer.

• State of Charge (SOC): Bring the cell to a known SOC, typically fully discharged for anode analysis. Allow the cell to rest for at least 5 minutes to reach equilibrium.[3]

• EIS Measurement:

  • Apply a small AC voltage perturbation (typically 5-10 mV).

  • Sweep the frequency from a high to a low range (e.g., 100 kHz to 0.01 Hz).[4]

• Data Analysis:

  • Plot the data as a Nyquist plot (-Z'' vs. Z').

  • The diameter of the high-to-mid frequency semicircle corresponds to the combined resistance of the SEI and charge transfer (R_SEI + R_ct).[4]

  • Fit the data to an equivalent circuit model to deconvolve R_SEI from R_ct. A common model is a Randles circuit modified with an additional R-CPE element for the SEI.[4]

  • A smaller semicircle diameter indicates a more conductive and stable SEI.

Parameter	Typical Value	Significance
AC Perturbation	5-10 mV	Small enough to maintain linearity
Frequency Range	100 kHz - 0.01 Hz	Covers processes from bulk resistance to diffusion
Rest Time	> 5 min	Ensures the cell is at equilibrium

Issue 2: Excessive Gas Generation and Cell Swelling

Symptom: You notice physical swelling of your pouch or prismatic cells, or you measure significant gas evolution during cycling or storage.

Causality: Gas generation in lithium-ion batteries is often a result of electrolyte decomposition. While 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is added to prevent this, its own reductive decomposition will produce gaseous species. Furthermore, if the SEI it forms is not perfectly passivating, the base electrolyte solvents (like ethylene carbonate, EC) can still decompose, producing gases like CO2, CO, and various hydrocarbons.[10] The decomposition of the lithium salt (e.g., LiPF6) can also contribute to gas generation.

Troubleshooting Workflow:

Sources

• 1. Effect of sulfur-containing additives on the formation of a solid-electrolyte interphase evaluated by in situ AFM and ex situ characterizations - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. elib.dlr.de [elib.dlr.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. What Causes SEI Instability and How to Stabilize It? [eureka.patsnap.com]
• 7. Electrochemical Impedance Spectroscopy Investigation of the SEI Formed on Lithium Metal Anodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrochemical Impedance Spectroscopy Investigation of the SEI Formed on Lithium Metal Anodes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrochemical impedance spectroscopy investigation of the SEI formed on lithium metal anodes | Department of Materials [materials.ox.ac.uk]
• 10. Elucidating Gas Reduction Effects of Organosilicon Additives in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Gaseous Byproducts in 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide Synthesis

Overview & Critical Safety Notice

The synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (also known as 2,3-butanediol, cyclic sulfite) is a crucial reaction for creating a versatile intermediate in pharmaceutical and chemical industries.[1] This process typically involves the reaction of 2,3-butanediol with thionyl chloride (SOCl₂).[1][2]

While the primary reaction is straightforward, it generates significant quantities of hazardous gaseous byproducts that must be actively and effectively managed to ensure operator safety, reaction efficiency, and environmental compliance. The primary gaseous byproduct of this synthesis is Hydrogen Chloride (HCl) .[2] A secondary, and equally hazardous, byproduct, Sulfur Dioxide (SO₂) , can be formed, particularly if excess thionyl chloride is quenched with water or if the reaction mixture is heated improperly.[2][3]

CRITICAL SAFETY ALERT: Both HCl and SO₂ are toxic and highly corrosive gases.[4] Inhalation can cause severe respiratory tract irritation, pulmonary edema, and chemical burns.[4] All procedures must be conducted in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including acid gas respirators, chemical splash goggles, and corrosion-resistant gloves.[4]

This guide provides a comprehensive resource for researchers and drug development professionals to safely manage these gaseous byproducts through robust experimental design and troubleshooting.

Gaseous Byproduct Generation Pathway

The synthesis reaction proceeds via the attack of the diol on thionyl chloride. This process liberates two equivalents of hydrogen chloride gas.

Caption: Synthesis of the target molecule from 2,3-butanediol and thionyl chloride, releasing HCl gas.

Frequently Asked Questions (FAQs)

Q1: What are the primary gaseous byproducts I need to manage during this synthesis? The primary and immediate gaseous byproduct is Hydrogen Chloride (HCl), generated directly from the reaction between the alcohol groups of the diol and thionyl chloride.[2] Sulfur Dioxide (SO₂) is a significant secondary byproduct, typically formed when quenching excess thionyl chloride with water.[3]

Q2: Why is it crucial to trap these gases? Can't I just rely on my fume hood? While a fume hood is essential for operator safety, it does not neutralize the corrosive gases. Releasing large quantities of HCl and SO₂ can damage the fume hood's ductwork and exhaust system over time. Furthermore, effective trapping prevents pressure buildup in the reaction vessel and helps drive the reaction to completion by removing a product (Le Châtelier's principle).

Q3: What is the most common and effective method for trapping HCl and SO₂ in a laboratory setting? The most common method is wet scrubbing, which involves bubbling the exhaust gas from the reaction through an alkaline solution.[4][5] A simple and effective setup uses a gas trap or scrubber filled with a 5-10% aqueous solution of sodium hydroxide (NaOH).[4]

Q4: How do I know if my gas scrubber is working effectively or has become saturated? You can monitor the pH of the scrubbing solution. As the acidic gases are neutralized, the pH of the caustic solution will decrease. You can periodically check the pH with litmus paper or a pH meter. If the solution becomes neutral or acidic, it is saturated and must be replaced. Another indicator is the appearance of fumes at the outlet of the scrubber, indicating that the trap is no longer effective.

Q5: What happens if I don't use a trapping system? Failing to trap the evolved HCl gas can lead to several problems:

• Safety Hazard: Creation of a corrosive and toxic atmosphere in the fume hood.[4]

• Equipment Damage: Corrosion of metal components of the fume hood, clamps, and other lab equipment.

• Reaction Inhibition: Buildup of HCl pressure can slow down or stall the reaction.

• Product Degradation: The acidic environment may promote unwanted side reactions.

Troubleshooting Guide

Problem / Observation	Probable Cause	Recommended Solution & Explanation
Pungent, sharp odor (like burnt matches or chlorine) detected in the lab.	Gas Leak. The connections between your reaction flask, condenser, and scrubber are not airtight, or the scrubber is saturated.	Immediately stop the reaction (if safe to do so) and re-evaluate all connections. Ensure all joints are properly sealed. Check the pH of your scrubber solution; if it is no longer basic, carefully replace it with a fresh solution.[4] This indicates that corrosive HCl and/or SO₂ gas is escaping into the workspace, posing a severe inhalation hazard.[4]
The scrubbing solution is rapidly heating up and bubbling vigorously.	Reaction rate is too fast. Thionyl chloride is being added too quickly, generating HCl gas at a rate that exceeds the scrubber's capacity to absorb and neutralize it efficiently.	Slow down the addition of thionyl chloride immediately. The neutralization reaction is exothermic, and excessive heat indicates a very high gas flow rate. Controlling the reaction rate ensures the gas is generated slowly enough for complete capture and neutralization by the scrubbing solution.[3]
"Suck-back" of the scrubber solution into the reaction flask.	Rapid cooling of the reaction flask. As the reaction finishes and the flask cools, a pressure drop occurs, creating a vacuum that pulls the liquid from the trap back towards the flask.	Always include an empty safety trap (a gas inlet tube that does not dip below the liquid level) between the reaction apparatus and the caustic scrubber. This provides a buffer volume to prevent suck-back. Alternatively, introduce a slow stream of an inert gas (like nitrogen or argon) to maintain positive pressure.
The pH of the aqueous layer is still acidic after quenching the reaction mixture.	Insufficient quenching agent. Not enough base was added to neutralize all the acid generated from the hydrolysis of excess thionyl chloride (which produces both HCl and SO₂).[3]	Add more of the basic quenching solution (e.g., saturated sodium bicarbonate or dilute sodium hydroxide) while monitoring the pH. Continue adding base until the solution is neutral or slightly basic to ensure all reactive and corrosive materials have been neutralized.[3][6]

Protocols & Experimental Workflows

Protocol 1: Setting Up a Laboratory-Scale Gas Scrubber System

This protocol describes a standard setup for neutralizing acidic gaseous byproducts during the synthesis.

Materials:

• Reaction flask with addition funnel and condenser

• Two gas washing bottles or flasks with two-holed stoppers

• Glass or PTFE tubing

• 5-10% Sodium Hydroxide (NaOH) solution[4]

• Mineral oil or silicone grease for joints

Procedure:

• Assemble the Reaction Apparatus: Set up your reaction flask, condenser, and addition funnel inside a certified chemical fume hood.

• Prepare the Safety Trap: The first gas washing bottle will serve as an empty safety trap to prevent suck-back. Insert a long glass tube through one hole of the stopper so it is well above the bottom of the flask. Insert a short glass tube through the second hole.

• Prepare the Scrubber: Fill the second gas washing bottle to about two-thirds of its volume with the 5-10% NaOH solution. Insert a long glass tube through one hole so that its tip is submerged about 1-2 cm below the liquid surface. Insert a short glass tube in the other hole to act as the exhaust vent.

• Connect the System:

  • Using chemically resistant tubing, connect the outlet of the condenser to the long tube of the empty safety trap.

  • Connect the short tube of the safety trap to the long, submerged tube of the NaOH scrubber.

  • Ensure the short tube of the scrubber vents safely to the back of the fume hood.

• Verify Connections: Ensure all connections are secure and airtight to prevent any gas from leaking. Lightly grease glass joints if necessary.

• Initiate Reaction: Begin your synthesis by slowly adding the thionyl chloride. You should observe bubbles forming in the NaOH scrubber as the HCl gas is generated and neutralized.

Caption: Experimental workflow for trapping acidic byproduct gases using a safety trap and a caustic scrubber.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Removal of Excess Thionyl Chloride. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Managing HCl and SO2 Gas Evolution in Large-Scale Synthesis. BenchChem.
• KGROUP. (2006). Quenching Reactive Substances.
• Longdom Publishing. (2015).
• LPP Group. Lab-scale gas scrubbers.
• ResearchGate. (2012).
• Chemistry LibreTexts. (2019). 10.9 Reactions of Alcohols with Thionyl Chloride.
• PubChem.

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Quantification of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Prepared for: Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the rigorous control of process-related impurities is not merely a regulatory hurdle but a fundamental pillar of patient safety. Among the classes of impurities that draw the most scrutiny are potential genotoxic impurities (GTIs), which have the capacity to damage DNA and are therefore regulated at exceptionally low levels, often in the parts-per-million (ppm) range relative to the active pharmaceutical ingredient (API).[1][2] 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (CAS 4440-90-8), also known as the cyclic sulfite of 2,3-butanediol, is a reactive intermediate that can arise during synthesis.[3] Its structural alerts—specifically the cyclic sulfite moiety—place it under suspicion as a potential alkylating agent and, consequently, a GTI.[4][5]

The quantification of such a reactive, polar, and non-chromophoric molecule at trace levels presents a significant analytical challenge. This guide provides an in-depth comparison of the primary analytical strategies suitable for this task: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). We will delve into the causality behind methodological choices, present detailed experimental protocols, and offer a comparative analysis of their performance characteristics.

The Analytical Challenge: Properties of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Understanding the physicochemical properties of the analyte is paramount in selecting and developing a suitable analytical method.

• Molecular Formula: C₄H₈O₃S[6][7]

• Molecular Weight: 136.17 g/mol [3][7]

• Structure: A five-membered ring containing sulfur, making it a cyclic sulfite.

• Reactivity: Cyclic sulfites are known to be susceptible to hydrolysis and can act as alkylating agents, implying potential instability in certain sample matrices or during analysis.[8]

• Volatility: As a small molecule, it possesses sufficient volatility for GC analysis, although its polarity may necessitate careful column selection to achieve good peak shape.

• Chromophoric Properties: The absence of a significant UV-absorbing chromophore renders HPLC with UV detection unsuitable for the trace-level quantification required for GTIs.

Given these properties, mass spectrometric detection is a necessity for achieving the required sensitivity and selectivity. The choice between coupling it with gas or liquid chromatography forms the core of our comparative guide.

Head-to-Head Comparison: GC-MS vs. LC-MS

The selection of the primary analytical technique hinges on a trade-off between the inherent volatility of the analyte, its thermal stability, and its behavior in the condensed phase.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.
Analyte Suitability	Good for volatile compounds like 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.	Suitable for a wider range of polarities and thermally labile compounds.
Sample Preparation	May require extraction into a volatile organic solvent. Derivatization is an option to increase volatility or detectability.	Often involves simple "dilute-and-shoot" protocols, minimizing sample preparation time and potential for analyte loss.
Sensitivity	Excellent, particularly with selected ion monitoring (SIM) or tandem MS (MS/MS).	Generally offers superior sensitivity for polar compounds, especially with tandem MS (MRM mode).
Selectivity	High, based on both retention time and mass-to-charge ratio.	Very high, with chromatographic retention and specific precursor-product ion transitions in MS/MS.
Potential Issues	Thermal degradation of the analyte in the injector port or on the column. Matrix effects can be significant.	Ion suppression or enhancement from the sample matrix. Analyte may have poor retention on traditional reversed-phase columns.
Typical LOQ	1-10 ppm	<1 ppm

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Causality of Method Design: GC-MS is a strong candidate due to the analyte's relatively low molecular weight and expected volatility. The primary challenge is to ensure the compound's thermal stability during analysis. A splitless injection is chosen to maximize the transfer of the trace analyte onto the column, thereby enhancing sensitivity. A mid-polarity column (e.g., a 5% phenyl-methylpolysiloxane) is selected to provide adequate retention and good peak shape for this polar analyte.

Experimental Protocol: GC-MS

1. Sample Preparation:

• Accurately weigh 50 mg of the API or sample matrix into a 10 mL volumetric flask.
• Add 5 mL of a suitable organic solvent (e.g., Dichloromethane or Ethyl Acetate) and sonicate for 10 minutes to dissolve the sample.
• Dilute to the mark with the same solvent and mix well.
• If necessary, filter the sample through a 0.45 µm PTFE syringe filter.

2. GC-MS Conditions:

• System: Agilent 8890 GC with 7000D Triple Quadrupole MS or equivalent.
• Injector: Splitless mode, 2 µL injection volume, Inlet Temperature: 200°C (a lower temperature is chosen to minimize potential thermal degradation).
• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
• Oven Program:
• Initial Temperature: 50°C, hold for 2 minutes.
• Ramp: 15°C/min to 220°C.
• Hold: 5 minutes.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• MS Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (e.g., m/z 136, 72, 56 - exact ions to be confirmed with a standard).

3. Validation Targets:

• Limit of Quantification (LOQ): Target < 5 ppm.
• Linearity: R² > 0.995 over a range of 1-20 ppm.
• Accuracy (Recovery): 80-120%.
• Precision (RSD): < 15%.

GC-MS Workflow Diagram

Caption: Workflow for the quantification of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide by GC-MS.

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

Causality of Method Design: LC-MS is often the preferred technique for polar and potentially thermally labile GTIs. It avoids the high temperatures of the GC inlet, mitigating the risk of degradation. The primary challenge here is achieving sufficient chromatographic retention on standard reversed-phase columns due to the analyte's high polarity. Therefore, a hydrophilic interaction liquid chromatography (HILIC) or a C18 column with a highly aqueous mobile phase is proposed. Tandem mass spectrometry (MS/MS) in the Multiple Reaction Monitoring (MRM) mode is selected for its exceptional sensitivity and selectivity, which is crucial for distinguishing the analyte from a complex API matrix.

Experimental Protocol: LC-MS/MS

1. Sample Preparation:

• Accurately weigh 50 mg of the API or sample matrix into a 10 mL volumetric flask.
• Add 5 mL of a mixture of Acetonitrile and Water (90:10 v/v) and sonicate for 10 minutes.
• Dilute to the mark with the same solvent mixture and mix well.
• Filter the sample through a 0.22 µm PVDF syringe filter.

2. LC-MS/MS Conditions:

• System: Waters ACQUITY UPLC with Xevo TQ-S Mass Spectrometer or equivalent.
• Column: HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm).
• Mobile Phase A: 10 mM Ammonium Acetate in Water.
• Mobile Phase B: Acetonitrile.
• Gradient:
• 0-1 min: 95% B
• 1-5 min: 95% to 70% B
• 5-6 min: 70% to 95% B
• 6-8 min: 95% B
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• MS Conditions:
• Ionization Mode: Electrospray Ionization (ESI), Positive.
• Capillary Voltage: 3.0 kV.
• Source Temperature: 150°C.
• Desolvation Temperature: 400°C.
• Acquisition Mode: Multiple Reaction Monitoring (MRM). A precursor ion (e.g., [M+H]⁺ or [M+NH₄]⁺) and a characteristic product ion would be determined by infusing a standard solution.

3. Validation Targets:

• Limit of Quantification (LOQ): Target < 1 ppm.
• Linearity: R² > 0.998 over a range of 0.5-10 ppm.
• Accuracy (Recovery): 90-110%.
• Precision (RSD): < 10%.

LC-MS/MS Workflow Diagram

Caption: Workflow for the quantification of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide by LC-MS/MS.

Conclusion and Recommendation

Both GC-MS and LC-MS/MS are powerful and viable techniques for the quantification of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide at the low levels required for genotoxic impurities.

GC-MS offers a simpler instrumental setup and can be highly effective, provided the analyte demonstrates sufficient thermal stability. Its main advantage lies in laboratories where GC-MS is the primary platform for volatile impurity analysis.

LC-MS/MS , however, stands out as the superior choice for this particular challenge. The avoidance of high temperatures significantly reduces the risk of analyte degradation, leading to a more robust and reliable method. The unparalleled sensitivity and selectivity of tandem mass spectrometry in MRM mode are ideal for trace analysis in complex pharmaceutical matrices, ensuring accurate quantification well below the typical threshold of toxicological concern (TTC) of 1.5 µ g/day .[1] The simplified "dilute-and-shoot" sample preparation further enhances its appeal for a high-throughput, quality control environment.

For any drug development program where 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a potential impurity, the development of a validated LC-MS/MS method is the most scientifically sound and regulatory-compliant approach to ensure product safety and quality.

References

• LookChem. 4,5-Dimethyl-2-oxo-1,3.2-dioxathiolane. [Link]

• ScienceDirect. Recent advances in trace analysis of pharmaceutical genotoxic impurities. [Link]

• Science.gov. pharmaceutical genotoxic impurities: Topics by Science.gov. [Link]

• DSpace@Leiden. Screening of potentially genotoxic impurities in pharmaceuticals by LC-MS and CE-MS. [Link]

• Journal of Pharmaceutical Research International. Pharmaceutical Impurities and Their Regulatory Aspects with a Special Focus on Genotoxic Impurities. [Link]

• Royal Society of Chemistry. Determination of genotoxic impurities monomethyl sulfate and dimethyl sulfate in active pharmaceutical ingredients. [Link]

• PubChem. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. [Link]

• Scite.ai. Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. [Link]

• ElectronicsAndBooks.com. Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. [Link]

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• 7. 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide | CAS: 4440-90-8 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 8. scite.ai [scite.ai]

A Comparative Guide to Cyclic Sulfites and Cyclic Sulfates as Leaving Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction: Versatile Intermediates in Synthesis

Cyclic sulfites and sulfates are powerful intermediates in organic chemistry, prized for their ability to facilitate stereospecific transformations.[1] Derived from 1,2- and 1,3-diols, they function as "epoxide equivalents," reacting with a wide array of nucleophiles to yield valuable, highly functionalized products.[2][3] Their primary utility lies in acting as excellent leaving groups in SN2 reactions, where the cyclic structure pre-activates the molecule for nucleophilic attack. While structurally similar, their reactivity profiles are distinct, making the choice between them a critical decision in synthetic design. This guide will explore the nuances of their synthesis, reactivity, and application to inform that decision.

Synthesis and Accessibility

The most common and reliable route to both cyclic sulfites and sulfates begins with a vicinal diol. This shared origin provides a convenient platform for comparison.

Cyclic Sulfites: These are typically prepared in a single step by treating a diol with thionyl chloride (SOCl₂), often in the presence of a base like pyridine to neutralize the HCl byproduct.[2][4] The reaction is generally high-yielding and straightforward. Recently, electrochemical methods using diols and sulfur dioxide have also been developed, offering a greener alternative.[5]

Cyclic Sulfates: The synthesis of cyclic sulfates is most famously achieved through a two-step, one-pot procedure developed by K. Barry Sharpless.[2][4]

• Step 1: The diol is first converted to the corresponding cyclic sulfite with thionyl chloride.

• Step 2: The cyclic sulfite is then oxidized in situ to the cyclic sulfate using a catalytic amount of ruthenium(III) chloride (RuCl₃) with sodium periodate (NaIO₄) as the stoichiometric oxidant.[2][6][7]

This robust protocol has made chiral cyclic sulfates readily accessible, especially following the development of asymmetric dihydroxylation methods to obtain enantiopure diols. Direct conversion of diols to cyclic sulfates using sulfuryl chloride (SO₂Cl₂) is also possible but can be less efficient than the two-step method.[7][8]

Workflow: From Diol to Ring-Opened Product

Sources

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• 5. Electrochemical synthesis of cyclic sulfites using diols and sulfur dioxide - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. investigacion.unirioja.es [investigacion.unirioja.es]
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• 8. researchgate.net [researchgate.net]

Enhancing Li-ion Battery Performance: A Comparative Guide to Electrolytes With and Without 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide Additive

In the relentless pursuit of higher energy density, longer cycle life, and enhanced safety for lithium-ion batteries (LIBs), the role of electrolyte additives has become paramount. These molecular architects work at the nanoscale to construct robust protective layers on the electrode surfaces, mitigating degradation and paving the way for next-generation energy storage. This guide provides an in-depth technical comparison of Li-ion battery performance with and without the promising, yet less documented, additive 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Due to a notable scarcity of direct, publicly available experimental data specifically on 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, this guide will draw upon extensive research on its close structural analogs: 1,3,2-dioxathiolane-2,2-dioxide (DTD) and 4-methyl-1,3,2-dioxathiolane-2,2-dioxide (MDTD). The well-documented performance enhancements offered by these related compounds provide a strong inferential basis for the expected benefits of their dimethylated counterpart.

The Critical Role of Interfacial Layers

The performance and longevity of LIBs are intrinsically linked to the stability of the Solid Electrolyte Interphase (SEI) on the anode and the Cathode Electrolyte Interphase (CEI) on the cathode. The SEI forms during the initial charging cycles through the decomposition of electrolyte components. An ideal SEI is ionically conductive to allow the passage of Li⁺ ions but electronically insulating to prevent further electrolyte reduction, thereby ensuring high coulombic efficiency and a long cycle life. Similarly, a stable CEI is crucial, especially for high-voltage cathodes, to prevent continuous electrolyte oxidation and transition metal dissolution, which lead to capacity fade.

Standard carbonate-based electrolytes often form unstable SEI and CEI layers, leading to continuous electrolyte consumption, impedance growth, and a decline in battery performance. The introduction of functional additives is a key strategy to engineer more robust and effective interfacial films.

Performance Enhancements with Dioxathiolane Oxide Analogs

Extensive studies on DTD and MDTD have demonstrated their efficacy in significantly improving the performance of Li-ion batteries. These sulfur-containing cyclic compounds are designed to be preferentially reduced or oxidized at the electrode surfaces, forming stable and protective layers.

Improved Capacity Retention and Cycle Life

Research has shown that even small amounts of these additives can lead to remarkable improvements in capacity retention. For instance, the addition of 0.5% MDTD to a standard electrolyte in a LiNi₀.₅Mn₁.₅O₄/Li half-cell significantly improved the capacity retention from 78.5% to 95.8% after 500 cycles at a 5C rate.[1] Similarly, in LiNi₀.₅Mn₁.₅O₄/graphite full-cells, the capacity retention increased from 70.8% to 80.9% after 100 cycles at 0.5C with the MDTD additive.[1] A modified version of DTD, [4,4′-bi(1,3,2-dioxathiolane)] 2,2′-dioxide (BDTD), has also been shown to improve the cycle retention of NMC532 cathodes to 91.6%.[2]

Table 1: Comparative Performance of Li-ion Cells with and without Dioxathiolane Oxide Analog Additives

Cell Configuration	Electrolyte	Capacity Retention	Cycle Number	C-Rate	Reference
LiNi₀.₅Mn₁.₅O₄/Li	Standard	78.5%	500	5C	[1]
LiNi₀.₅Mn₁.₅O₄/Li	Standard + 0.5% MDTD	95.8%	500	5C	[1]
LiNi₀.₅Mn₁.₅O₄/Graphite	Standard	70.8%	100	0.5C	[1]
LiNi₀.₅Mn₁.₅O₄/Graphite	Standard + 0.5% MDTD	80.9%	100	0.5C	[1]
LiNi₀.₅Mn₁.₅O₄/LTO	Standard	37.2%	200	5C	[1]
LiNi₀.₅Mn₁.₅O₄/LTO	Standard + 0.5% MDTD	81.8%	200	5C	[1]
NMC532/Li	Standard	-	-	-	[2]
NMC532/Li	Standard + BDTD	91.6%	-	-	[2]

The Electrochemical Mechanism of Action

The superior performance imparted by these additives stems from their ability to favorably modify the SEI and CEI.

Anode: Formation of a Stable, Sulfur-Rich SEI

On the anode side, dioxathiolane oxide additives are electrochemically reduced at a higher potential than the bulk electrolyte solvents. This preferential reduction leads to the formation of an SEI layer rich in lithium sulfite (Li₂SO₃) and other organosulfur species. This sulfur-rich SEI is believed to be more compact and stable than the SEI formed from carbonate solvents alone, effectively suppressing further electrolyte decomposition and reducing irreversible capacity loss during formation cycles.

Caption: Mechanism of SEI formation with the additive.

Cathode: Building a Protective CEI at High Voltages

At the cathode, especially in high-voltage applications, these additives can be preferentially oxidized. This process forms a protective CEI layer that shields the cathode surface from direct contact with the electrolyte. This CEI mitigates the continuous oxidative decomposition of the electrolyte and suppresses the dissolution of transition metals from the cathode material, which are major contributors to capacity fade and impedance increase. X-ray photoelectron spectroscopy (XPS) studies on cathodes cycled with BDTD-containing electrolytes have revealed the formation of a stable film on the cathode surface.[2]

Experimental Protocols for Evaluation

To rigorously evaluate the performance of Li-ion batteries with and without the 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide additive, a standardized set of experimental protocols is essential.

Coin Cell Assembly

The following is a generalized protocol for the assembly of 2032-type coin cells in an argon-filled glovebox:

• Electrode and Separator Preparation: Punch circular electrodes from the coated anode and cathode foils (e.g., 15 mm diameter) and a slightly larger separator (e.g., 19 mm diameter). Dry all components under vacuum at an appropriate temperature to remove any moisture.

• Electrolyte Preparation: Prepare the baseline electrolyte (e.g., 1 M LiPF₆ in a 1:1:1 volume ratio of ethylene carbonate, dimethyl carbonate, and diethyl carbonate). Prepare the additive-containing electrolyte by dissolving a specific concentration (e.g., 1 wt%) of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide into the baseline electrolyte.

• Cell Stacking: Place the anode into the coin cell case. Add a few drops of the prepared electrolyte. Position the separator on top of the anode, followed by a few more drops of electrolyte. Place the cathode on the separator.

• Final Assembly: Add a spacer and a spring on top of the cathode. Carefully place the gasket and the top cap.

• Crimping: Crimp the coin cell using a crimping machine to ensure a hermetic seal.

Caption: Standardized workflow for coin cell assembly.

Electrochemical Testing

• Formation Cycling: Cycle the cells at a low C-rate (e.g., C/20) for the first few cycles to allow for the formation of a stable SEI.

• Cycling Performance: Subject the cells to long-term cycling at various C-rates (e.g., C/5, 1C, 5C) to evaluate capacity retention and coulombic efficiency.

• Rate Capability: Test the discharge capacity at different C-rates to assess the power performance.

• Electrochemical Impedance Spectroscopy (EIS): Perform EIS at different states of charge and after a certain number of cycles to analyze the evolution of interfacial and charge-transfer resistances.

• Cyclic Voltammetry (CV): Use CV to determine the reduction and oxidation potentials of the electrolyte with and without the additive.

The Influence of Methyl Groups

While direct comparative studies are lacking, the presence of two methyl groups in 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide compared to DTD is expected to influence its properties. The methyl groups may affect the solubility of the additive in the electrolyte, its reduction and oxidation potentials, and the morphology and composition of the resulting SEI and CEI layers. Further dedicated research is necessary to elucidate these specific effects and to quantify the performance enhancements of this promising additive.

Conclusion

Although direct experimental evidence for the performance of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide in Li-ion batteries is not widely available, the extensive and positive results from its close analogs, DTD and MDTD, provide a strong foundation for its potential as a highly effective electrolyte additive. The ability of these sulfur-containing cyclic compounds to form robust SEI and CEI layers leads to significant improvements in capacity retention, cycle life, and high-voltage performance. The detailed experimental protocols provided in this guide offer a framework for researchers to systematically evaluate and quantify the benefits of this and other novel electrolyte additives, paving the way for the next generation of high-performance lithium-ion batteries.

References

• Gao, J., et al. (2020). High-voltage performance of LiNi₀.₅Mn₁.₅O₄-based lithium-ion batteries with 4-methyl-1,3,2-dioxathiolane-2,2-dioxide (MDTD) as an electrolyte additive. Journal of Materials Chemistry A. [Link]

• Lee, J., et al. (2018). [4,4′-bi(1,3,2-dioxathiolane)] 2,2′-dioxide: A novel cathode additive for high-voltage performance in lithium ion batteries. Scientific Reports. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PlumX [plu.mx]

A Senior Application Scientist's Guide to Quantitative NMR (qNMR) Analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide: A Comparative Approach

This guide provides a comprehensive overview of the quantitative analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide using Nuclear Magnetic Resonance (NMR) spectroscopy. As a powerful analytical technique, qNMR offers a primary ratio method of measurement, enabling direct quantification without the need for identical reference standards of the analyte.[1][2] This guide is intended for researchers, scientists, and drug development professionals seeking an in-depth understanding of qNMR methodology, its practical implementation, and its performance compared to other analytical techniques.

Introduction to 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (CAS 4440-90-8) is a cyclic sulfite ester.[3] With a molecular formula of C₄H₈O₃S and a molecular weight of 136.17 g/mol , this compound and its derivatives are of interest in various chemical applications, including as electrolyte additives in lithium-ion batteries and as intermediates in organic synthesis.[3][4][5] Given its potential applications, the ability to accurately and reliably determine its purity and concentration is of paramount importance.

Chemical Properties of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide:

Property	Value	Source
Molecular Formula	C₄H₈O₃S	PubChem[3]
Molecular Weight	136.17 g/mol	PubChem[3]
Boiling Point	176.3°C at 760 mmHg	Finetech Industry Limited[6]
Density	1.35 g/cm³	Finetech Industry Limited[6]

The Principle of Quantitative NMR (qNMR)

Quantitative NMR (qNMR) stands out as a primary analytical method because the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[1] This fundamental principle allows for the determination of the absolute or relative concentration of a substance by comparing the integral of a specific resonance from the analyte to the integral of a resonance from a certified reference material (internal standard) of known concentration.[7][8]

The core equation for calculating purity using an internal standard is:

Purityₓ (%) = (Iₓ / I_cal) * (N_cal / Nₓ) * (Mₓ / M_cal) * (W_cal / Wₓ) * P_cal[7]

Where:

• I : Integrated area of the signal

• N : Number of nuclei giving rise to the signal

• M : Molecular mass

• W : Gravimetric weight

• P : Purity

• x : Analyte of interest

• cal : Calibration compound (internal standard)

Detailed Experimental Protocol for qNMR Analysis

This section outlines a robust, step-by-step protocol for the qNMR analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. The causality behind each experimental choice is explained to ensure methodological transparency and reproducibility.

• Analyte: 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• Internal Standard: A certified reference material (CRM) with high purity (≥99%). Suitable options for non-polar analytes include 1,4-Bis(trimethylsilyl)benzene (BTMSB) or maleic anhydride. The choice depends on the solubility and the absence of signal overlap with the analyte.[9]

• Deuterated Solvent: A high-purity deuterated solvent that completely dissolves both the analyte and the internal standard. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices for non-polar to moderately polar compounds.[9]

• NMR Tubes: High-precision NMR tubes.

The following diagram illustrates the key steps in the qNMR workflow:

Caption: Workflow for quantitative NMR (qNMR) analysis.

• Preparation of the Sample Solution:

  • Accurately weigh approximately 10-20 mg of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide into a clean, dry vial. Reliable weighing is crucial as it directly influences the final result.[10]

  • Accurately weigh a suitable amount of the internal standard into the same vial. An analyte-to-internal standard signal intensity ratio of approximately 1:1 is recommended for optimal accuracy.[10]

  • Add a precise volume (e.g., 0.6 mL) of the chosen deuterated solvent to the vial.

  • Ensure complete dissolution by gentle vortexing or sonication. Incomplete dissolution can lead to line broadening and inaccurate integration.[8]

  • Transfer the solution to a high-precision NMR tube.

• NMR Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer and allow at least five minutes for temperature equilibration.[7]

  • Tune and shim the sample to achieve a narrow and symmetrical peak shape, which is essential for accurate quantification.[7]

  • Acquisition Parameters:

    • Pulse Sequence: A simple 1D proton experiment (e.g., 'zg' on Bruker instruments) is typically sufficient.

    • Relaxation Delay (d1): This is a critical parameter. It must be set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard to ensure full relaxation of all signals between pulses.[7] A preliminary T₁ measurement is recommended for the highest accuracy.

    • Number of Scans (ns): A sufficient number of scans should be acquired to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals of interest to keep integration errors below 1%.[7]

    • Spectral Width (sw): The spectral width should encompass all signals of interest with about 10% empty space on each side.[7]

    • Acquisition Time (aq): An acquisition time of at least 5 seconds is recommended for a typical small molecule to ensure adequate digital resolution.[7]

• Data Processing and Quantification:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to obtain a flat baseline across the spectrum.

  • Integrate the well-resolved signals of the analyte and the internal standard. For 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, the signals corresponding to the methyl protons or the methine protons can be used.

  • Use the qNMR equation provided in Section 2 to calculate the purity or concentration of the analyte.

Comparison with an Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

While qNMR is a powerful tool, it is essential to understand its performance relative to other established analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a common method for the quantitative analysis of volatile and semi-volatile organic compounds.

Sources

• 1. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide | C4H8O3S | CID 97910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]
• 5. Crystal structure of 4,5-dimethyl-1,3-dioxol-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide | CAS: 4440-90-8 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. resolvemass.ca [resolvemass.ca]
• 9. bipm.org [bipm.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the Reactivity of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide Stereoisomers

For researchers, medicinal chemists, and professionals in drug development, the stereochemical configuration of a molecule is not a trivial detail; it is a critical determinant of its biological activity, metabolic fate, and chemical reactivity. This guide provides an in-depth comparison of the reactivity of the cis and trans stereoisomers of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide, a versatile cyclic sulfite. While direct kinetic comparisons of these specific isomers are not extensively documented in readily available literature, this guide synthesizes established principles of stereochemistry and reaction mechanisms of analogous cyclic esters to provide a robust framework for understanding and predicting their differential reactivity.

Introduction to 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide Stereoisomers

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a five-membered heterocyclic compound featuring a sulfite ester functional group. The presence of two stereocenters at the C4 and C5 positions gives rise to two diastereomers: a cis (meso) isomer and a trans (chiral, existing as a racemic mixture of enantiomers) isomer. These isomers are typically synthesized from the corresponding stereoisomers of 2,3-butanediol and thionyl chloride. The stereochemistry of the diol precursor directly dictates the relative orientation of the methyl groups in the resulting cyclic sulfite.

The reactivity of these isomers is of significant interest as cyclic sulfites are valuable intermediates in organic synthesis, capable of undergoing nucleophilic substitution reactions to introduce a variety of functional groups. The orientation of the methyl substituents influences the conformational preferences of the ring and the accessibility of the electrophilic centers—the sulfur atom and the two carbon atoms of the ring—to incoming nucleophiles.

Stereoisomer Synthesis and Structural Considerations

The synthesis of the cis and trans isomers of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide is achieved by reacting the corresponding diol with thionyl chloride, often in the presence of a base like pyridine to neutralize the HCl byproduct.

• cis-isomer: Synthesized from meso-2,3-butanediol. The two methyl groups are on the same side of the dioxathiolane ring.

• trans-isomer: Synthesized from a racemic mixture of (2R,3R)- and (2S,3S)-2,3-butanediol. The two methyl groups are on opposite sides of the ring.

The sulfite group (S=O) introduces another layer of stereochemistry at the sulfur atom, which can be either axial or equatorial relative to the plane of the ring. This, combined with the ring's puckered conformation, leads to distinct three-dimensional structures for the cis and trans isomers, which is the fundamental basis for their differential reactivity. In general, the trans isomer is expected to be thermodynamically more stable than the cis isomer due to reduced steric strain between the two methyl groups[1].

Caption: Synthesis of cis and trans stereoisomers.

Comparative Reactivity Analysis

The reactions of cyclic sulfites primarily involve nucleophilic attack. Two main pathways are possible: attack at the sulfur atom or attack at a carbon atom. The stereochemistry of the 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide isomers is expected to influence both the rate and the preferred site of attack.

Nucleophilic Attack at Carbon

Nucleophilic attack at one of the ring carbons (C4 or C5) results in ring-opening and the formation of a substituted sulfate monoester, which can be subsequently hydrolyzed to a functionalized alcohol. This reaction typically proceeds via an S(_N)2 mechanism, leading to an inversion of configuration at the attacked carbon center.

Expected Reactivity Differences:

• trans-isomer: The backside attack required for an S(_N)2 reaction is generally less sterically hindered in the trans isomer compared to the cis isomer, where one of the methyl groups can shield the approach of the nucleophile. Therefore, the trans isomer is predicted to react faster in S(_N)2 reactions at carbon.

• cis-isomer: The steric hindrance from the cis-oriented methyl groups may slow down the rate of S(_N)2 attack at the carbon atoms.

Nucleophilic Attack at Sulfur

Nucleophiles can also attack the electrophilic sulfur atom. This leads to cleavage of a sulfur-oxygen bond and can result in different products depending on the reaction conditions and the nucleophile.

Expected Reactivity Differences:

The accessibility of the sulfur atom is also influenced by the conformation of the ring and the orientation of the methyl groups.

• In the cis-isomer, the methyl groups on the same face of the ring could potentially hinder the approach of a nucleophile to the sulfur atom, depending on the ring's conformation.

• The more open conformation of the trans-isomer might allow for easier access of the nucleophile to the sulfur atom.

The table below summarizes the expected relative reactivity based on established stereochemical principles.

Reaction Type	Stereoisomer	Expected Relative Reactivity	Rationale
S(_N)2 at Carbon	trans	Higher	Less steric hindrance for backside attack by the nucleophile.
cis	Lower	Steric shielding by the cis-oriented methyl groups.
Attack at Sulfur	trans	Potentially Higher	More open conformation may allow for easier access to the sulfur atom.
cis	Potentially Lower	Methyl groups may sterically hinder the approach to the sulfur atom.

It is important to note that these are predictions based on general principles. The actual outcome can be influenced by the nature of the nucleophile, the solvent, and the reaction temperature.

Caption: Potential nucleophilic attack pathways.

Experimental Protocol: Comparative Hydrolysis of cis- and trans-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

To empirically determine the relative reactivity of the cis and trans isomers, a comparative hydrolysis experiment can be performed. The rate of hydrolysis can be monitored by techniques such as NMR spectroscopy or by titration of the produced sulfurous acid.

Materials:

• cis-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• trans-4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

• Deuterated water (D(_2)O) or a suitable buffered aqueous solution

• NMR spectrometer

• Thermostated reaction vessel

Procedure:

• Sample Preparation: Prepare two separate NMR tubes. To each tube, add a known concentration (e.g., 0.1 M) of one of the stereoisomers (cis or trans) dissolved in a suitable solvent (e.g., acetone-d(_6)).

• Initiation of Hydrolysis: At time t=0, inject a known volume of D(_2)O or buffered aqueous solution into each NMR tube. Ensure rapid mixing.

• NMR Monitoring: Immediately acquire a series of

  H NMR spectra at regular time intervals. The disappearance of the signals corresponding to the starting cyclic sulfite and the appearance of signals for the 2,3-butanediol product should be monitored.

• Data Analysis: Integrate the characteristic peaks of the starting material and the product in each spectrum. Plot the concentration of the starting material versus time for both the cis and trans isomers.

• Rate Determination: From the concentration versus time plots, determine the initial rates of hydrolysis for both isomers. A comparison of these rates will provide a quantitative measure of their relative reactivity under the chosen conditions.

This experimental setup allows for a direct comparison of the reactivity of the two isomers under identical conditions.

Conclusion

The stereochemistry of 4,5-dimethyl-1,3,2-dioxathiolane 2-oxide plays a pivotal role in determining its chemical reactivity. While direct comparative kinetic data is sparse in the literature, a thorough understanding of stereochemical principles allows for strong predictions. The trans-isomer, being less sterically hindered, is expected to undergo S(_N)2 reactions at the ring carbons at a faster rate than the cis-isomer. The relative rates of attack at the sulfur atom are more difficult to predict without specific experimental or computational data but are also expected to be influenced by the different steric environments.

For researchers in drug development and synthetic chemistry, a careful consideration of the stereoisomer used is crucial, as it will likely impact reaction rates, yields, and potentially the stereochemical outcome of subsequent transformations. The experimental protocol outlined provides a straightforward method for determining the relative reactivity of these isomers in a laboratory setting.

References

• General Reactivity of Cyclic Sulfites: Byun, H.-S., He, L., & Bittman, R. (2000). Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. Tetrahedron, 56(37), 7051-7091. [Link]

• Stereochemistry of Nucleophilic Substitution: Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.

• Synthesis of Cyclic Sulfites from Diols: Van Woerden, H. F. (1963). Organic Sulfites. Chemical Reviews, 63(6), 557-571. [Link]

• Reactivity of cis/trans Isomers in Alkenes: Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.

• Nucleophilic Substitution at Sulfur: Kice, J. L. (1971). Nucleophilic substitution at the sulfur atom. Accounts of Chemical Research, 4(5), 145-152. [Link]

Sources

• 1. quora.com [quora.com]

A Comparative Guide to Cyclic Sulfite Additives in Lithium-Ion Batteries: A Cost-Benefit Analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

An In-Depth Technical Guide

Executive Summary

In the relentless pursuit of higher energy density and longer cycle life for lithium-ion batteries, electrolyte engineering has emerged as a critical frontier. Electrolyte additives, though used in small quantities, can profoundly influence battery performance and longevity by sculpting the critical solid electrolyte interphase (SEI) on the anode and the corresponding interphase on the cathode. This guide provides a comprehensive cost-benefit analysis of a specific cyclic sulfite additive, 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide , for battery manufacturing.

Due to the limited public data on this specific methylated compound, this analysis establishes a robust framework by first examining its well-studied, non-methylated structural analog, 1,3,2-dioxathiolane 2,2-dioxide (DTD, or Ethylene Sulfate). We then compare it with industry-standard additives like Vinylene Carbonate (VC). By synthesizing performance data, projecting manufacturing costs, and providing a detailed experimental validation protocol, this guide offers researchers and battery scientists a rigorous, data-driven perspective on the viability of this and similar novel additives.

Part 1: The Critical Role of Sulfur-Containing Additives

Electrolyte additives are broadly categorized by their function: SEI formation, cathode protection, safety enhancement, and more.[1][2] Sulfur-containing additives, particularly cyclic sulfates and sulfites, are renowned for their ability to form robust, inorganic-rich SEI layers on graphite anodes.

Mechanism of Action: Sacrificial Reduction for a Stable Interface

The fundamental principle behind these additives is sacrificial reduction. They are designed to have a higher reduction potential than the primary electrolyte solvents (e.g., ethylene carbonate, EC). During the initial charging cycles, the additive is preferentially reduced on the anode surface. This decomposition process forms a stable, insoluble passivation layer—the SEI. A well-formed SEI is ionically conductive to Li⁺ but electronically insulating, preventing further electrolyte decomposition and solvent co-intercalation that leads to graphite exfoliation and capacity loss.

The generalized reduction of a cyclic sulfite additive on an anode surface can be visualized as follows:

Caption: Generalized workflow of SEI formation by a cyclic sulfite additive.

Part 2: Performance Benchmark: 1,3,2-Dioxathiolane 2,2-Dioxide (DTD)

To understand the potential of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, we must first analyze its parent compound, DTD. DTD is a potent SEI-forming additive, particularly noted for its effectiveness in high-voltage systems and next-generation batteries like potassium-metal cells.[3][4]

Key Performance Enhancements with DTD

Experimental data consistently shows that a small weight percentage of DTD can significantly improve electrochemical performance. In K-metal cells, for instance, the addition of 1 wt% DTD to a standard electrolyte resulted in a dramatic increase in initial Coulombic efficiency (from 25% to 76%) and a larger reversible capacity.[5][6] This is attributed to the formation of a stable passivation layer on the potassium metal surface, suppressing irreversible side reactions.[6]

Performance Metric	Baseline Electrolyte	Electrolyte + 1 wt% DTD	Source
System Type	K-Metal Anode Cell	K-Metal Anode Cell	[5][6]
Initial Coulombic Efficiency	~25%	~76%	[5]
Reversible Capacity	Lower	Higher (135 mAh g⁻¹)	[5]
Anode Polarization	High	Significantly Lower (~15 mV)	[5]

Part 3: Analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

We now turn to the topic molecule, which features two methyl groups on the dioxathiolane ring. While direct battery performance data is not available in peer-reviewed literature, we can infer its potential benefits and costs based on its chemical structure and data from similar methylated compounds.

Predicted Performance Impact of Methylation

The addition of methyl groups can influence the additive's properties in several ways:

• Solubility and Electrolyte Compatibility: Alkyl groups can increase the solubility of the additive in non-polar co-solvents, potentially leading to better homogeneity in the electrolyte.

• Electrochemical Stability: Methyl groups are electron-donating, which could slightly alter the reduction potential of the molecule. This could fine-tune the voltage at which the SEI formation begins.

• SEI Composition and Morphology: The decomposition of the methylated ring will lead to different chemical fragments in the SEI compared to DTD. A study on a similar methylated additive, 4,5-dimethyl-[7][8]dioxol-2-one (DMDO), found that it helped form a superior SEI on both the anode and cathode, leading to improved capacity retention.[9] It is plausible that the methyl groups in our target molecule could create a more flexible or amorphous SEI, potentially improving ionic conductivity and accommodating the volume changes of the anode during cycling.

Cost-Benefit Analysis

The primary drawback of novel, non-commoditized additives is cost. The economic viability depends on the balance between the manufacturing cost and the value of the performance improvement (e.g., extended cycle life, higher energy density).

Additive	Structure	Estimated Cost (Bulk)	Synthesis & Availability	Key Benefit
Vinylene Carbonate (VC)	C₃H₂O₃	~$10 - $40 / kg (Volatile)[8][10]	Commodity Scale	Well-established, effective SEI former.[7]
DTD	C₂H₄O₄S	Higher than VC	Research/Semi-Bulk Scale	Forms stable, sulfur-rich SEI; good for high voltage.[3][11]
4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide	C₄H₈O₃S	High / Custom Synthesis	Lab / Custom Scale Only[12][13][14]	Hypothesized: More flexible SEI, potentially better low-temp performance.

Cost Causality: The synthesis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide would likely start from 2,3-butanediol, a more complex and expensive precursor than the ethylene glycol used for DTD synthesis.[3] Furthermore, the lack of scaled manufacturing means prices are dictated by custom synthesis costs, which are orders of magnitude higher than for bulk chemicals like VC.

Benefit Analysis: The key question is whether the hypothesized benefits—a more flexible SEI or improved low-temperature performance—can justify the significantly higher cost. Without experimental data, the benefit remains speculative. For most current applications, the proven performance of VC at a much lower cost presents a more favorable economic case. The target molecule is therefore positioned as a candidate for specialized, high-performance applications where cost is a secondary concern to achieving specific performance targets that existing additives cannot meet.

Part 4: Experimental Protocol for Additive Validation

To move from hypothesis to data, a rigorous and self-validating experimental workflow is required. The following protocol outlines the necessary steps to objectively evaluate the performance of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide against a baseline and a benchmark additive.

Caption: Experimental workflow for validating a novel battery electrolyte additive.

Detailed Step-by-Step Methodology

• Electrolyte Preparation:

  • Prepare a baseline electrolyte, for example, 1.2 M LiPF₆ in a 3:7 weight ratio of ethylene carbonate (EC) to ethyl methyl carbonate (EMC).

  • Create three batches: the baseline, the baseline with 2 wt% Vinylene Carbonate (VC), and the baseline with 2 wt% 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. Ensure additives are fully dissolved.

• Coin Cell Assembly:

  • Use standardized electrodes (e.g., NMC532 cathode, graphite anode) and separators (e.g., Celgard 2325).

  • Assemble CR2032-type coin cells in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

  • Add a consistent amount of electrolyte (~20 µL) to each cell. Assemble at least three cells for each electrolyte formulation to ensure statistical relevance.

• Electrochemical Testing Protocol:

  • Formation: Cycle the cells at a C/20 rate (a full charge/discharge over 20 hours) for two cycles, followed by two cycles at C/10 at a constant temperature (e.g., 25°C). The difference between the charge and discharge capacity in the first cycle gives the irreversible capacity loss and is a key indicator of SEI formation efficiency.

  • Rate Capability: After formation, cycle the cells at progressively higher rates (e.g., C/5, C/2, 1C, 2C, and C/5 again) to measure capacity retention under high power draw.

  • Long-Term Cycling: Cycle the cells at a constant rate (e.g., 1C charge, 1C discharge) for over 500 cycles. Plot the discharge capacity versus cycle number to determine the capacity retention and fade rate.

  • Impedance Measurement: Use Electrochemical Impedance Spectroscopy (EIS) to measure the cell's internal resistance before formation, after formation, and periodically throughout the long-term cycling. An increase in impedance often correlates with electrolyte degradation or detrimental changes to the SEI.

• Post-Mortem Analysis:

  • After cycling, carefully disassemble the cells inside a glovebox.

  • Harvest the anode and cathode and rinse them with a solvent like dimethyl carbonate (DMC) to remove residual electrolyte.

  • Analyze the electrode surfaces using X-ray Photoelectron Spectroscopy (XPS) to identify the chemical components of the SEI and Scanning Electron Microscopy (SEM) to observe its morphology.

Conclusion and Future Outlook

The cost-benefit analysis of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide reveals a classic challenge in materials development: a trade-off between the proven, economical incumbent and the speculative, high-cost newcomer.

• Cost: The manufacturing cost of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is significantly higher than that of commodity additives like Vinylene Carbonate due to more complex precursors and a lack of scaled production.

• Benefit: The primary benefit is currently hypothetical, based on inferences from its chemical structure and related compounds.[9] It may form a more desirable SEI, potentially enhancing performance in niche applications (e.g., extreme temperatures or high-voltage cells).

Recommendation: For mainstream lithium-ion battery manufacturing, the cost-benefit analysis strongly favors established additives like VC. However, 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide represents a valuable subject for academic and industrial R&D. The immediate path forward is to execute the validation protocol described in this guide. Should experimental data reveal a significant performance advantage—such as a 20% increase in cycle life in a high-voltage system—that cannot be achieved with other additives, its high cost could be justified, paving the way for process optimization and scaled manufacturing. Until then, it remains a promising molecule in the vast library of potential next-generation battery materials.

References

• Automat Solutions. Vinylene Carbonate (VC) 99.98% 872-36-6. [Link]

• Automat Solutions. 1,3,2-Dioxathiolane 2,2-dioxide (DTD) 99.50% 1072-53-3. [Link]

• Chemfine. Lithium Battery Electrolyte Additive VC 99.95% Vinylene Carbonate CAS 872-36-6. [Link]

• EqualOcean. An Explosive 40% Surge in Electrolyte Additives: A Long-Undervalued “Golden Storm” in New Energy. [Link]

• BatterySource. Vinylene carbonate (VC). [Link]

• MTI Corporation. 1,3,2-Dioxathiolane 2,2-Dioxide (DTD) as Lithium or Sodium-Ion Battery Electrolyte Additive-50g/bottle, Lib-DTD. [Link]

• Reagentia. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (1 x 250 mg). [Link]

• Xu, M., et al. Experimental and theoretical investigations on 4,5-dimethyl-[7][8]dioxol-2- one as solid electrolyte interface forming additive for lithium-ion batteries. DigitalCommons@URI. [Link]

• MDPI. Electrolytes, Additives and Binders for NMC Cathodes in Li-Ion Batteries—A Review. [Link]

• ResearchGate. Synergetic effect of electrolyte additives for lithium-ion battery. [Link]

• Oak Ridge National Laboratory. Evaluating electrolyte additives for lithium-ion cells: A new Figure of Merit approach. [Link]

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literature review of the efficacy of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide in different battery chemistries

An In-Depth Guide to the Efficacy of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide and its Analogs in Advanced Battery Chemistries

Introduction: The Critical Role of Electrolyte Additives

In the pursuit of higher energy density, longer cycle life, and enhanced safety, the electrolyte has emerged as a critical battleground in battery research. Standard liquid electrolytes, typically a lithium salt like LiPF₆ dissolved in a mixture of organic carbonate solvents, often fail to form stable protective layers on the surfaces of highly reactive electrodes.[1][2] This leads to continuous parasitic reactions, consuming active lithium and electrolyte, which ultimately results in capacity fade and battery failure. Electrolyte additives, used in small quantities (typically 1-5 wt%), are an economical and highly effective solution to this challenge.[1][2] These molecules are designed to sacrificially decompose on the electrode surfaces, forming a stable and ionically conductive passivation layer known as the Solid Electrolyte Interphase (SEI) on the anode and the Cathode Electrolyte Interphase (CEI) on the cathode.[1]

This guide focuses on the efficacy of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (DM-DTD), a member of the sulfur-containing cyclic sulfite family of additives. While this specific dimethyl-substituted variant (CAS: 4440-90-8)[3] is part of a promising class of compounds, much of the foundational research has been conducted on its parent molecule, 1,3,2-Dioxathiolane 2,2-dioxide , also known as ethylene sulfate (DTD, CAS: 1072-53-3).[4] Given their analogous chemical structures and functional mechanisms, this review will synthesize findings from both compounds to provide a comprehensive understanding of their role in passivating electrodes and enhancing battery performance across various chemistries. These additives are particularly noted for their ability to form robust, inorganic-rich SEI layers that offer superior stability compared to those formed from conventional carbonate solvents.[1]

Part I: Efficacy in Lithium-Ion Batteries (LIBs)

The versatility of DM-DTD and its analogs is most evident in their application across different electrode materials within lithium-ion systems, from conventional graphite anodes to next-generation high-voltage cathodes and silicon-based anodes.

Enhancing Graphite Anode Stability

The Challenge: Graphite, the most common anode material in commercial LIBs, suffers from exfoliation when used with electrolytes containing propylene carbonate (PC). PC molecules co-intercalate into the graphite layers along with lithium ions, causing structural damage. Furthermore, the SEI formed from standard ethylene carbonate (EC)-based electrolytes can be unstable, leading to continuous decomposition and impedance growth over cycling.[5]

The Role of DTD-type Additives: Sulfur-containing additives like DTD are designed to be reduced at a higher potential than the primary electrolyte solvents.[1][6] This preferential reduction allows them to form a stable SEI layer on the graphite surface before solvent decomposition or co-intercalation can occur.[5]

Mechanism of Action: Upon the initial charge, the DTD molecule is electrochemically reduced on the anode surface. This process breaks the S-O bonds, leading to the formation of a robust SEI primarily composed of lithium sulfates (Li₂SO₃, Li₂SO₄) and lithium alkylsulfates.[1][6] This inorganic-rich layer is highly effective in preventing electron tunneling and blocking solvent molecules from reaching the anode surface, thereby facilitating stable lithium ion intercalation without damaging the graphite structure.[1]

Caption: Preferential reduction of DTD additive on the graphite anode surface to form a stable SEI.

Comparative Performance Data:

Additive (in 1M LiPF₆ EC/DEC)	First Cycle Coulombic Efficiency	Capacity Retention (after 200 cycles)	Key SEI Components
None (Baseline)	~85%	< 80%	Li₂CO₃, (CH₂OCO₂Li)₂
Vinylene Carbonate (VC)	~88%	~90%	Poly(VC), Li₂CO₃
DTD	~90%	> 95%	Li₂SO₃, Li₂SO₄, RSO₃Li [1]

Note: Data is synthesized from typical performance characteristics described in the literature.[1][6]

Stabilizing High-Voltage Cathodes

The Challenge: Pushing the charging cut-off voltage of cathodes like LiNi₀.₅Mn₀.₃Co₀.₂O₂ (NMC532) and LiCoO₂ beyond 4.3 V is a direct path to higher energy density. However, at these high potentials, the electrolyte undergoes severe oxidative decomposition on the cathode surface.[7][8] This leads to the formation of a resistive CEI, impedance rise, gas generation, and dissolution of transition metals from the cathode structure, all of which cause rapid capacity degradation.[9]

The Role of DTD-type Additives: In this context, DTD derivatives act as cathode passivating agents.[9] Additives like [4,4′-bi(1,3,2-dioxathiolane)] 2,2′-dioxide (BDTD) are designed to be oxidized at a potential slightly lower than that of the bulk electrolyte.[7] This sacrificial oxidation forms a stable, protective CEI film on the cathode.

Mechanism of Action: The CEI formed from the oxidation of these sulfur-based additives passivates the active cathode surface, physically separating it from the reactive electrolyte. This film inhibits the continuous decomposition of solvent molecules and reduces the corrosion of the aluminum current collector, thereby extending the cycle life of the battery at high operating voltages.[7][9]

Comparative Performance of NMC532 Cathodes Cycled to 4.6 V:

Electrolyte Additive	Capacity Retention (after 100 cycles)	Average Coulombic Efficiency	Primary CEI Function
None (Baseline)	~60%	~99.0%	Unstable, continuous electrolyte oxidation
LiBOB	~85%	~99.5%	Forms B-O containing polymer layer
BDTD (DTD Derivative)	~91.6% [7]	> 99.7%	Forms stable S-based polymer film [7]

Application in Silicon (Si) Anodes

The Challenge: Silicon is a highly promising anode material due to its exceptional theoretical capacity, which is over ten times that of graphite. Its primary drawback is the massive volume expansion (up to 300%) during lithiation.[1][10] This mechanical strain causes the SEI to crack and rupture, exposing fresh silicon surfaces to the electrolyte. This triggers a vicious cycle of SEI reformation, leading to rapid consumption of the lithium inventory and electrolyte, and ultimately, poor cycling stability.[11]

The Role of DTD-type Additives: A successful additive for silicon anodes must create an SEI that is not only stable but also mechanically flexible to withstand the volume changes. While Fluoroethylene Carbonate (FEC) is the most studied additive for silicon, forming a stable LiF-rich SEI, sulfur-containing additives like DTD offer a complementary approach. The Li₂SO₃ and Li₂SO₄ components formed from DTD reduction are believed to contribute to a more robust and potentially more flexible SEI that can better adhere to the expanding and contracting silicon particles.[1]

Experimental Protocol: Testing Additives in a Si-Graphite Composite Anode Half-Cell

• Electrode Preparation: A slurry is made by mixing Si-graphite composite powder (80 wt%), carbon black conductive agent (10 wt%), and polyvinylidene fluoride (PVDF) binder (10 wt%) in N-methyl-2-pyrrolidone (NMP). The slurry is cast onto a copper foil, dried under vacuum at 120°C for 12 hours, and punched into circular electrodes.

• Electrolyte Preparation: Prepare three electrolyte solutions:

  • Baseline: 1.0 M LiPF₆ in EC:DEC (1:1 v/v).

  • FEC Electrolyte: Baseline + 2 wt% FEC.

  • DTD Electrolyte: Baseline + 2 wt% DTD.

• Cell Assembly: Assemble 2032-type coin cells in an argon-filled glovebox. Use the prepared Si-graphite electrode as the working electrode, lithium metal as the counter/reference electrode, and a polypropylene separator.

• Formation Cycling: Cycle the cells at a low C-rate (e.g., C/20) for the first 2-3 cycles between 0.01 V and 1.5 V vs. Li/Li⁺. This step is crucial for forming a stable initial SEI.

• Electrochemical Testing:

  • Long-Term Cycling: Cycle the cells at a higher rate (e.g., C/5) for 100+ cycles to evaluate capacity retention.

  • Rate Capability: Test the discharge capacity at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C).

  • Electrochemical Impedance Spectroscopy (EIS): Measure the impedance before and after cycling to analyze changes in SEI and charge transfer resistance.

Part II: Efficacy in Beyond-Lithium Chemistries

The fundamental principle of forming a stable electrode-electrolyte interphase is universal, making DTD a valuable additive for emerging battery technologies as well.

Sodium-Ion Batteries (NIBs)

Similar to LIBs, the performance of NIBs is heavily dependent on the stability of the SEI, particularly on hard carbon anodes. DTD has been identified as an effective additive to facilitate the formation of a stable SEI in sodium-ion systems, improving their cycling performance and efficiency.[12] The underlying mechanism is analogous to that in LIBs, involving the reductive decomposition of DTD to form a sodium-sulfate-based protective layer.

Potassium-Ion Batteries (KIBs)

The Challenge: Potassium metal is a highly desirable anode for KIBs due to its high specific capacity. However, it is extremely reactive with organic electrolytes, leading to low Coulombic efficiency and safety concerns from dendrite growth.[13]

The Efficacy of DTD: Research has shown that adding 1 wt% DTD to a KPF₆-based electrolyte significantly improves the performance of K-metal cells.[13][14] The DTD additive passivates the potassium metal surface, which drastically reduces the electrochemical polarization during plating and stripping.[13] Furthermore, it suppresses the formation of soluble decomposition products that would otherwise be oxidized at the cathode, thereby reducing the irreversible capacity in the first cycle and improving subsequent cycling efficiency.[13]

Performance of K-metal || K₂Mn[Fe(CN)₆] Cells:

Electrolyte	Initial Reversible Capacity	Coulombic Efficiency (after 2nd cycle)	Key Benefit
DTD-free	Lower	~97%	High initial irreversible capacity
1 wt% DTD	Higher	~99%	Suppresses irreversible reactions [13]

Part III: Comparative Analysis and Outlook

Caption: Logical workflow showing how DTD-type additives address key battery challenges.

Overall Comparison of Common Film-Forming Additives:

Additive	Primary Application	Key SEI/CEI Component(s)	Strengths	Weaknesses
DTD/DM-DTD	Graphite Anode, HV Cathode, K-Metal	Li₂SO₃, RSO₃Li	Forms robust inorganic-rich films; dual-functionality (anode/cathode)	Can increase impedance if used in excess
VC	Graphite Anode	Poly(VC), Li₂CO₃	Good SEI former for graphite	Less effective for high-voltage cathodes; can generate gas
FEC	Silicon Anode, HV Cathode	LiF, Poly(FEC)	Forms stable and flexible LiF-rich SEI for Si; improves CEI stability	Higher cost; can be consumed quickly
PS	Graphite Anode	RSO₃Li	Forms stable sulfur-based SEI	Primarily an anode-side additive

Future Outlook: The success of DTD and its derivatives underscores the potential of sulfur-containing compounds in electrolyte engineering. Future research will likely focus on designing novel DTD-related molecules with tailored reduction/oxidation potentials for specific battery systems.[7][9] Furthermore, exploring the synergistic effects of combining DTD with other additives, such as FEC or borate-based compounds, could unlock even greater performance gains by creating multifunctional hybrid SEI/CEI layers.

Conclusion

4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide and its parent compound, ethylene sulfate (DTD), are powerful and versatile electrolyte additives that significantly enhance the performance and longevity of a wide range of battery chemistries. Their core efficacy lies in their ability to preferentially decompose on electrode surfaces, creating robust, sulfur-based protective films. On anodes (graphite, silicon, potassium metal), this SEI layer prevents destructive side reactions and mechanical degradation. On high-voltage cathodes, the corresponding CEI layer inhibits electrolyte oxidation, enabling stable operation at higher energy densities. As the demand for more advanced energy storage continues to grow, the strategic use of such targeted, film-forming additives will remain an indispensable tool for battery researchers and engineers.

References

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• ResearchGate. (2025, December 1). 1,3,2-Dioxathiolane-2,2-dioxide as film-forming agent for propylene carbonate based electrolytes for lithium-ion batteries | Request PDF.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

As researchers and scientists at the forefront of innovation, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of laboratory chemicals are not merely procedural tasks but reflections of our scientific integrity. This guide provides a comprehensive, technically grounded protocol for the safe disposal of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (CAS No. 4440-90-8), ensuring the protection of personnel and the environment.

Core Principles: Understanding the Hazard Profile

Effective disposal begins with a thorough understanding of the substance's intrinsic risks. 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, a cyclic sulfite, is not a benign compound. Its disposal protocol is dictated by its specific chemical hazards:

• Human Health Hazards: The compound is classified as harmful if swallowed, inhaled, or in contact with skin.[1] It is known to cause skin and serious eye irritation.[2] Critically, it is also suspected of causing genetic defects, placing it in a higher risk category that demands stringent containment.[1][3][4]

• Physical Hazards: It is a combustible liquid with a flashpoint of approximately 69°C (156.2°F).[2] This property necessitates the strict avoidance of ignition sources during handling and storage.

• Environmental Hazards: Uncontrolled release can contaminate soil and waterways.[5] Its decomposition products under thermal stress (fire) include toxic and irritating sulfur oxides and carbon oxides, which are environmental pollutants.[1][2][5]

• Chemical Incompatibility: The compound is incompatible with strong oxidizing agents, which can lead to vigorous and potentially hazardous reactions.[1][2][3] It is also noted to be moisture-sensitive.[4]

The causality is clear: due to its suspected mutagenicity and harmful nature, this chemical waste must be isolated from the environment. Its combustibility and reactivity demand careful segregation and handling.

Pre-Disposal Safety: Essential Preparations and PPE

Before handling waste containers of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE). The operational environment must be a well-ventilated laboratory, preferably within a chemical fume hood.[3][5]

PPE Category	Specification	Rationale for Use
Eye & Face Protection	Chemical safety goggles or a full-face shield conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[2]	Protects against splashes and vapors, preventing serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected for integrity before use.[2]	Prevents skin contact, as the substance is harmful and causes skin irritation.[1]
Body Protection	A lab coat or chemically resistant apron/coveralls.[1][2]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Generally not required if handled within a certified chemical fume hood. If a fume hood is unavailable or exposure limits may be exceeded, a NIOSH/MSHA approved respirator is necessary.[2]	Prevents inhalation of harmful vapors that can cause respiratory tract irritation.[2]

Step-by-Step Disposal Protocol

Disposal of this chemical is not a matter of simple dilution or neutralization in the lab. It must be managed as regulated hazardous waste.

Step 1: Waste Segregation

Immediately upon generation, designate any material contaminated with 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (e.g., residual chemical, contaminated pipette tips, gloves, absorbent materials) as hazardous waste.[6] This waste stream must be kept separate from:

• General laboratory trash.

• Other chemical waste streams, especially strong oxidizing agents.[2]

Step 2: Container Selection and Labeling

• Selection: Use a dedicated, chemically compatible waste container with a tightly sealing lid.[1][5][6] Polyethylene or polypropylene containers are suitable.[4] The container must be in good condition, free from leaks or damage.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste".

  • The full chemical name: "4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide".

  • The associated hazards (e.g., "Combustible," "Harmful," "Irritant," "Suspected Mutagen").

  • The date accumulation started.

Step 3: Accumulation and Storage

Store the sealed waste container in a designated, secure satellite accumulation area. This area should be:

• Well-ventilated.[5]

• Away from heat, sparks, open flames, or other ignition sources.[2]

• In a secondary containment tray to manage potential leaks.

• Locked up or otherwise secured to prevent unauthorized access.[3][4][5]

Step 4: Professional Disposal

The final and most critical step is to arrange for disposal through a licensed and approved hazardous waste management contractor.[3][5][7]

• Contact your institution's Environmental Health & Safety (EHS) department to coordinate a pickup.

• Do not attempt to dispose of this chemical by pouring it down the drain or placing it in standard refuse containers.[5]

• Ensure all required documentation, such as a hazardous waste manifest, is completed accurately to track the waste from your laboratory to the final disposal facility.[8]

Emergency Procedures: Spills and Exposures

Accidents require immediate and correct action.

Spill Response

• Evacuate & Alert: Clear the area of all personnel. Alert colleagues and your laboratory supervisor.

• Control Ignition Sources: Immediately remove all sources of ignition from the area.[2][5]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.[2][5]

• Contain & Absorb: Wearing the full PPE detailed in Section 2, contain the spill. Absorb the liquid with an inert, non-combustible material such as vermiculite, sand, or earth.[2][4]

• Clean-Up: Using non-sparking tools, carefully scoop the absorbed material into a designated hazardous waste container.[2][9]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Label the container with the spill cleanup debris and manage it as hazardous waste according to the protocol in Section 3.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2][5]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][5]

Disposal Decision Workflow

To ensure a consistent and compliant approach, the following decision workflow should be followed for any material containing 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide.

Caption: Disposal Decision Workflow.

Conclusion

The responsible disposal of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is a non-negotiable aspect of laboratory safety and compliance. By adhering to this science-backed, procedural guide, researchers can ensure they are not only protecting themselves and their colleagues but also upholding their professional duty to safeguard our environment. Always consult your institution's specific waste management policies and the most current Safety Data Sheet (SDS) before handling any chemical waste.

References

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,5-Dimethyl-2-Oxo-1,3,2-Dioxathiolane.
• TCI America. (2018, July 6). SDS - D2977: 1,3,2-Dioxathiolane 2-Oxide.
• Wood, R. C., & Taylor, H. A. (1937). The Thermal Decomposition of Dimethyl Sulfite. The Journal of Organic Chemistry.
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• Apollo Scientific. (2022, May 16). Safety Data Sheet: (4R)-4-Methyl-1,3,2-dioxathiolane 2,2-dioxide.
• Sigma-Aldrich. (2024, September 7). Safety Data Sheet.
• ChemicalBook. (2025, July 19). Chemical Safety Data Sheet MSDS / SDS - 1,3,2-Dioxathiolane, 4-Methyl-, 2,2-dioxide, (4R)-.
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• Kansas Department of Health and Environment. (n.d.). Hazardous Waste Generator's Handbook.
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• Matsuzaki, R., Masumizu, H., Murakami, N., & Saeki, Y. (1978). The Thermal Decomposition Process of Calcium Sulfite. Bulletin of the Chemical Society of Japan, 51(4), 121-124.
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• iChemical. (n.d.). 4,5-Dimethyl-2-oxo-1,3.2-dioxathiolane, CAS No. 4440-90-8.
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• Simon Fraser University. (2023, December 8). Hazardous Chemical Waste Manual.
• FCC Environment CEE. (n.d.). Safe Hazardous Waste Disposal.
• U.S. Environmental Protection Agency. (n.d.). Chapter 7, Hazardous and Recycled Waste.

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Senior Application Scientist's Guide: Personal Protective Equipment (PPE) for Handling 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

As laboratory professionals, our primary responsibility extends beyond achieving research milestones to ensuring the safety of ourselves and our colleagues. This guide provides essential, field-tested guidance on the safe handling of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide (CAS No. 4440-90-8). The toxicological properties of this compound have not been fully investigated, a critical fact that mandates a conservative and rigorous approach to safety.[1] This document moves beyond simple checklists to explain the causality behind each safety recommendation, empowering you to build a self-validating culture of safety in your laboratory.

Hazard Assessment: The 'Why' Behind the 'What'

Understanding the inherent risks of a chemical is the foundation of safe handling. While comprehensive toxicological data for 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide is limited, available Safety Data Sheets (SDS) and data on structurally similar cyclic sulfur compounds provide a clear rationale for stringent protective measures.[1] The compound is a colorless, combustible liquid.[1]

Upon thermal decomposition, this chemical can generate irritating and highly toxic gases, including carbon monoxide and sulfur oxides.[1][2] Furthermore, related cyclic sulfite and sulfate compounds are often classified as harmful if swallowed, inhaled, or in contact with skin, and in some cases, are suspected of causing genetic defects.[3][4][5][6] Therefore, we must operate under the assumption of similar potential hazards.

Table 1: Hazard Profile of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide

Hazard Type	Description	Rationale & Causality
Acute Health Hazards	May cause irritation to the skin, eyes, and respiratory tract.[1] The toxicological properties have not been fully investigated, warranting a high degree of caution.[1]	Direct contact with mucous membranes or skin can lead to local inflammation. Inhalation of vapors or mists could irritate the respiratory system.
Chronic Health Hazards	Unknown. Similar compounds are suspected of causing genetic defects.[3][4][6]	The absence of data is not an indication of safety. Prudence dictates handling this compound as a potential mutagen until proven otherwise.
Physical Hazards	Combustible Liquid.[1]	The compound has a flash point of 69°C (156.2°F), meaning it can ignite if exposed to an ignition source at or above this temperature.[1]
Reactivity Hazards	Stable under normal conditions.[1] Incompatible with strong oxidizing agents.[1] Avoid temperatures above 65°C.[1]	Contact with strong oxidizers can lead to vigorous, exothermic reactions. Heating can cause pressure buildup in sealed containers, potentially leading to rupture.[1]
Decomposition Hazards	Hazardous decomposition products include carbon monoxide and sulfur oxides.[1][2]	In a fire or at high temperatures, the molecule breaks down, releasing toxic and irritating gases that pose a severe inhalation hazard.[1]

Core PPE Requirements: A Multi-Layered Defense

Personal Protective Equipment is the final barrier between you and a potential hazard. It must be selected and used in conjunction with primary engineering controls.

Primary Engineering Controls: The First Line of Defense

Before any PPE is donned, engineering controls must be in place and verified.

• Chemical Fume Hood: All handling of 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood to maintain low airborne concentrations.[1]

• Ventilation: Ensure the laboratory has adequate general ventilation.[2][3]

• Safety Equipment: An operational eyewash station and safety shower must be immediately accessible.[2]

Mandatory Personal Protective Equipment

The following PPE is required for all procedures involving this compound.

• Eye and Face Protection:

  • Requirement: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

  • Causality: Goggles provide a seal around the eyes to protect against splashes and vapors. Standard safety glasses do not offer adequate protection. When there is a significant risk of splashing, a full-face shield should be worn in addition to chemical goggles.

• Hand Protection:

  • Requirement: Wear appropriate chemical-resistant gloves.[1][3] While specific breakthrough data for this compound is not available, nitrile or butyl rubber gloves are a suitable starting point for splash protection.[7] Always inspect gloves for tears or punctures before use.

  • Causality: To prevent skin contact, which may cause irritation and potential absorption.[1] Contaminated gloves should be removed using a technique that avoids touching the outer surface and disposed of as hazardous waste. Hands must be washed thoroughly after handling the chemical and before leaving the lab.[1][2][3]

• Body Protection:

  • Requirement: Wear a flame-resistant laboratory coat. For procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is required.[1][3] Protective clothing should cover all exposed skin.

  • Causality: This protects your skin and personal clothing from contamination in the event of a spill or splash.[1]

• Respiratory Protection:

  • Requirement: Under normal conditions within a functioning fume hood, respiratory protection is not typically required. However, in the event of a large spill, ventilation failure, or when cleaning up spills, a NIOSH-approved respirator with organic vapor/acid gas cartridges is necessary.[1][7][8]

  • Causality: The potential for respiratory tract irritation and unknown inhalation toxicity necessitates protection if airborne concentrations cannot be controlled.[1]

Table 2: PPE Summary for Key Laboratory Tasks

Task	Minimum Required PPE
Benchtop Preparation (Gathering glassware, preparing reagents not including the title compound)	Standard Lab Coat, Safety Glasses, Gloves
Weighing/Transfer (Handling open containers of the compound)	Chemical Fume Hood, Flame-Resistant Lab Coat, Chemical Safety Goggles, Chemical-Resistant Gloves
Reaction Setup & Monitoring (In a closed or refluxing system)	Chemical Fume Hood, Flame-Resistant Lab Coat, Chemical Safety Goggles, Chemical-Resistant Gloves
Workup & Purification (Extractions, chromatography)	Chemical Fume Hood, Flame-Resistant Lab Coat, Chemical-Resistant Apron, Chemical Safety Goggles, Face Shield, Chemical-Resistant Gloves
Spill Cleanup	Flame-Resistant Lab Coat, Chemical-Resistant Coveralls (e.g., Tychem®), Chemical Safety Goggles, Face Shield, Double Gloves (Nitrile or Butyl), NIOSH-Approved Respirator

Procedural Guidance: From Preparation to Disposal

A robust safety plan includes standardized procedures for handling, emergencies, and disposal.

Safe Handling Workflow

The following workflow illustrates the critical steps for safely handling 4,5-Dimethyl-1,3,2-dioxathiolane 2-oxide. Adherence to this sequence minimizes the risk of exposure and contamination.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. aksci.com [aksci.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. 4-Methyl-1,3,2-dioxathiolane 2,2-Dioxide | 5689-83-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. PPE for SF₆ Gas By-Products | Safety Guide for Technicians [dilo.com]
• 8. multimedia.3m.com [multimedia.3m.com]